C10H11N4Na2O8P

Core Science & Biosynthesis

The Central Role of Inosine Monophosphate in Purine Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inosine (B1671953) monophosphate (IMP) occupies a pivotal position in the intricate network of purine (B94841) metabolism. It serves as the first fully formed purine nucleotide in the de novo synthesis pathway and is a critical branch point for the synthesis of adenosine (B11128) monophosphate (AMP) and guanosine (B1672433) monophosphate (GMP), the building blocks of nucleic acids and key players in cellular bioenergetics and signaling.[1][2][3][4][5][6][7][8][9][10][11][12][13][14] Furthermore, IMP is a key intermediate in the purine salvage pathway, which recycles purine bases from the degradation of nucleic acids. This technical guide provides an in-depth exploration of the multifaceted role of IMP in purine metabolism, intended for researchers, scientists, and professionals in drug development. It details the enzymatic reactions centered around IMP, presents quantitative data on enzyme kinetics and metabolite concentrations, and offers detailed experimental protocols for the study of this crucial metabolic hub.

IMP as the Crossroads of Purine Metabolism

Purine nucleotides are essential for a vast array of cellular functions, including DNA and RNA synthesis, energy transfer in the form of ATP and GTP, and cellular signaling. The cellular pool of purine nucleotides is maintained through two interconnected pathways: de novo synthesis and the salvage pathway. IMP is a central molecule in both.[1][8]

De Novo Purine Synthesis

The de novo pathway constructs purine nucleotides from simple precursors such as amino acids, bicarbonate, and formate.[1][2] This energy-intensive process culminates in the synthesis of IMP.[2][3][4][8] The pathway begins with ribose-5-phosphate, which is converted to phosphoribosyl pyrophosphate (PRPP).[2][3] Through a series of ten enzymatic steps, the purine ring is assembled on the PRPP backbone, ultimately yielding IMP.[15]

The Purine Salvage Pathway

The salvage pathway is an energy-conserving process that recycles purine bases (adenine, guanine (B1146940), and hypoxanthine) generated from the breakdown of nucleic acids. Hypoxanthine, the base corresponding to inosine, is converted directly to IMP by the action of hypoxanthine-guanine phosphoribosyltransferase (HGPRT), utilizing PRPP as the ribose-phosphate donor.[8][16][17] This pathway is particularly crucial in tissues with high energy demands or limited de novo synthesis capacity.[8]

IMP: The Precursor to Adenosine and Guanosine Nucleotides

IMP stands at a critical bifurcation, directing the flow of purine synthesis towards either AMP or GMP, thus controlling the relative balance of adenine (B156593) and guanine nucleotides.[2][3][6][14][18]

Synthesis of AMP from IMP

The conversion of IMP to AMP is a two-step process. First, adenylosuccinate synthetase (ADSS) catalyzes the condensation of IMP with aspartate, in a reaction driven by the hydrolysis of GTP to GDP, to form adenylosuccinate.[19][20][21][22] Subsequently, adenylosuccinate lyase (ADSL) cleaves fumarate (B1241708) from adenylosuccinate to yield AMP.[7][12]

Synthesis of GMP from IMP

The pathway from IMP to GMP also involves two enzymatic steps. Initially, inosine monophosphate dehydrogenase (IMPDH) catalyzes the NAD+-dependent oxidation of IMP to xanthosine (B1684192) monophosphate (XMP).[7][12][23][24] This is the rate-limiting step in the de novo synthesis of guanine nucleotides.[23][24] Following this, GMP synthetase catalyzes the amination of XMP, using glutamine as the nitrogen donor and ATP as the energy source, to produce GMP.

Quantitative Data in IMP Metabolism

Understanding the quantitative aspects of the enzymes and intermediates involved in IMP metabolism is crucial for modeling metabolic flux and for the development of targeted therapeutics.

Enzyme Kinetics

The following table summarizes key kinetic parameters for the primary enzymes responsible for the conversion of IMP.

Enzyme	Organism/Isoform	Substrate	Km (µM)	Vmax or kcat	Reference
IMP Dehydrogenase 1 (IMPDH1)	Human	IMP	~250	-	[9]
NAD+	~100	-	[9]
IMP Dehydrogenase 2 (IMPDH2)	Human	IMP	~250	-	[9]
NAD+	~100	-	[9]
Adenylosuccinate Synthetase	E. coli	IMP	20	1.35 x 10-3 mM/min (Vmax)	[22]
Aspartate	300	[22]
GTP	23	[22]
Adenylosuccinate Synthetase	M. jannaschii	IMP	-	-	[25]
Hypoxanthine-Guanine Phosphoribosyltransferase (HGPRT)	Rat Liver & Hepatoma	Hypoxanthine	3	-	[15]
PRPP	4	-	[15]

Note: Kinetic parameters can vary significantly depending on the experimental conditions (pH, temperature, ionic strength). The values presented here are indicative and should be referenced within the context of their original publication.

Intracellular Metabolite Concentrations

The intracellular concentrations of IMP and other purine nucleotides are tightly regulated and can vary between cell types and metabolic states.

Metabolite	Cell Line	Concentration (nmol/million cells or µM)	Reference
IMP	HeLa	~0.05 - 0.15 nmol/million cells	[26]
ATP	HeLa	~2.33 - 2.74 nmol/million cells	[26]
ADP	HeLa	~0.3 - 0.4 nmol/million cells	[26]
AMP	HeLa	~0.05 - 0.1 nmol/million cells	[26]
GTP	HeLa	~0.1 - 0.15 nmol/million cells	[26]
GDP	HeLa	~0.05 nmol/million cells	[26]
GMP	HeLa	~0.01 - 0.02 nmol/million cells	[26]
ATP	Jurkat	~30-40 nmol/mg protein	[27]
GTP	Jurkat	~5-7 nmol/mg protein	[27]

Experimental Protocols

Measurement of IMP Dehydrogenase (IMPDH) Activity

This protocol describes a spectrophotometric assay to measure IMPDH activity in cell lysates. The assay is based on the principle that the NADH produced in the IMPDH-catalyzed reaction reduces a tetrazolium salt (INT) to a colored formazan (B1609692) product, which can be quantified by measuring the absorbance at 492 nm.[18]

Materials:

• Cell lysis buffer (e.g., 20 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% Triton X-100, and protease inhibitors)

• IMPDH Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 100 mM KCl, 3 mM EDTA)[9]

• Inosine Monophosphate (IMP) solution

• Nicotinamide Adenine Dinucleotide (NAD+) solution

• Diaphorase

• INT (p-iodonitrotetrazolium violet)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Lysate Preparation:

  • Culture cells to the desired density.

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cells in ice-cold cell lysis buffer.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate (e.g., using a BCA assay).

• IMPDH Activity Assay:

  • In a 96-well plate, add a standardized amount of protein from each cell lysate.

  • Prepare a reaction mixture containing IMPDH Assay Buffer, IMP, NAD+, diaphorase, and INT.

  • Initiate the reaction by adding the reaction mixture to each well.

  • Incubate the plate at 37°C and measure the absorbance at 492 nm at regular intervals for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of formazan production (change in absorbance per minute).

  • Normalize the IMPDH activity to the protein concentration of the cell lysate.

Quantification of Intracellular IMP, AMP, and GMP by HPLC

This protocol outlines a method for the extraction and quantification of intracellular purine nucleotides using High-Performance Liquid Chromatography (HPLC) with UV detection.

Materials:

• Cultured cells

• Ice-cold Phosphate-Buffered Saline (PBS)

• Perchloric acid (PCA), 0.4 M, ice-cold

• Potassium hydroxide (B78521) (KOH), 2 M, ice-cold

• HPLC system with a C18 reverse-phase column and UV detector

• Mobile phase buffers (e.g., ammonium (B1175870) acetate (B1210297) or phosphate (B84403) buffers with an ion-pairing agent like tetrabutylammonium)

• Standards for IMP, AMP, and GMP

Procedure:

• Cell Extraction:

  • Rapidly wash cultured cells with ice-cold PBS to remove extracellular medium.

  • Add ice-cold 0.4 M PCA to the cells to lyse them and precipitate proteins.

  • Scrape the cells and collect the acidic extract.

  • Centrifuge to pellet the precipitated protein.

  • Neutralize the supernatant by adding ice-cold 2 M KOH. The resulting potassium perchlorate (B79767) precipitate should be removed by centrifugation.

• HPLC Analysis:

  • Filter the neutralized extract through a 0.22 µm filter.

  • Inject a known volume of the extract onto the HPLC system.

  • Separate the nucleotides using a suitable gradient of the mobile phase.

  • Detect the nucleotides by their absorbance at 254 nm.

• Data Analysis:

  • Identify the peaks for IMP, AMP, and GMP by comparing their retention times to those of the standards.

  • Quantify the amount of each nucleotide by integrating the peak area and comparing it to a standard curve generated with known concentrations of the standards.

  • Normalize the nucleotide concentrations to the cell number or total protein content of the initial cell pellet.

Visualizing the Central Role of IMP

Signaling Pathways

Caption: Central role of IMP in purine metabolism.

Experimental Workflow for IMPDH Activity Assay

Caption: Workflow for IMPDH activity measurement.

Experimental Workflow for HPLC Quantification of Purine Nucleotides

Caption: Workflow for HPLC-based nucleotide quantification.

Conclusion

Inosine monophosphate is undeniably a cornerstone of purine metabolism. Its strategic position as the branch point for AMP and GMP synthesis underscores its importance in maintaining the appropriate balance of purine nucleotides required for cellular proliferation, energy homeostasis, and signaling. The enzymes that catalyze the synthesis and conversion of IMP, particularly IMPDH and adenylosuccinate synthetase, represent key regulatory nodes and are significant targets for therapeutic intervention in various diseases, including cancer and viral infections, as well as for immunosuppression. A thorough understanding of the role of IMP, supported by robust quantitative data and detailed experimental methodologies, is therefore essential for advancing research and development in these critical areas of human health.

References

• 1. benchchem.com [benchchem.com]
• 2. Exploring the Most Effective Strategy for Purine Metabolite Quantification in Veterinary Medicine Using LC–MS/MS [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Active Human IMPDH Type 2 Enzyme [novocib.com]
• 5. researchgate.net [researchgate.net]
• 6. IMP Dehydrogenase: Structure, Mechanism and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inosine monophosphate and inosine differentially regulate endotoxemia and bacterial sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Repurposing existing drugs: identification of irreversible IMPDH inhibitors by high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nucleic Acid Extraction Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Nucleic acid protocols: Extraction and optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inosine monophosphate and inosine differentially regulate endotoxemia and bacterial sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ccr.cancer.gov [ccr.cancer.gov]
• 15. Enzymic capacities of purine de Novo and salvage pathways for nucleotide synthesis in normal and neoplastic tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. neb.com [neb.com]
• 18. bmrservice.com [bmrservice.com]
• 19. scilit.com [scilit.com]
• 20. Analysis of Intra- and Extracellular Levels of Purine Bases, Nucleosides, and Nucleotides in HepG2 Cells by High-performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Cell and Nuclear Extraction Protocols | Thermo Fisher Scientific - HK [thermofisher.com]
• 22. A mathematical model for the adenylosuccinate synthetase reaction involved in purine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 23. chromatographyonline.com [chromatographyonline.com]
• 24. Enzyme Activity Measurement of IMP Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 25. Kinetic characterization of adenylosuccinate synthetase from the thermophilic archaea Methanocaldococcus jannaschii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Quantitative Analysis of Purine Nucleotides Indicates That Purinosomes Increase de Novo Purine Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Purine Nucleotide Alterations in Tumoral Cell Lines Maintained with Physiological Levels of Folic Acid - PMC [pmc.ncbi.nlm.nih.gov]

The Biochemical Landscape of Disodium 5'-Inosinate: A Technical Guide

An In-depth Exploration of the Structure, Properties, Synthesis, and Biological Role of a Key Flavor Enhancer for Researchers, Scientists, and Drug Development Professionals.

Disodium (B8443419) 5'-inosinate (IMP), a purine (B94841) ribonucleotide, is a compound of significant interest in the food and pharmaceutical industries. Renowned for its potent umami taste and synergistic flavor enhancement when combined with monosodium glutamate (B1630785) (MSG), its biochemical properties and pathways are subjects of ongoing research. This technical guide provides a comprehensive overview of the biochemical structure, physicochemical properties, synthesis methodologies, and the intricate biological roles of Disodium 5'-inosinate.

Biochemical Structure and Physicochemical Properties

Disodium 5'-inosinate is the disodium salt of inosinic acid. Its molecular structure consists of a purine base (hypoxanthine) attached to a ribose sugar, which is in turn esterified with a phosphate (B84403) group at the 5' position of the ribose.[1]

Quantitative Physicochemical Data

The key quantitative properties of Disodium 5'-inosinate are summarized in the table below, providing a comparative overview for research and development applications.

Property	Value	References
Molecular Formula	C₁₀H₁₁N₄Na₂O₈P
Molecular Weight	392.17 g/mol (anhydrous)
Appearance	Odorless, colorless or white crystals or powder	[2]
Solubility in Water	13 g/100 mL at 20°C
Solubility in Ethanol (B145695)	Sparingly soluble	[2]
Solubility in Ether	Practically insoluble	[2]
Melting Point	Decomposes at approximately 230°C
pH (1 in 20 solution)	7.0 - 8.5	[2]
UV Absorbance Maximum (in 0.01 N HCl)	250 ± 2 nm	[2]
A250/A260 Ratio	1.55 - 1.65	[2]
A280/A260 Ratio	0.20 - 0.30	[2]

Stability

Disodium 5'-inosinate exhibits good stability under typical food processing conditions. It is stable at 100°C and does not decompose until temperatures reach around 230°C. However, it is susceptible to degradation in acidic solutions when heated, leading to a loss of its flavor-enhancing properties.

Synthesis and Industrial Production

The industrial production of Disodium 5'-inosinate is primarily achieved through two main routes: microbial fermentation to produce inosine (B1671953), followed by chemical or enzymatic phosphorylation, or direct fermentation to produce inosinic acid.

Fermentation Method

The fermentation process is the most common and economically viable method for large-scale inosine production.

Experimental Protocol: Industrial Fermentation of Inosine

• Microorganism Selection: High-yielding mutant strains of Bacillus subtilis or Corynebacterium ammoniagenes that are auxotrophic for specific amino acids and adenine (B156593) are typically used.[3]

• Media Preparation: A typical fermentation medium consists of a carbon source (e.g., glucose, fructose), a nitrogen source (e.g., yeast extract, peptone, ammonium (B1175870) salts), essential minerals (e.g., phosphates, magnesium sulfate), and required growth factors (e.g., specific amino acids and adenine).[3] The pH of the medium is adjusted to a range of 6.0-8.0.[3]

• Sterilization: The fermentation medium is sterilized to prevent contamination by unwanted microorganisms.

• Inoculum Preparation: A seed culture of the selected microorganism is prepared by growing it in a smaller volume of the fermentation medium.

• Fermentation: The production fermenter is inoculated with the seed culture. The fermentation is carried out under aerobic conditions with controlled temperature (typically 30-32°C) and pH (maintained between 6.0 and 8.0 with the addition of a neutralizing agent like calcium carbonate or ammonia).[3] The fermentation process is monitored for key parameters such as substrate consumption, cell growth, and inosine production.

• Downstream Processing:

  • Cell Separation: The microbial cells are removed from the fermentation broth by centrifugation or filtration.

  • Purification of Inosine: The inosine in the supernatant is purified using techniques such as ion-exchange chromatography and activated carbon treatment.

  • Crystallization: The purified inosine is crystallized by concentrating the solution and adding a solvent in which inosine is insoluble (e.g., ethanol or acetone).[3]

Chemical Synthesis from Inosine

Once inosine is obtained, it is converted to inosinic acid (IMP) through a phosphorylation reaction, which is then neutralized to yield Disodium 5'-inosinate.

Experimental Protocol: Chemical Synthesis of Disodium 5'-inosinate

• Phosphorylation of Inosine: Inosine is reacted with a phosphorylating agent, such as phosphoryl chloride (POCl₃), in a suitable solvent like triethyl phosphate. The reaction temperature is carefully controlled to prevent side reactions.

• Hydrolysis: The reaction mixture is then subjected to hydrolysis under controlled temperature and pH to yield inosinic acid.

• Neutralization and Crystallization: The pH of the inosinic acid solution is adjusted to approximately 5.0 with a sodium hydroxide (B78521) solution to initiate the precipitation of Disodium 5'-inosinate microcrystals.[4] The pH is then raised to 8.0-8.5 to promote crystal growth.[4]

• Filtration and Washing: The crystallized Disodium 5'-inosinate is collected by vacuum filtration and washed with aqueous ethanol to remove impurities.[4]

• Drying: The final product is dried under reduced pressure.[4]

Biological Role and Signaling Pathways

In biological systems, inosinate is a key intermediate in purine metabolism. As a food additive, its primary role is to elicit the umami taste through a specific signaling pathway.

Metabolic Pathway of Inosinate

Inosinate is a central molecule in the de novo synthesis and catabolism of purines. The following diagram illustrates the key steps in the metabolic pathway of inosinate.

Metabolic pathway of Inosinate (IMP).

Umami Taste Signaling Pathway

The umami taste of Disodium 5'-inosinate is perceived through a G-protein coupled receptor (GPCR) pathway. It acts synergistically with glutamate to enhance the umami sensation.

Umami taste signaling pathway.

Experimental Protocols for Analysis

Accurate quantification and sensory evaluation of Disodium 5'-inosinate are crucial for quality control and product development.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a standard method for the quantitative analysis of Disodium 5'-inosinate in various matrices.

Experimental Workflow: HPLC Analysis of Disodium 5'-inosinate

Workflow for HPLC analysis.

Detailed Protocol:

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A filtered and degassed solution of a suitable buffer (e.g., 10 mM potassium dihydrogen phosphate) containing an ion-pairing reagent (e.g., 5 mM tetrabutylammonium (B224687) hydrogen sulfate), with the pH adjusted as needed.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at 250 nm.

  • Injection Volume: 10-20 µL.

  • Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).

• Standard Preparation:

  • Prepare a stock standard solution of Disodium 5'-inosinate (e.g., 1000 ppm) in deionized water.

  • Prepare a series of working standards by diluting the stock solution to cover the expected concentration range of the samples.

• Sample Preparation:

  • Solid Samples: Accurately weigh a homogenized sample, dissolve it in a known volume of deionized water, and filter through a 0.45 µm syringe filter.

  • Liquid Samples: Dilute the sample as necessary with deionized water and filter through a 0.45 µm syringe filter.

• Analysis: Inject the standards and samples into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of Disodium 5'-inosinate in the samples from the calibration curve.

Sensory Evaluation of Umami Taste

Sensory evaluation is essential to characterize the umami taste and the synergistic effect of Disodium 5'-inosinate.

Experimental Protocol: Sensory Panel Evaluation of Umami Synergy

• Panelist Selection and Training:

  • Select panelists based on their sensory acuity and ability to discriminate between the five basic tastes.

  • Train the panelists to recognize and rate the intensity of umami taste using standard solutions of MSG and Disodium 5'-inosinate, both individually and in combination.

• Sample Preparation:

  • Prepare a series of aqueous solutions containing:

    • MSG alone at various concentrations.

    • Disodium 5'-inosinate alone at various concentrations.

    • Mixtures of MSG and Disodium 5'-inosinate at different ratios and concentrations.

  • All solutions should be prepared with deionized water and presented at a controlled temperature (e.g., room temperature).

• Evaluation Procedure:

  • Use a suitable sensory evaluation method, such as a rating scale (e.g., a 9-point hedonic scale or a labeled magnitude scale) or a paired comparison test.

  • Present the samples to the panelists in a randomized and blind manner.

  • Provide panelists with a palate cleanser (e.g., unsalted crackers and water) to use between samples.

• Data Analysis:

  • Collect the sensory data from the panelists.

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine the perceived umami intensity of each sample and to evaluate the synergistic effect between MSG and Disodium 5'-inosinate.

Conclusion

Disodium 5'-inosinate is a multifaceted molecule with a well-defined biochemical structure and a range of important physicochemical properties. Its production through controlled fermentation and subsequent chemical or enzymatic modification highlights the synergy between biotechnology and chemical engineering. The understanding of its role in purine metabolism and the specific signaling pathway for umami taste perception provides a solid foundation for its application in the food industry and for further research into its potential physiological effects. The detailed experimental protocols provided in this guide offer a practical framework for the analysis and evaluation of this key flavor-enhancing compound. As research continues, a deeper understanding of the interactions of Disodium 5'-inosinate at the molecular level will undoubtedly unlock new applications and innovations in food science and beyond.

References

• 1. benchchem.com [benchchem.com]
• 2. fao.org [fao.org]
• 3. US3111459A - Method for preparation of inosine - Google Patents [patents.google.com]
• 4. CN102199182A - One-step extraction method for disodium 5'-inosinate - Google Patents [patents.google.com]

Extracellular Signaling Functions of Inosine Monophosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Inosine (B1671953) monophosphate (IMP), a central intermediate in purine (B94841) metabolism, has emerged as a significant extracellular signaling molecule. Its functions are primarily twofold: acting as a positive allosteric modulator of the umami taste receptor T1R1/T1R3, and serving as a precursor to the bioactive nucleoside inosine. Extracellular IMP is enzymatically converted to inosine by ectonucleotidases, such as CD73. Inosine, in turn, modulates cellular activity by engaging adenosine (B11128) receptors, thereby influencing a wide array of physiological and pathological processes. This technical guide provides an in-depth exploration of the extracellular signaling roles of IMP, detailing the associated signaling pathways, quantitative data on receptor interactions, and comprehensive experimental protocols for its study.

Core Signaling Pathways of Extracellular Inosine Monophosphate

The extracellular signaling functions of inosine monophosphate are predominantly indirect, relying on its conversion to inosine, or through allosteric modulation of specific receptors.

Inosine-Mediated Signaling via Adenosine Receptors

A primary mechanism of extracellular IMP's action is its hydrolysis to inosine by ecto-5'-nucleotidases, most notably CD73.[1][2][3][4] Inosine then acts as an agonist at G protein-coupled adenosine receptors, particularly the A2A and A3 subtypes, to initiate downstream signaling cascades.[5][6][7][8][9][10][11][12][13]

• A2A Receptor Activation: Inosine binding to the A2A receptor, which is coupled to a stimulatory G protein (Gαs), leads to the activation of adenylyl cyclase. This results in an increase in intracellular cyclic adenosine monophosphate (cAMP) levels.[5] Elevated cAMP activates Protein Kinase A (PKA), which in turn phosphorylates various downstream targets, leading to diverse cellular responses, including anti-inflammatory effects.[8] Inosine has also been shown to induce phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2) through the A2A receptor, indicating biased agonism.[5]

• A3 Receptor Activation: The A3 adenosine receptor is coupled to an inhibitory G protein (Gαi). Inosine binding to the A3 receptor inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels.[6][9][10] Activation of the A3 receptor by inosine can also lead to the mobilization of intracellular calcium.[7]

Figure 1: IMP Conversion and Inosine Signaling Pathway

Allosteric Modulation of the Umami Taste Receptor

Extracellular IMP is a key modulator of umami taste, acting as a positive allosteric modulator of the T1R1/T1R3 receptor.[14][15][16][17][18][19][20][21] The T1R1/T1R3 receptor is a heterodimeric G protein-coupled receptor that functions as the primary sensor for L-amino acids, such as L-glutamate. IMP binds to a site on the Venus flytrap domain of the T1R1 subunit, adjacent to the glutamate (B1630785) binding site.[16] This binding potentiates the receptor's response to L-amino acids, significantly enhancing the umami taste sensation.[14][15][16][17] This synergistic effect is a hallmark of umami taste.

Figure 2: Allosteric Modulation of T1R1/T1R3 by IMP

Quantitative Data

The following tables summarize the available quantitative data for the interaction of inosine with adenosine receptors and the substrate specificity of ecto-5'-nucleotidase (CD73).

Table 1: Inosine Activity at Adenosine Receptors

Receptor Subtype	Species	Assay Type	Parameter	Value	Reference(s)
A2A	Human	cAMP Production	EC50	300.7 µM	[5]
A2A	Human	ERK1/2 Phosphorylation	EC50	89.38 µM	[5]
A3	Rat	Radioligand Binding ([125I]N6-aminobenzyladenosine competition)	IC50	25 ± 6 µM	[6][10]
A3	Guinea Pig	Radioligand Binding	IC50	15 ± 4 µM	[6][10]
A3	Rat	cAMP Inhibition	ED50	12 ± 5 µM	[6][9][10]
A3	Rat	Mast Cell Degranulation	ED50	2.3 ± 0.9 µM	[6][9][10]
A3	Rat	Glycogenolysis Stimulation	EC50	4.2 x 10-9 M	[7]
A3	Rat	Gluconeogenesis Stimulation	EC50	7.8 x 10-9 M	[7]
A3	Rat	Ureagenesis Stimulation	EC50	7.0 x 10-8 M	[7]

Table 2: Substrate Specificity of Human Ecto-5'-Nucleotidase (CD73)

Substrate	Relative Activity (%)	Reference(s)
AMP	100	[1]
IMP	40.3	[1]
GMP	33.2	[1]
UMP	87.1	[1]
CMP	73.4	[1]
dAMP	100	[1]
dGMP	4.8	[1]
dCMP	47.6	[1]
dTMP	49.4	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of extracellular IMP signaling.

Ecto-5'-Nucleotidase (CD73) Activity Assay

This protocol describes a colorimetric method to measure the activity of CD73 by quantifying the release of inorganic phosphate (B84403) from a mononucleotide substrate like IMP or AMP.

Principle: The enzyme hydrolyzes the phosphate group from the nucleotide. The released inorganic phosphate reacts with a malachite green molybdate (B1676688) solution to form a colored complex, which can be quantified spectrophotometrically at ~620 nm.

Materials:

• Recombinant human CD73 enzyme

• Inosine Monophosphate (IMP) or Adenosine Monophosphate (AMP) as substrate

• CD73 assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2)

• Malachite Green detection reagent

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of the substrate (IMP or AMP) in assay buffer.

• Prepare serial dilutions of the CD73 enzyme in assay buffer.

• In a 96-well plate, add the assay buffer to all wells.

• Add the CD73 enzyme at various concentrations to the test wells.

• Initiate the reaction by adding the substrate to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes).

• Stop the reaction by adding the Malachite Green reagent.

• Incubate at room temperature for 15-20 minutes to allow for color development.

• Measure the absorbance at 620 nm using a microplate reader.

• Generate a standard curve using known concentrations of inorganic phosphate to determine the amount of phosphate released in the enzymatic reaction.

Figure 3: Ecto-5'-Nucleotidase Activity Assay Workflow

cAMP Measurement Assay for Gαs and Gαi-Coupled Receptor Activation

This protocol outlines a method for quantifying changes in intracellular cAMP levels upon activation of Gαs-coupled (e.g., A2A) or Gαi-coupled (e.g., A3) receptors by inosine.

Principle: This assay is a competitive immunoassay. Intracellular cAMP produced by cells competes with a labeled cAMP tracer for binding to a specific anti-cAMP antibody. The amount of tracer bound to the antibody is inversely proportional to the concentration of cAMP in the sample. Detection can be achieved through various methods, including fluorescence resonance energy transfer (FRET) or enzyme-linked immunosorbent assay (ELISA).

Materials:

• Cells expressing the adenosine receptor of interest (e.g., A2A or A3)

• Inosine

• Forskolin (B1673556) (to stimulate cAMP production for Gαi-coupled receptor assays)

• cAMP assay kit (containing lysis buffer, labeled cAMP tracer, anti-cAMP antibody, and detection reagents)

• 96-well or 384-well microplate

• Plate reader capable of detecting the signal (e.g., fluorescence or luminescence)

Procedure:

• Seed cells expressing the receptor of interest into a microplate and culture overnight.

• Remove the culture medium and add stimulation buffer.

• For Gαi-coupled receptors, pre-treat cells with forskolin to induce a basal level of cAMP.

• Add varying concentrations of inosine to the wells.

• Incubate for a specific time at 37°C to allow for receptor activation and cAMP modulation.

• Lyse the cells using the lysis buffer provided in the kit.

• Add the labeled cAMP tracer and the anti-cAMP antibody to the cell lysates.

• Incubate to allow for the competitive binding reaction to reach equilibrium.

• Add the detection reagents and measure the signal using a plate reader.

• Calculate the intracellular cAMP concentration by comparing the signal to a standard curve generated with known cAMP concentrations.

Intracellular Calcium Mobilization Assay for Gαq-Coupled Receptor Activation

While inosine primarily signals through Gαs and Gαi, some adenosine receptor subtypes can couple to Gαq, or chimeric Gαq proteins can be used to convert a Gαs/Gαi signal into a calcium response.

Principle: Cells are loaded with a calcium-sensitive fluorescent dye. Upon receptor activation that leads to an increase in intracellular calcium, the dye binds to calcium, resulting in a change in its fluorescent properties. This change is monitored using a fluorescence plate reader.

Materials:

• Cells expressing the receptor of interest

• Inosine

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)

• Assay buffer (e.g., Hank's Balanced Salt Solution with calcium and magnesium)

• 96-well or 384-well black-walled, clear-bottom microplate

• Fluorescence plate reader with kinetic reading capability

Procedure:

• Seed cells into the microplate and culture overnight.

• Load the cells with the calcium-sensitive fluorescent dye by incubating them with the dye solution for 30-60 minutes at 37°C.

• Wash the cells with assay buffer to remove excess dye.

• Place the plate in the fluorescence plate reader and begin recording the baseline fluorescence.

• Add varying concentrations of inosine to the wells.

• Continue to kinetically record the fluorescence signal to measure the change in intracellular calcium concentration over time.

• Analyze the data to determine the dose-dependent increase in fluorescence, which corresponds to calcium mobilization.

Figure 4: GPCR Functional Assay Workflow (Calcium Mobilization)

Conclusion

Extracellular inosine monophosphate is a multifaceted signaling molecule with significant implications for cellular regulation. Its role as a positive allosteric modulator of the umami taste receptor T1R1/T1R3 highlights its importance in sensory perception. Furthermore, its conversion to inosine positions IMP as a key player in purinergic signaling, with inosine's subsequent activation of adenosine receptors mediating a broad range of physiological effects, including immunomodulation and neurotransmission. The experimental protocols detailed herein provide a robust framework for the further investigation of IMP and inosine signaling, offering valuable tools for researchers and drug development professionals seeking to understand and therapeutically target these pathways. A comprehensive understanding of the extracellular signaling functions of IMP will be crucial for advancing our knowledge of purinergic regulation and for the development of novel therapeutics for a variety of diseases.

References

• 1. Substrate binding modes of purine and pyrimidine nucleotides to human ecto-5′-nucleotidase (CD73) and inhibition by their bisphosphonic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ectonucleotidases in Acute and Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cellular function and molecular structure of ecto-nucleotidases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. The adenosine metabolite inosine is a functional agonist of the adenosine A2A receptor with a unique signaling bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. JCI - Inosine binds to A3 adenosine receptors and stimulates mast cell degranulation. [jci.org]
• 7. Inosine released after hypoxia activates hepatic glucose liberation through A3 adenosine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enhancement of inosine-mediated A2AR signaling through positive allosteric modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. content-assets.jci.org [content-assets.jci.org]
• 10. Inosine binds to A3 adenosine receptors and stimulates mast cell degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inosine induces presynaptic inhibition of acetylcholine release by activation of A3 adenosine receptors at the mouse neuromuscular junction - PMC [pmc.ncbi.nlm.nih.gov]
• 12. International Union of Basic and Clinical Pharmacology. CXII: Adenosine Receptors: A Further Update - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The adenosine metabolite inosine is a functional agonist of the adenosine A2A receptor with a unique signaling bias - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.physiology.org [journals.physiology.org]
• 15. Activation of the umami taste receptor (T1R1/T1R3) initiates the peristaltic reflex and pellet propulsion in the distal colon - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular mechanism for the umami taste synergism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Activation of the umami taste receptor (T1R1/T1R3) initiates the peristaltic reflex and pellet propulsion in the distal colon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Inosine-5′-monophosphate interacts with the TAS1R3 subunit to enhance sweet taste detection - PMC [pmc.ncbi.nlm.nih.gov]
• 20. academic.oup.com [academic.oup.com]
• 21. Taste receptor - Wikipedia [en.wikipedia.org]

The NADP+/NADPH Redox Couple: A Cornerstone of Cellular Homeostasis and a Target for Drug Development

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The intricate balance between the oxidized (NADP+) and reduced (NADPH) forms of nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) is a critical determinant of cellular health and function. This redox couple plays a central role in a vast array of physiological processes, from anabolic biosynthesis and antioxidant defense to cell signaling and immune responses.[1][2] Consequently, the dysregulation of NADP+/NADPH homeostasis is implicated in a wide range of pathologies, including metabolic disorders, cardiovascular diseases, neurodegeneration, and cancer, making it a compelling target for therapeutic intervention.[3][4] This technical guide provides a comprehensive overview of the NADP+/NADPH redox couple, detailing its core functions, regulatory mechanisms, and the experimental methodologies used for its investigation.

Core Functions and Significance

The primary roles of the NADP+/NADPH redox couple are dictated by the high cellular ratio of NADPH to NADP+, which creates a strong reducing environment.[5] This reducing power is harnessed for two main purposes:

• Reductive Biosynthesis: NADPH is the principal electron donor in anabolic pathways, including the synthesis of fatty acids, steroids, and nucleotides.[6][7] Key enzymes in these pathways, such as fatty acid synthase and ribonucleotide reductase, are dependent on a steady supply of NADPH.

• Antioxidant Defense: NADPH is indispensable for the regeneration of the primary cellular antioxidants, glutathione (B108866) and thioredoxin.[8][9][10] Glutathione reductase and thioredoxin reductase utilize NADPH to reduce their oxidized forms, thereby enabling the detoxification of reactive oxygen species (ROS) and mitigating oxidative damage.[11][12]

Key Metabolic Pathways and Regulation

The cellular pool of NADPH is primarily maintained through the pentose (B10789219) phosphate pathway (PPP), with additional contributions from other enzymes depending on the cell type and metabolic state.

The Pentose Phosphate Pathway (PPP)

The PPP is a major metabolic route for glucose-6-phosphate that runs parallel to glycolysis and is a primary source of cytosolic NADPH.[5][13] The oxidative phase of the PPP involves two key enzymes that produce NADPH:

• Glucose-6-Phosphate Dehydrogenase (G6PD): This is the rate-limiting enzyme of the PPP and is subject to potent feedback inhibition by NADPH.[9][13] High levels of NADPH compete with NADP+ for binding to G6PD, thus downregulating its own production.

• 6-Phosphogluconate Dehydrogenase (6PGD): This enzyme catalyzes the subsequent step, also generating NADPH.

Other Sources of NADPH

• Malic Enzyme: This enzyme decarboxylates malate (B86768) to pyruvate, concurrently reducing NADP+ to NADPH in the cytosol and mitochondria.[14]

• Isocitrate Dehydrogenase (IDH): Cytosolic (IDH1) and mitochondrial (IDH2) isoforms of this enzyme convert isocitrate to α-ketoglutarate, producing NADPH.[15]

The regulation of these pathways is crucial for maintaining NADP+/NADPH homeostasis. The activity of NAD kinases, which phosphorylate NAD+ to form NADP+, and NADP phosphatases, which dephosphorylate NADP(H), also play a key role in controlling the total size of the NADP(H) pool.[2][12][16][17]

Quantitative Analysis of the NADP+/NADPH Redox Couple

The ratio of NADP+ to NADPH is a critical indicator of the cellular redox state. In healthy cells, this ratio is generally low, reflecting a highly reducing environment. However, this can vary significantly between cellular compartments and in different physiological and pathological states.

Cell/Tissue Type	Condition	NADP+/NADPH Ratio	Cellular Compartment	Reference(s)
Normal Colon Cells	-	~0.1	Whole Cell	[8][18]
Colon Cancer Cells	-	~1.0 (ten-fold higher than normal)	Whole Cell	[8][18]
Various Cancer Cell Lines	-	Generally higher than normal cells	Whole Cell	[19]
Mammalian Cells	General	Generally higher in mitochondria than cytosol	Mitochondria vs. Cytosol	[15]
Rat Liver	-	~0.014	Cytosol	[20]
Rat Liver	-	~0.024	Mitochondria	[20]

Experimental Protocols for Measuring NADP+/NADPH

Accurate quantification of NADP+ and NADPH is essential for studying their roles in cellular physiology and disease. Several methods are commonly employed, each with its own advantages and limitations.

Enzymatic Cycling Assay (Spectrophotometric/Fluorometric)

This is a highly sensitive method that relies on the enzymatic conversion of NADP+ to NADPH, which then participates in a cycling reaction that generates a colored or fluorescent product.

Principle:

• Extraction: NADP+ and NADPH are extracted from cells or tissues. To measure them separately, differential extraction is performed. Acidic extraction degrades NADPH, leaving NADP+ intact, while alkaline extraction degrades NADP+, preserving NADPH.[11][21][22]

• Cycling Reaction: The sample is added to a reaction mixture containing glucose-6-phosphate (G6P) and G6PD. G6PD reduces any NADP+ to NADPH. The newly formed and pre-existing NADPH then reduces a chromogenic or fluorogenic substrate in the presence of a diaphorase or a similar enzyme. This regenerates NADP+, which can then be reduced again by G6PD, leading to signal amplification.[13][23]

• Detection: The absorbance or fluorescence of the product is measured over time, and the rate of its formation is proportional to the initial concentration of NADP(H).

Detailed Protocol (Example):

• Sample Preparation:

  • For total NADP(H): Homogenize cells or tissue in extraction buffer.[24]

  • For NADP+ measurement: Extract with an acidic buffer (e.g., 0.1 N HCl) and heat to destroy NADPH. Neutralize the extract.[21]

  • For NADPH measurement: Extract with a basic buffer (e.g., 0.1 N NaOH) and heat to destroy NADP+. Neutralize the extract.[11]

• Reaction Setup:

  • Prepare a reaction mix containing assay buffer, glucose-6-phosphate, and the colorimetric/fluorometric probe.

  • Add the prepared sample and standards to a 96-well plate.

  • Initiate the reaction by adding the enzyme mix (G6PD and diaphorase).

• Measurement:

  • Immediately measure the absorbance (e.g., at 450 nm for colorimetric assays) or fluorescence (e.g., excitation/emission at 530/590 nm for fluorometric assays) at multiple time points.[21][22]

• Quantification:

  • Calculate the rate of change in absorbance/fluorescence.

  • Determine the concentration of NADP(H) in the samples by comparing their reaction rates to those of known standards.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high specificity and the ability to measure multiple metabolites simultaneously.

Principle:

• Extraction: Metabolites, including NADP+ and NADPH, are extracted from biological samples, often using a cold organic solvent mixture to quench metabolism and precipitate proteins.[3][25][26]

• Chromatographic Separation: The extract is injected into a liquid chromatograph, where NADP+ and NADPH are separated from other cellular components based on their physicochemical properties.

• Mass Spectrometric Detection: The separated molecules are ionized and their mass-to-charge ratios are measured by a mass spectrometer. This allows for precise identification and quantification.[4][27]

Detailed Protocol (Example):

• Sample Preparation:

  • Harvest cells and rapidly quench metabolism by adding a cold solvent mixture (e.g., 80% methanol).

  • Lyse the cells and centrifuge to remove debris.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Inject the sample onto a suitable LC column (e.g., a reversed-phase C18 column).

  • Elute the analytes using a gradient of solvents.

  • Detect NADP+ and NADPH using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Quantification:

  • Construct a standard curve using known concentrations of NADP+ and NADPH.

  • Quantify the analytes in the samples by comparing their peak areas to the standard curve.

Signaling Pathways and Logical Relationships

The intricate network of reactions involving the NADP+/NADPH redox couple can be visualized to better understand their complex interdependencies.

Pentose Phosphate Pathway and its Regulation

References

• 1. Cross-Talk between NADPH Oxidase and Mitochondria: Role in ROS Signaling and Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular properties and regulation of NAD+ kinase (NADK) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Crosstalk between mitochondria and NADPH oxidases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Thioredoxin glutathione reductase: its role in redox biology and potential as a target for drugs against neglected diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous inhibition of glutathione- and thioredoxin-dependent metabolism is necessary to potentiate 17AAG-induced cancer cell killing via oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. mdpi.com [mdpi.com]
• 12. Glutathione/thioredoxin systems modulate mitochondrial H2O2 emission: An experimental-computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Cytosolic and Mitochondrial NADPH Fluxes Are Independently Regulated - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Structure and function of NAD kinase and NADP phosphatase: key enzymes that regulate the intracellular balance of NAD(H) and NADP(H) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Frontiers | Coordinated Contribution of NADPH Oxidase- and Mitochondria-Derived Reactive Oxygen Species in Metabolic Syndrome and Its Implication in Renal Dysfunction [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. Investigating mitochondrial redox state using NADH and NADPH autofluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 21. NADP+/NADPH Assay Kit | ABIN5067563 [antibodies-online.com]
• 22. cellbiolabs.com [cellbiolabs.com]
• 23. Spectrophotometric assays for measuring redox biomarkers in blood and tissues: the NADPH network - PMC [pmc.ncbi.nlm.nih.gov]
• 24. NADP/NADPH Assay Kit. Colorimetric. (ab65349/K347) | Abcam [abcam.com]
• 25. researchgate.net [researchgate.net]
• 26. abstracts.boku.ac.at [abstracts.boku.ac.at]
• 27. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Functional Differences Between NAD+ and NADP+ in Metabolic Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nicotinamide (B372718) adenine (B156593) dinucleotide (NAD) and its phosphorylated counterpart, nicotinamide adenine dinucleotide phosphate (B84403) (NADP), are ubiquitous coenzymes essential for a vast array of biological processes. While structurally similar, differing only by a single phosphate group, their functional roles within the cell are distinct and meticulously segregated. This guide provides a comprehensive examination of the functional dichotomies between NAD+ and NADP+, focusing on their specialized roles in catabolic and anabolic pathways, respectively. We delve into the structural basis for enzymatic specificity, the regulation of their distinct cellular pools, and the implications of their respective redox states for cellular homeostasis. Furthermore, this document outlines detailed experimental protocols for their quantification and provides a perspective on how targeting NAD+ and NADP+ metabolism is becoming a critical strategy in drug development for a range of pathologies, including metabolic diseases, neurodegeneration, and cancer.

Introduction: Two Sides of the Same Coin

NAD+ and NADP+ are central players in cellular metabolism, acting as carriers of reducing equivalents in a multitude of enzymatic reactions.[1] Their oxidized forms, NAD+ and NADP+, accept electrons, while their reduced forms, NADH and NADPH, donate them.[2] This redox cycling is fundamental to both the generation of energy and the biosynthesis of complex molecules.[3]

The key structural distinction—an additional phosphate group on the 2' position of the adenosine (B11128) ribose moiety in NADP+—is the cornerstone of their functional divergence.[4] This seemingly minor modification dictates their recognition by different classes of enzymes, thereby channeling them into separate metabolic streams.[5] In essence, the cell maintains two distinct but interconnected pools of reducing power, each with a specific purpose.

• NAD+/NADH: Primarily functions in catabolic pathways (e.g., glycolysis, fatty acid oxidation, and the tricarboxylic acid cycle) to transfer electrons from the breakdown of fuel molecules to the electron transport chain for ATP production.[6][7][8]

• NADP+/NADPH: Predominantly utilized in anabolic pathways (e.g., fatty acid synthesis, cholesterol synthesis, and nucleic acid synthesis) and for antioxidant defense (e.g., regeneration of reduced glutathione).[4][6][9]

This division of labor allows for independent regulation of catabolic and anabolic processes, a critical feature for maintaining cellular homeostasis in varying metabolic states.[6]

The Great Divide: Catabolism vs. Anabolism

The segregation of NAD+ and NADP+ functions is most evident in their opposing roles in cellular metabolism. NAD+ is the primary oxidizing agent in catabolism, facilitating the breakdown of macromolecules to generate ATP.[10] Conversely, NADPH is the major reducing agent in anabolism, providing the reducing power necessary for the synthesis of complex molecules from simpler precursors.[1]

NAD+ in Catabolism: The Energy Harvester

In catabolic reactions, dehydrogenases specific for NAD+ strip electrons from substrates such as glucose, fatty acids, and amino acids. The resulting NADH then carries these high-energy electrons to the mitochondrial electron transport chain, where their oxidation is coupled to the generation of a proton gradient that drives ATP synthesis. The high cellular ratio of NAD+ to NADH favors these oxidative reactions.[5]

NADP+ in Anabolism and Redox Defense: The Master Builder and Protector

Anabolic processes require a source of electrons to reduce oxidized precursors into more complex, reduced molecules. NADPH, generated primarily through the pentose (B10789219) phosphate pathway, provides this reducing power for biosynthetic reactions.[6][7] The high cellular ratio of NADPH to NADP+ ensures a ready supply of electrons for these reductive syntheses.[5]

Furthermore, NADPH is crucial for maintaining a reduced intracellular environment and combating oxidative stress.[9] It is the essential cofactor for NADPH oxidase, which generates reactive oxygen species (ROS) for signaling and defense, and for glutathione (B108866) reductase, which regenerates the antioxidant glutathione.[7][9]

Caption: Dichotomous roles of NAD+/NADH in catabolism and NADP+/NADPH in anabolism.

Cellular Pools and Redox States: A Tale of Two Ratios

The distinct metabolic functions of NAD+ and NADP+ are reflected in their intracellular concentrations and redox ratios. The cell maintains a high NAD+/NADH ratio , typically around 700:1 in the cytoplasm of healthy mammalian tissues, which favors oxidative reactions in catabolism.[5] In contrast, the NADP+/NADPH ratio is kept very low, approximately 0.005, ensuring that NADPH is the predominant form and readily available to donate electrons for anabolic and antioxidant processes.[5]

Parameter	Cytosolic Ratio	Predominant Form	Favored Reactions	Primary Metabolic Role
NAD+/NADH	~700:1[5]	NAD+	Oxidation	Catabolism
NADP+/NADPH	~0.005[5]	NADPH	Reduction	Anabolism & Redox Defense

Table 1: Comparison of Cellular NAD+/NADH and NADP+/NADPH Ratios and Their Metabolic Implications.

These ratios are not static and can be influenced by the metabolic state of the cell, such as changes in nutrient availability. For instance, an increase in glucose concentration can lead to a significant rise in the cytosolic NADPH/NADP+ ratio in pancreatic islets.[11]

Enzymatic Specificity: The Structural Basis of Discrimination

The ability of enzymes to distinguish between NAD+ and NADP+ is critical for segregating their metabolic roles.[5] This specificity arises from structural differences in the coenzyme-binding pockets of NAD+- and NADP+-dependent enzymes.[12]

• NADP+-dependent enzymes typically possess a binding pocket that can accommodate the extra phosphate group of NADP+. This pocket often contains basic amino acid residues (e.g., lysine, arginine) that form an ionic bond with the negatively charged phosphate group.[5]

• NAD+-dependent enzymes , on the other hand, often have an acidic residue (e.g., aspartate, glutamate) in the corresponding position. This acidic residue would create an electrostatic repulsion with the phosphate group of NADP+, thus preventing its binding.[12]

Protein engineering studies have demonstrated that mutating these key residues can switch the coenzyme specificity of an enzyme, highlighting the critical role of these amino acids in discrimination.[13]

Implications for Drug Development

The central role of NAD+ and NADP+ in metabolism and cellular signaling has made their associated pathways attractive targets for drug development in a variety of diseases.[5][14]

• Cancer: Many cancer cells exhibit altered NAD+ metabolism to support their high rates of proliferation and glycolysis.[5] Inhibitors of NAMPT, a key enzyme in the NAD+ salvage pathway, are being investigated as anti-cancer agents.[15]

• Neurodegenerative Diseases: A decline in NAD+ levels is associated with aging and age-related neurodegenerative diseases.[3][16] Strategies to boost NAD+ levels, such as supplementation with NAD+ precursors like nicotinamide riboside (NR) and nicotinamide mononucleotide (NMN), are being explored as potential therapies.[15]

• Metabolic Diseases: Dysregulation of NAD+ and NADP+ metabolism is implicated in metabolic disorders such as obesity and type 2 diabetes.[3] Modulating the activity of NAD+-dependent enzymes like sirtuins is a promising therapeutic avenue.[17]

Experimental Protocols

Accurate measurement of NAD+ and NADP+ levels and the activity of their dependent enzymes is crucial for research in this field.

Quantification of NAD+ and NADP+

A common method for quantifying NAD+ and NADP+ is the enzymatic cycling assay. This method is highly sensitive and can distinguish between the oxidized and reduced forms of the coenzymes.

Principle: The assay utilizes a specific dehydrogenase that is coupled to a chromogenic or fluorogenic reaction. The coenzyme of interest is cycled between its oxidized and reduced forms, leading to the accumulation of a detectable product. The rate of product formation is proportional to the concentration of the coenzyme in the sample.

Materials:

• Biological sample (cells or tissue)

• Extraction buffer (e.g., 0.5 M perchloric acid for acid extraction)

• Neutralization buffer (e.g., 3 M KOH, 1.5 M K2HPO4)

• Assay buffer (e.g., Tris-HCl)

• Enzyme for cycling (e.g., alcohol dehydrogenase for NAD+, glucose-6-phosphate dehydrogenase for NADP+)

• Substrate for the enzyme (e.g., ethanol (B145695) for ADH, glucose-6-phosphate for G6PDH)

• Chromogenic or fluorogenic indicator (e.g., MTT or resazurin)

• Plate reader (spectrophotometer or fluorometer)

Procedure:

• Sample Extraction: Homogenize the biological sample in ice-cold extraction buffer.

• Neutralization: Neutralize the extract with neutralization buffer.

• Centrifugation: Centrifuge the sample to remove precipitated proteins.

• Assay Reaction: In a 96-well plate, mix the sample with the assay buffer, enzyme, substrate, and indicator.

• Measurement: Measure the absorbance or fluorescence at regular intervals using a plate reader.

• Quantification: Calculate the concentration of NAD+ or NADP+ based on a standard curve.

Caption: Workflow for the quantification of NAD+ and NADP+ using an enzymatic cycling assay.

Conclusion

The functional differences between NAD+ and NADP+ represent a fundamental principle of metabolic organization. Through the simple addition of a phosphate group, nature has created two distinct coenzymes that allow for the independent regulation of energy production and biosynthesis. Understanding the intricate details of their respective roles, the mechanisms of enzymatic specificity, and the dynamics of their cellular pools is paramount for researchers and drug development professionals. As our knowledge in this area continues to expand, so too will our ability to therapeutically manipulate these critical pathways for the treatment of a wide range of human diseases.

References

• 1. NAD+ metabolism and its roles in cellular processes during ageing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. bontac.com [bontac.com]
• 4. jinfiniti.com [jinfiniti.com]
• 5. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 6. Re: Why NAD is used in catabolic reactions and NADP in anabolic [madsci.org]
• 7. NAD/NADH and NADP/NADPH | AAT Bioquest [aatbio.com]
• 8. homework.study.com [homework.study.com]
• 9. NAD+ metabolism: Bioenergetics, signaling and manipulation for therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Cytosolic ratios of free [NADPH]/[NADP+] and [NADH]/[NAD+] in mouse pancreatic islets, and nutrient-induced insulin secretion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protein Engineering for Nicotinamide Coenzyme Specificity in Oxidoreductases: Attempts and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. bioengineer.org [bioengineer.org]
• 15. Current Uncertainties and Future Challenges Regarding NAD+ Boosting Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Role of Nicotinamide Adenine Dinucleotide and Related Precursors as Therapeutic Targets for Age-Related Degenerative Diseases: Rationale, Biochemistry, Pharmacokinetics, and Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. NAD Metabolism and Functions: A Common Therapeutic Target for Neoplastic, Metabolic and Neurodegenerative Diseases | Bentham Science [benthamscience.com]

The Central Role of IMP Dehydrogenase in Guanine Nucleotide Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inosine (B1671953) 5'-monophosphate dehydrogenase (IMPDH) is a crucial enzyme that functions at a critical metabolic intersection, controlling the de novo synthesis of guanine (B1146940) nucleotides.[1][2][3][4] As the rate-limiting enzyme in this pathway, IMPDH catalyzes the NAD+-dependent oxidation of inosine 5'-monophosphate (IMP) to xanthosine (B1684192) 5'-monophosphate (XMP).[2][4][5] This reaction is the first committed step in the biosynthesis of guanosine (B1672433) triphosphate (GTP) and deoxyguanosine triphosphate (dGTP), essential precursors for DNA and RNA synthesis, signal transduction, energy transfer, and various other cellular processes.[2][6] Due to its pivotal role in cell growth and proliferation, particularly in rapidly dividing cells like lymphocytes and cancer cells, IMPDH has emerged as a significant target for therapeutic intervention in immunosuppression, virology, and oncology.[2][7][8] This guide provides an in-depth overview of the function, regulation, and inhibition of IMPDH, along with detailed experimental protocols for its study.

The Guanine Nucleotide Synthesis Pathway

The de novo synthesis of purine (B94841) nucleotides culminates in the formation of IMP. At this juncture, the pathway bifurcates, leading to the synthesis of either adenine (B156593) or guanine nucleotides. IMPDH channels IMP towards the guanine nucleotide pool. Following the IMPDH-catalyzed conversion of IMP to XMP, GMP synthetase facilitates the amination of XMP to yield guanosine monophosphate (GMP).[1][2] GMP is subsequently phosphorylated to guanosine diphosphate (B83284) (GDP) and then to GTP.

Figure 1: Overview of the de novo purine nucleotide synthesis pathway, highlighting the central role of IMPDH in directing the metabolic flux towards guanine nucleotides.

Catalytic Mechanism of IMP Dehydrogenase

The catalytic cycle of IMPDH involves two main chemical transformations: a hydride transfer and a hydrolysis reaction.[9] The process begins with the binding of IMP to the active site, followed by a nucleophilic attack on IMP by a conserved cysteine residue, forming a covalent intermediate.[5] Subsequently, NAD+ binds, and a hydride is transferred from the intermediate to NAD+, generating NADH and a covalent E-XMP* intermediate. This is followed by a conformational change in the enzyme that facilitates the hydrolysis of the E-XMP* intermediate, releasing XMP and regenerating the free enzyme.

Figure 2: Simplified catalytic cycle of IMP Dehydrogenase (E represents the enzyme).

Regulation of IMPDH Activity

The activity of IMPDH is tightly regulated to maintain appropriate intracellular pools of guanine nucleotides. This regulation occurs at multiple levels:

• Gene Expression: The expression of the IMPDH gene is subject to feedback regulation by its end products. High levels of intracellular guanine ribonucleotides lead to a decrease in the steady-state levels of IMPDH mRNA.[10] Conversely, depletion of guanine nucleotides, for instance by treatment with an IMPDH inhibitor like mycophenolic acid (MPA), results in an upregulation of IMPDH mRNA levels.[10]

• Allosteric Regulation: While IMPDH's position at a critical metabolic branch point suggests the likelihood of allosteric regulation, no definitive allosteric regulators have been consistently identified.[1][4] Some reports have suggested ATP may act as an allosteric regulator, but this has not been widely confirmed.[1]

• Post-Translational Modifications: There is evidence for the regulation of IMPDH by post-translational modifications. For example, phosphorylation of human IMPDH2 by protein kinase B/Akt has been shown to reduce its activity.[1]

• Enzyme Filamentation: In response to a high demand for guanine nucleotides, IMPDH can form filamentous structures in vertebrate cells.[11] This filamentation is thought to enhance enzyme activity and channel substrates.[11]

IMPDH as a Drug Target

The reliance of rapidly proliferating cells on the de novo synthesis of guanine nucleotides makes IMPDH an attractive target for various therapeutic areas.[2][5][12] Inhibition of IMPDH leads to a depletion of the guanine nucleotide pool, which in turn halts DNA and RNA synthesis, leading to a cytostatic effect.[6][13]

Key IMPDH Inhibitors and Their Kinetic Parameters

Inhibitor	Target Organism/Isoform	Inhibition Type	Ki Value	Reference
Mycophenolic Acid (MPA)	Human IMPDH2	Uncompetitive	10-40 nM	[14]
Mizoribine-5'-monophosphate	Mammalian IMPDH	Competitive with IMP	~10 nM	[13]
Ribavirin monophosphate	Mammalian IMPDH	Competitive with IMP	~250 nM	[5]
Tiazofurin (as TAD)	Human IMPDH2	Competitive with NAD+	~500 nM	[8]

Experimental Protocols

Measurement of IMPDH Activity by Spectrophotometric Assay

The most common method for determining IMPDH activity is a continuous spectrophotometric assay that measures the increase in absorbance at 340 nm resulting from the reduction of NAD+ to NADH.[15][16][17]

Materials and Reagents:

• Purified IMPDH enzyme

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM KCl, 3 mM EDTA

• Substrate Stock Solutions:

  • Inosine 5'-monophosphate (IMP)

  • β-Nicotinamide adenine dinucleotide (NAD+)

• Inhibitor stock solutions (if applicable)

• Spectrophotometer capable of reading at 340 nm

Experimental Workflow:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. IMP Dehydrogenase: Structure, Mechanism and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The gateway to guanine nucleotides: Allosteric regulation of IMP dehydrogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The gateway to guanine nucleotides: Allosteric regulation of IMP dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. What are IMPDH inhibitors and how do they work? [synapse.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. experts.umn.edu [experts.umn.edu]
• 9. The dynamic determinants of reaction specificity in the IMPDH/GMPR family of (β/α)8 barrel enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Regulation of IMP dehydrogenase gene expression by its end products, guanine nucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. portlandpress.com [portlandpress.com]
• 12. Inosine monophosphate dehydrogenase (IMPDH) as a target in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. Inhibitors of inosine 5′-monophosphate dehydrogenase as emerging new generation antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Enzyme Activity Measurement of IMP Dehydrogenase Using Spectrophotometric Assays [creative-enzymes.com]
• 16. pnas.org [pnas.org]
• 17. Repurposing existing drugs: identification of irreversible IMPDH inhibitors by high-throughput screening - PMC [pmc.ncbi.nlm.nih.gov]

Natural occurrence and biological sources of inosine monophosphate.

An In-depth Technical Guide to the Natural Occurrence and Biological Sources of Inosine (B1671953) Monophosphate

Introduction

Inosine Monophosphate (IMP) is a pivotal purine (B94841) nucleotide, comprising a hypoxanthine (B114508) base, a ribose sugar, and a single phosphate (B84403) group.[1] It holds a central position in cellular metabolism as the primary intermediate in the de novo synthesis of purine nucleotides.[1][2] Functionally, IMP is the precursor for the synthesis of adenosine (B11128) monophosphate (AMP) and guanosine (B1672433) monophosphate (GMP), essential building blocks for DNA and RNA, and key components in cellular energy transfer.[3][4] Beyond its fundamental intracellular roles, IMP is recognized for its potent flavor-enhancing properties, particularly its contribution to the umami taste, and also functions as an extracellular signaling molecule.[1][5][6] This guide provides a comprehensive overview of the natural occurrence of IMP, its biological sources, metabolic pathways, and the experimental protocols for its analysis.

Natural Occurrence and Biological Sources

Inosinic acid is found in all living organisms, from bacteria to humans, as a key metabolic intermediate.[7] Its concentration varies significantly across different tissues and food sources. It is particularly abundant in meat and fish, where its presence contributes significantly to the savory or umami flavor.[1][8]

IMP in Food Sources

IMP is a major contributor to the umami taste in various foods, working synergistically with glutamate (B1630785) to enhance flavor.[9][10] The concentration of IMP in food is dynamic, especially in post-mortem muscle, where it is generated through the degradation of adenosine triphosphate (ATP).[9]

Table 1: Concentration of Inosine Monophosphate (IMP) in Various Food Sources

Food Source	Muscle/Tissue Type	IMP Concentration	Post-Mortem Time/Condition
Beef	Longissimus dorsi	5.4 µM/g	Peak at 12 hours post-mortem
Beef	Longissimus dorsi	0.75 µM/g	After 28 days of aging
Beef	Not specified	4.71 µM/g	0 hours post-mortem
Pork	Longissimus dorsi	Not significantly different from other muscles	48 hours post-mortem
Pork	Biceps femoris	Not significantly different from other muscles	48 hours post-mortem
Pork	Semimembranosus	Not significantly different from other muscles	48 hours post-mortem
Pork Heart	Heart muscle	0.13 µM/g	0 hours post-mortem

Source: Data compiled from a study on IMP concentration in meat.[11]

In post-mortem muscle, ATP is rapidly broken down into ADP and AMP, which is then deaminated to form IMP.[9] This process leads to an initial increase in IMP concentration, which then gradually declines as it is further degraded.[11]

Metabolic Pathways

IMP is a central hub in purine metabolism, involved in both synthesis (de novo and salvage pathways) and degradation pathways, as well as being the branch point for the synthesis of other essential purine nucleotides.[3][4]

Biosynthesis of Inosine Monophosphate

There are two primary pathways for the synthesis of IMP: the de novo pathway and the salvage pathway.

• De Novo Synthesis: This complex and energy-intensive pathway builds the purine ring step-by-step on a ribose-5-phosphate (B1218738) (R5P) foundation.[12] The process involves eleven steps, starting with the activation of R5P to 5-phosphoribosyl-1-pyrophosphate (PRPP).[12][13] The purine ring is assembled from atoms contributed by aspartic acid, glutamine, glycine, CO2, and one-carbon derivatives of tetrahydrofolate (THF).[13] The major site for this synthesis is the cytosol of the liver.[12] IMP is the first nucleotide formed in this pathway.[2]

• Salvage Pathway: This pathway recycles purine bases (like hypoxanthine and guanine) and nucleosides that result from the degradation of nucleic acids.[14] The enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRT) catalyzes the reaction of hypoxanthine with PRPP to form IMP.[14] This pathway is less energy-consuming than de novo synthesis.

Conversion of IMP to AMP and GMP

IMP serves as the direct precursor for both adenosine monophosphate (AMP) and guanosine monophosphate (GMP) through distinct two-step pathways.[15]

• AMP Synthesis: The conversion to AMP requires the enzyme adenylosuccinate synthetase, which adds aspartate to IMP in a GTP-dependent reaction, followed by the removal of fumarate (B1241708) by adenylosuccinate lyase.[13]

• GMP Synthesis: The pathway to GMP begins with the NAD+-dependent oxidation of IMP to xanthosine (B1684192) monophosphate (XMP) by the enzyme IMP dehydrogenase (IMPDH).[16] XMP is then converted to GMP by GMP synthetase, which transfers an amino group from glutamine in an ATP-dependent reaction.[12]

Conversion of IMP to AMP and GMP.

Degradation of Inosine Monophosphate

The degradation of IMP is a critical process for purine homeostasis and is also a key factor in the changes in meat quality and freshness over time.[17][18]

• IMP to Inosine: IMP is dephosphorylated to inosine by 5'-nucleotidases (such as CD73 extracellularly) or other phosphatases.[4][18]

• Inosine to Hypoxanthine: Inosine is then converted to hypoxanthine and ribose-1-phosphate (B8699412) by the enzyme purine nucleoside phosphorylase (PNP).[17]

• Hypoxanthine to Uric Acid: Hypoxanthine is subsequently oxidized to xanthine (B1682287) and then to uric acid by xanthine oxidase.[18][19] In humans, uric acid is the final excretion product of purine metabolism.[19]

Post-mortem degradation pathway of ATP to Uric Acid via IMP.

Biological Roles and Signaling

IMP's significance extends beyond its role as a metabolic intermediate. It is involved in various cellular processes and signaling pathways.

• Energy Metabolism: As a precursor to AMP and GMP, which are subsequently phosphorylated to ATP and GTP, IMP is fundamental to cellular energy storage and transfer.[2][5]

• Purine Nucleotide Cycle: The interconversion of AMP and IMP is part of the purine nucleotide cycle, which plays a role in energy metabolism, particularly in muscle tissue during exercise.[3][20]

• Extracellular Signaling: Extracellular IMP can act as a signaling molecule, regulating processes such as inflammation.[4][6] For instance, IMP can suppress the production of tumor necrosis factor-alpha (TNF-α) and increase interleukin-10 (IL-10) production, often through its degradation to inosine.[6]

• Flavor and Nutrition: In the food industry, IMP and its salts (e.g., disodium (B8443419) inosinate) are widely used as flavor enhancers to create or intensify the umami taste.[2][21] In animal nutrition, dietary supplementation with IMP has been shown to improve growth rates and muscle development.[5][22]

Experimental Protocols

The analysis of IMP in biological matrices is crucial for both metabolic research and food quality assessment. This typically involves sample extraction followed by analytical quantification.

Extraction of IMP from Biological Tissues

The following is a generalized protocol for the extraction of nucleotides, including IMP, from tissue samples. The choice of solvent and specific steps may be optimized depending on the sample matrix.

Objective: To extract low-molecular-weight metabolites, including IMP, from a biological tissue sample (e.g., muscle, liver) for subsequent analysis.

Materials:

• Tissue sample, flash-frozen in liquid nitrogen and stored at -80°C.

• Mortar and pestle, pre-chilled.

• Extraction solvent (e.g., 70% ethanol, perchloric acid, or a methanol (B129727):water mixture).[23][24]

• Centrifuge capable of refrigeration.

• Vortex mixer.

• Microcentrifuge tubes.

Procedure:

• Homogenization: Weigh the frozen tissue sample (e.g., 50-100 mg). Grind the tissue to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle.

• Solvent Addition: Transfer the powdered tissue to a pre-chilled tube. Add a defined volume of ice-cold extraction solvent (e.g., 1 mL of 70% methanol per 100 mg of tissue).

• Extraction: Vortex the mixture vigorously for 1 minute. Incubate the sample on ice or in an ultrasonic bath for a specified period (e.g., 10-20 minutes) to ensure complete extraction.[24]

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet cellular debris and proteins.[24]

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted metabolites, and transfer it to a new, clean tube.

• Drying and Reconstitution (Optional): The supernatant can be dried down (e.g., using a SpeedVac concentrator) and reconstituted in a smaller volume of a suitable solvent for the analytical instrument (e.g., mobile phase for HPLC).

• Storage: Store the final extract at -80°C until analysis.

Quantification of IMP by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective method for quantifying nucleotides like IMP.[23]

Objective: To separate and quantify IMP in a biological extract.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system.

• Reversed-phase or ion-pair chromatography column.

• Tandem mass spectrometer (e.g., triple quadrupole).

General Procedure:

• Chromatographic Separation: Inject the prepared extract onto the HPLC column. Use a specific mobile phase gradient (often involving an ion-pairing agent) to separate IMP from other nucleotides and matrix components.[23][25]

• Mass Spectrometric Detection: The eluent from the HPLC is directed into the mass spectrometer.

  • Ionization: IMP molecules are ionized, typically using electrospray ionization (ESI).

  • Precursor Ion Selection: The mass spectrometer is set to select the specific mass-to-charge ratio (m/z) of the IMP parent ion.

  • Fragmentation: The selected parent ions are fragmented in a collision cell.

  • Product Ion Detection: Specific fragment ions (product ions) of IMP are detected. This process, known as Multiple Reaction Monitoring (MRM), provides high specificity and sensitivity.

• Quantification: A calibration curve is generated using standards of known IMP concentrations. The concentration of IMP in the sample is determined by comparing its peak area to the calibration curve.[23]

References

• 1. INOSINE MONOPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. Inosinic acid - Wikipedia [en.wikipedia.org]
• 3. fiveable.me [fiveable.me]
• 4. Inosine monophosphate and inosine differentially regulate endotoxemia and bacterial sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nbinno.com [nbinno.com]
• 6. Inosine monophosphate and inosine differentially regulate endotoxemia and bacterial sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Human Metabolome Database: Showing metabocard for Inosinic acid (HMDB0000175) [hmdb.ca]
• 8. Umami - Wikipedia [en.wikipedia.org]
• 9. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]
• 10. taylorfrancis.com [taylorfrancis.com]
• 11. researchgate.net [researchgate.net]
• 12. egyankosh.ac.in [egyankosh.ac.in]
• 13. columbia.edu [columbia.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. Inosine-5′-monophosphate dehydrogenase - Wikipedia [en.wikipedia.org]
• 17. researchgate.net [researchgate.net]
• 18. Mechanism of Inosine Monophosphate Degradation by Specific Spoilage Organism from Grass Carp in Fish Juice System - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Uric acid - Wikipedia [en.wikipedia.org]
• 20. Adenine nucleotide depletion in human muscle during exercise: causality and significance of AMP deamination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. 1Source | Inosine ‘5-Monophosphate [1source.com]
• 22. Frontiers | Dietary inosine monophosphate improved liver health and flesh quality of gibel carp (Carassius auratus gibelio) via activating AMPK signalling pathway and enhancing the contents of muscle fat and flavour substance [frontiersin.org]
• 23. A LC-MS/MS method for quantifying adenosine, guanosine and inosine nucleotides in human cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]

The Discovery of Triphosphopyridine Nucleotide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The discovery of Triphosphopyridine Nucleotide (TPN), now known as Nicotinamide Adenine Dinucleotide Phosphate (B84403) (NADP+), was a pivotal moment in the history of biochemistry. This essential coenzyme, found in all living cells, plays a critical role in anabolic metabolism, providing the reducing power for biosynthetic reactions and protecting cells from oxidative damage. This in-depth technical guide explores the history of TPN's discovery, the key experiments that elucidated its structure and function, and its fundamental role in cellular biochemistry. The work of Otto Warburg and his collaborators in the 1930s laid the foundation for our understanding of this vital molecule.[1][2]

The Historical Context: Unraveling Cellular Respiration

The early 20th century was a period of intense investigation into the mechanisms of cellular respiration. Scientists sought to understand how cells derive energy from the breakdown of nutrients. Otto Warburg, a German biochemist and Nobel laureate, was a central figure in this endeavor. His research focused on the role of enzymes and coenzymes in biological oxidation-reduction reactions.[2]

The "Ferments" and "Coferments"

Early research had identified that cellular extracts contained both heat-labile "ferments" (enzymes) and heat-stable "coferments" (coenzymes) that were essential for metabolic processes. In 1906, Arthur Harden and William John Young had discovered a "coferment" in yeast extract, later identified as a nucleotide sugar phosphate, which was essential for alcoholic fermentation. This molecule was the precursor to the discovery of both Diphosphopyridine Nucleotide (DPN or NAD+) and Triphosphopyridine Nucleotide (TPN or NADP+).

The Discovery of a New Coenzyme

In the 1930s, while investigating cellular metabolism, Otto Warburg and his colleague Walter Christian identified a second heat-stable coenzyme that was distinct from the already known DPN.[1] They initially termed this new molecule "Coenzyme II" to differentiate it from DPN, which they called "Coenzyme I." Later, it was named Triphosphopyridine Nucleotide (TPN) due to its chemical structure, which includes three phosphate groups.

The key breakthrough came from their studies on the oxidation of glucose-6-phosphate. They observed that an enzyme, which they named Zwischenferment (now known as glucose-6-phosphate dehydrogenase), catalyzed the oxidation of glucose-6-phosphate, but only in the presence of TPN.[1] This demonstrated that TPN was a specific coenzyme for this and other related enzymatic reactions.

Key Experiments in the Discovery and Characterization of TPN

The discovery and characterization of TPN were underpinned by innovative experimental techniques developed in Warburg's laboratory. The most significant of these was the "optical test," a spectrophotometric method that allowed for the quantitative measurement of enzymatic reactions involving pyridine (B92270) nucleotides.

The Optical Test: A Window into Enzyme Activity

Warburg and Christian observed that the reduced forms of the pyridine nucleotides (NADPH and NADH) absorb light at a wavelength of 340 nanometers, whereas the oxidized forms (NADP+ and NAD+) do not.[2] This difference in light absorption provided a direct way to measure the activity of dehydrogenases. By monitoring the increase in absorbance at 340 nm, they could quantify the rate of coenzyme reduction and, consequently, the rate of the enzymatic reaction.[2]

Experimental Protocol: Spectrophotometric Assay of Glucose-6-Phosphate Dehydrogenase Activity

This protocol is a generalized representation based on the principles of Warburg's optical test and modern adaptations.

• Preparation of Reagents:

  • Buffer solution (e.g., Tris-HCl, pH 7.5)

  • Magnesium chloride (MgCl₂) solution

  • Glucose-6-phosphate (G6P) solution

  • Triphosphopyridine Nucleotide (TPN/NADP+) solution

  • Enzyme preparation (e.g., partially purified glucose-6-phosphate dehydrogenase from yeast or red blood cells)

• Assay Mixture Preparation:

  • In a quartz cuvette, combine the buffer, MgCl₂, and NADP+ solution.

  • Add the G6P solution to the cuvette.

  • The final volume is brought to a defined volume (e.g., 3 mL) with distilled water.

• Spectrophotometric Measurement:

  • Place the cuvette in a spectrophotometer set to a wavelength of 340 nm.

  • Record the initial absorbance (baseline).

  • Initiate the reaction by adding a small, known volume of the enzyme preparation to the cuvette.

  • Immediately mix the contents of the cuvette.

  • Record the change in absorbance at 340 nm over a set period (e.g., 5 minutes) at a constant temperature (e.g., 30°C).

• Calculation of Enzyme Activity:

  • The rate of change in absorbance per minute (ΔA/min) is determined from the linear portion of the absorbance versus time curve.

  • The enzyme activity is calculated using the Beer-Lambert law, where the molar extinction coefficient of NADPH at 340 nm is 6.22 x 10³ L·mol⁻¹·cm⁻¹.

Quantitative Data Presentation

The following table represents typical data that would be generated from a spectrophotometric assay for G6PDH activity, illustrating the principles of the optical test.

Time (minutes)	Absorbance at 340 nm
0	0.050
1	0.100
2	0.150
3	0.200
4	0.250
5	0.300

• ΔA/min: 0.050

• Enzyme Activity (U/mL): Calculated based on the ΔA/min, the molar extinction coefficient of NADPH, the cuvette path length, and the volume of enzyme solution added.

Isolation and Structural Elucidation

The initial isolation of TPN was a laborious process. Warburg and his team reportedly isolated milligrams of the coenzyme from hundreds of liters of horse red blood cells.[2] The structural determination that followed revealed that TPN was a dinucleotide, similar to DPN, but with an additional phosphate group attached to the 2' position of the ribose of the adenosine (B11128) moiety. This work was later refined and confirmed by other researchers, including Arthur Kornberg, who further elucidated the enzymatic synthesis and structure of pyridine nucleotides in the 1940s and 1950s.

The Role of TPN in Cellular Metabolism

The discovery of TPN opened up a new dimension in the understanding of metabolic regulation. It became clear that the cell maintains two separate pools of pyridine nucleotides with distinct metabolic roles.

• DPN (NAD+): Primarily involved in catabolic reactions (the breakdown of molecules to release energy), where it acts as an oxidizing agent to accept electrons, forming NADH. The ratio of NAD+ to NADH is generally high in the cell.

• TPN (NADP+): Primarily involved in anabolic reactions (the synthesis of complex molecules), where its reduced form, NADPH, acts as a powerful reducing agent to donate electrons. The ratio of NADP+ to NADPH is generally low, favoring biosynthetic reactions.

Signaling Pathways and Metabolic Roles of TPN/NADPH

The primary role of TPN is to be reduced to NADPH, which then serves as a key electron donor in a variety of biosynthetic pathways and antioxidant defense systems.

Caption: The central role of the NADP+/NADPH couple in metabolism.

Experimental Workflow for TPN Discovery

The logical flow of experimentation that led to the discovery and characterization of TPN can be visualized as a series of interconnected steps.

Caption: Logical workflow of the discovery of TPN.

Conclusion

The discovery of triphosphopyridine nucleotide by Otto Warburg and his contemporaries was a landmark achievement in biochemistry. It not only identified a new and essential coenzyme but also provided the experimental tools to probe the intricacies of metabolic pathways. The distinction between the roles of NAD+ and NADP+ was a fundamental conceptual advance that continues to inform our understanding of cellular regulation, disease, and drug development. The legacy of this discovery is evident in countless modern biochemical and clinical assays that rely on the principles of pyridine nucleotide spectrophotometry.

References

• 1. The Secret Life of NAD+: An Old Metabolite Controlling New Metabolic Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Warburg effect(s)—a biographical sketch of Otto Warburg and his impacts on tumor metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Colorimetric Quantification of NADP+/NADPH

Introduction

Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADP+) and its reduced form (NADPH) are essential cofactors in a multitude of cellular processes.[1][2] The ratio of NADP+ to NADPH is a critical indicator of the cellular redox state and is integral to anabolic pathways, including fatty acid and nucleic acid synthesis, as well as antioxidant defense.[1][2][3] The pentose (B10789219) phosphate pathway is a major source of cellular NADPH.[4][5] Monitoring the intracellular concentrations of NADP+ and NADPH is crucial for research in areas such as metabolism, oxidative stress, and drug development. Colorimetric assay kits provide a convenient and sensitive method for the quantification of NADP+ and NADPH in various biological samples.[5][6][7]

Assay Principle

The majority of colorimetric NADP+/NADPH assay kits operate on the principle of an enzymatic cycling reaction.[4][6][7] In this reaction, NADP+ is reduced to NADPH. This newly formed NADPH, along with the endogenous NADPH in the sample, reacts with a specific colorimetric probe (such as a tetrazolium salt, like WST-8 or MTT) in the presence of an enzyme.[8] This reaction produces a colored formazan (B1609692) dye that can be quantified by measuring its absorbance at a specific wavelength, typically around 450 nm.[4][8] The intensity of the color produced is directly proportional to the total amount of NADP+ and NADPH in the sample.[4][6] To specifically measure either NADP+ or NADPH, a differential extraction procedure is employed. Treatment of the sample with a weak acid selectively degrades NADPH, allowing for the quantification of NADP+.[4][6][9] Conversely, treatment with a weak base degrades NADP+, enabling the specific measurement of NADPH.[4][6][9]

Data Presentation

Table 1: Example NADP+ Standard Curve

NADP+ Standard (pmol/well)	Absorbance at 450 nm (Corrected)
0	0.000
20	0.158
40	0.325
60	0.489
80	0.652
100	0.815

Table 2: Sample Data and Calculation of NADP+/NADPH Ratio

Sample	Measurement	Corrected Absorbance (450 nm)	Calculated Amount (pmol)	Concentration (µM)	NADP+/NADPH Ratio
Untreated Cells	Total NADP+ + NADPH	0.550	67.5	1.35	2.4
NADPH only	0.162	19.8	0.40
Treated Cells	Total NADP+ + NADPH	0.380	46.6	0.93	0.8
NADPH only	0.210	25.8	0.52

Note: The above data are for illustrative purposes only. Actual results will vary depending on the specific kit, samples, and experimental conditions.

Experimental Protocols

Materials Required

• NADP+/NADPH Colorimetric Assay Kit (containing extraction buffers, assay buffer, cycling enzyme mix, and colorimetric probe)

• 96-well clear, flat-bottom microplate[5]

• Spectrophotometric microplate reader capable of measuring absorbance at 450 nm[5]

• Microcentrifuge

• Incubator or water bath

• Phosphate Buffered Saline (PBS)

• Ultrapure water

• Sample material (cells or tissues)

Sample Preparation

Proper sample preparation is critical for accurate results. It is recommended to perform all steps on ice to prevent degradation of NADP+/NADPH.[4]

1. Cell Lysates: a. Harvest 1-5 x 10^6 cells and wash the cell pellet with cold 1X PBS.[4][6] b. Centrifuge to pellet the cells and remove the supernatant. c. Resuspend the cell pellet in 500 µL of NADP/NADPH Extraction Buffer.[4][6] d. Homogenize or sonicate the cell suspension on ice.[6][9] e. Centrifuge the lysate at 10,000-14,000 x g for 5-10 minutes at 4°C to remove insoluble material.[5][6] f. It is recommended to deproteinize the sample by filtering the supernatant through a 10 kDa molecular weight cut-off (MWCO) spin filter.[5][6] The collected flow-through is the sample extract.

2. Tissue Homogenates: a. Weigh approximately 50 mg of tissue and wash with cold PBS.[5] b. Homogenize the tissue in 500 µL of NADP/NADPH Extraction Buffer on ice.[5] c. Centrifuge the homogenate at 10,000 x g for 10 minutes to remove insoluble debris.[5] d. Deproteinize the supernatant using a 10 kDa MWCO spin filter.[5]

Differential Quantification of NADP+ and NADPH

To measure NADP+ and NADPH individually, the sample extract must be divided into two aliquots.

1. For NADPH Measurement (Base Treatment): a. Aliquot a portion of the sample extract. b. To decompose NADP+, heat the sample at 60°C for 30 minutes.[5][10] Some protocols suggest adding a weak base (e.g., 0.1 N NaOH) and incubating at 80°C for 60 minutes, followed by neutralization with an acidic buffer.[4][6][9] c. Cool the samples on ice.[5]

2. For Total NADP+ and NADPH Measurement (or NADP+ after NADPH degradation): a. The untreated sample extract will be used for the quantification of the total NADP+ and NADPH pool. b. To measure only NADP+, a separate aliquot of the sample extract can be treated with a weak acid (e.g., 0.1 N HCl) and heated to degrade NADPH, followed by neutralization.[4][6][9]

Assay Procedure

• Standard Curve Preparation: Prepare a series of NADP+ or NADPH standards by diluting the provided stock solution in the NADP/NADPH Extraction Buffer. A typical range would be 0 to 100 pmol/well.[5]

• Plate Loading: Add 50 µL of each standard and prepared sample (for total NADP+/NADPH and NADPH only) in duplicate to the wells of a 96-well plate.[6]

• Reaction Initiation: Prepare a Master Reaction Mix containing the NADP Cycling Buffer, NADP Cycling Enzyme Mix, and the colorimetric probe according to the kit's instructions.[5] Add 50-100 µL of the Master Reaction Mix to each well.[4][6]

• Incubation: Mix the contents of the wells thoroughly and incubate the plate at room temperature for 1-4 hours, protected from light.[4][6] The incubation time can be varied depending on the color development.[5]

• Absorbance Measurement: Measure the absorbance of each well at 450 nm using a microplate reader.[4][6][8]

• (Optional) Stopping the Reaction: Some kits provide a stop solution (e.g., 0.5 N H2SO4) that can be added to the wells to terminate the reaction before reading the absorbance.[4][6]

Data Analysis

• Background Subtraction: Calculate the average absorbance of the blank (0 standard) and subtract this value from the absorbance readings of all other standards and samples.[4]

• Standard Curve Generation: Plot the corrected absorbance values for the standards against their corresponding concentrations (pmol/well). Generate a linear regression line and determine the equation of the line (y = mx + c).[7]

• Concentration Calculation: Use the equation from the standard curve to calculate the amount (in pmol) of total NADP+/NADPH and NADPH in your samples.

• NADP+ Calculation: The amount of NADP+ is calculated by subtracting the amount of NADPH from the total NADP+/NADPH.

  • NADP+ = (Total NADP+ + NADPH) - NADPH

• NADP+/NADPH Ratio: Calculate the ratio of the concentrations of NADP+ to NADPH.

Visualizations

Caption: Experimental workflow for NADP+/NADPH quantification.

References

• 1. NAD(H) and NADP(H) Redox Couples and Cellular Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 3. NADPH production by the oxidative pentose-phosphate pathway supports folate metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cellbiolabs.com [cellbiolabs.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. NADP+/NADPH Assay Kit | ABIN5067563 [antibodies-online.com]
• 7. benchchem.com [benchchem.com]
• 8. NADP+/NADPH Colorimetric Assay Kit (WST-8) - Elabscience® [elabscience.com]
• 9. cellbiolabs.com [cellbiolabs.com]
• 10. cohesionbio.com [cohesionbio.com]

Application Notes: High-Throughput Screening Using Fluorescent NADP/NADPH Detection Kits

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADP+) and its reduced form (NADPH) are essential cofactors in a myriad of cellular processes, including anabolic biosynthesis, redox homeostasis, and antioxidant defense.[1] The ratio of NADP+ to NADPH is a critical indicator of the metabolic state and cellular health, making enzymes that produce or consume these dinucleotides attractive targets for drug discovery.[2] High-throughput screening (HTS) assays that can rapidly and accurately quantify NADP+ and NADPH levels are therefore invaluable tools in identifying and characterizing modulators of these enzymatic pathways.[3][4] Fluorescent detection methods offer the high sensitivity, wide dynamic range, and amenability to automation required for HTS campaigns.[5]

This document provides detailed application notes and protocols for utilizing fluorescent NADP/NADPH detection kits in a high-throughput screening setting.

Assay Principles

Fluorescent NADP/NADPH detection kits for HTS generally employ one of two main principles:

• Direct Detection of NADPH Fluorescence: This method leverages the intrinsic fluorescence of NADPH when excited by UV light (typically around 340 nm), with emission detected at approximately 460 nm.[6] The fluorescence intensity is directly proportional to the NADPH concentration. This method is straightforward but can be susceptible to interference from fluorescent compounds and is generally less sensitive than coupled assays.[5]

• Enzyme-Coupled Assays: These assays use an enzymatic cycling reaction to generate a highly fluorescent product. In the presence of NADPH, a reductase enzyme reduces a non-fluorescent probe to a fluorescent product.[7][8] The signal is amplified through this cycling reaction, leading to significantly higher sensitivity and a shift in excitation and emission wavelengths to the visible range (e.g., Ex/Em = 540/590 nm), which reduces interference from autofluorescent compounds.[5][9] Some kits are also designed to be specific for NADP+/NADPH, with minimal interference from NAD+/NADH.[7][8]

Key Applications in Drug Discovery

• Enzyme Inhibitor Screening: Identify inhibitors of NADPH-producing enzymes (e.g., glucose-6-phosphate dehydrogenase, isocitrate dehydrogenase) or NADPH-consuming enzymes (e.g., NADPH oxidases, reductases).

• Metabolic Pathway Analysis: Investigate the effects of compounds on metabolic pathways that impact the cellular NADP+/NADPH pool.[2]

• Cellular Redox State Monitoring: Assess the impact of drug candidates on the antioxidant capacity and redox balance of cells.[1]

Data Presentation

Assay Performance and Quality Control

A critical parameter for validating the quality of an HTS assay is the Z'-factor.[10][11] This statistical metric reflects the separation between the high and low signals of the assay controls and the variability of the data.

Z'-Factor Calculation:

Z' = 1 - ( (3 * (SDpositive_control + SDnegative_control)) / |Meanpositive_control - Meannegative_control| )

Where:

• SD = Standard Deviation

Interpretation of Z'-Factor Values:

Z'-Factor	Assay Quality	Suitability for HTS
> 0.5	Excellent	Highly reliable for screening.[10][12]
0 to 0.5	Marginal	May be acceptable, but optimization is recommended.[10]
< 0	Poor	Unsuitable for screening.[10][12]

Representative HTS Data

The following table summarizes hypothetical data from a primary screen for inhibitors of a target NADPH-producing enzyme.

Compound ID	Concentration (µM)	% Inhibition	Z'-Factor	Hit?
Cmpd-001	10	85.2	0.78	Yes
Cmpd-002	10	12.5	0.78	No
Cmpd-003	10	92.1	0.78	Yes
...	...	...	...	...

Signaling Pathways and Experimental Workflows

Pentose (B10789219) Phosphate Pathway and NADPH Production

The pentose phosphate pathway is a major source of cellular NADPH.

References

• 1. antibodiesinc.com [antibodiesinc.com]
• 2. NADP/NADPH Assay NADP/NADPH Assay Kit-WST Dojindo [dojindo.com]
• 3. lifesciences.danaher.com [lifesciences.danaher.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. NADP/NADPH Assay Kit (Fluorometric) (ab176724) | Abcam [abcam.com]
• 6. Miniaturized High-Throughput Fluorescent Assay for Conversion of NAD(P)H to NAD(P) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bioassaysys.com [bioassaysys.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. interchim.fr [interchim.fr]
• 10. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 11. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 12. assay.dev [assay.dev]

Application of β-Nicotinamide adenine dinucleotide phosphate disodium salt in enzymatic assays.

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

β-Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADP+), a critical coenzyme in cellular metabolism, plays a pivotal role in a vast array of enzymatic reactions. It functions as an electron acceptor in its oxidized form (NADP+) and an electron donor in its reduced form (NADPH). This redox couple is fundamental to various biological processes, including the pentose (B10789219) phosphate pathway, fatty acid synthesis, and the antioxidant defense system. The unique spectral properties of NADPH, which absorbs light at 340 nm while NADP+ does not, form the basis of numerous enzymatic assays. These assays are indispensable tools for basic research, clinical diagnostics, and drug discovery, enabling the quantification of enzyme activity, substrate concentration, and the screening of potential inhibitors.

This document provides detailed application notes and protocols for the use of β-Nicotinamide adenine dinucleotide phosphate disodium (B8443419) salt in key enzymatic assays, including those for Glucose-6-Phosphate Dehydrogenase (G6PD), Isocitrate Dehydrogenase (IDH), and Glutathione (B108866) Reductase (GR).

Key Applications of NADP+ in Enzymatic Assays

β-Nicotinamide adenine dinucleotide phosphate is a crucial component in assays for a variety of NADP+-dependent enzymes. The principle of these assays generally relies on monitoring the change in absorbance at 340 nm, which corresponds to the production or consumption of NADPH.

• Glucose-6-Phosphate Dehydrogenase (G6PD) Activity Assay: G6PD catalyzes the first committed step in the pentose phosphate pathway, the oxidation of glucose-6-phosphate to 6-phosphoglucono-δ-lactone, with the concomitant reduction of NADP+ to NADPH.[1][2] This reaction is vital for producing NADPH, which is essential for protecting cells from oxidative damage.[1] G6PD activity assays are critical for diagnosing G6PD deficiency, a common human enzyme defect.[1]

• Isocitrate Dehydrogenase (IDH) Activity Assay: IDH enzymes catalyze the oxidative decarboxylation of isocitrate to α-ketoglutarate.[3][4] There are three main isoforms: IDH1 (cytosolic and peroxisomal, NADP+-dependent), IDH2 (mitochondrial, NADP+-dependent), and IDH3 (mitochondrial, NAD+-dependent).[3][4] Assays for IDH1 and IDH2 activity are important in cancer research, as mutations in these enzymes are linked to various malignancies.[3]

• Glutathione Reductase (GR) Activity Assay: GR is a key enzyme in the glutathione redox cycle that catalyzes the NADPH-dependent reduction of oxidized glutathione (GSSG) to reduced glutathione (GSH).[5][6] This process is essential for maintaining a high GSH/GSSG ratio, which is crucial for protecting cells against oxidative stress.[5] GR activity assays are widely used to assess oxidative stress levels in biological samples.

Data Presentation

The following tables summarize typical quantitative data for enzymatic assays utilizing β-Nicotinamide adenine dinucleotide phosphate disodium salt.

Table 1: Typical Reagent Concentrations for NADP+-Dependent Enzymatic Assays

Reagent	Glucose-6-Phosphate Dehydrogenase (G6PD) Assay	Isocitrate Dehydrogenase (IDH) Assay	Glutathione Reductase (GR) Assay
Buffer	Tris-HCl or Triethanolamine	40-100 mM Tris-HCl or Triethanolamine[3]	50 mM Potassium Phosphate, pH 7.5, containing 1 mM EDTA[5]
pH	7.4 - 8.5	7.4 - 8.5[3]	7.5[5]
β-NADP+	25 µM[7]	1 mM[3]	-
NADPH	-	-	2 mM (working solution)[8]
Substrate 1	Glucose-6-Phosphate (G6P)	5 mM Isocitrate[3]	Oxidized Glutathione (GSSG)
Substrate 2	-	-	2 mM (working solution)[8]
Divalent Cation	MgCl2 or MnCl2	5 mM MgCl2[3]	-
Temperature	25°C or 37°C	37°C	25°C[5]
Wavelength	340 nm or colorimetric (e.g., 440 nm)[7]	340 nm or colorimetric (e.g., 450 nm)[3][9]	340 nm[5]

Experimental Protocols

Protocol 1: Glucose-6-Phosphate Dehydrogenase (G6PD) Activity Assay

This protocol is based on the principle that G6PD catalyzes the oxidation of G6P to 6-phosphogluconolactone while reducing NADP+ to NADPH, leading to an increase in absorbance at 340 nm.[2]

Materials:

• β-Nicotinamide adenine dinucleotide phosphate disodium salt (NADP+)

• Glucose-6-Phosphate (G6P)

• Tris-HCl buffer (e.g., 100 mM, pH 8.0)

• MgCl2

• Sample containing G6PD (e.g., cell lysate, tissue homogenate)

• 96-well clear flat-bottom plate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing Tris-HCl buffer, MgCl2, and NADP+.

• Add the sample containing G6PD to the wells of the 96-well plate.

• For a background control, add the same volume of sample to separate wells and add buffer instead of the complete reaction mix.

• Initiate the reaction by adding the G6P substrate to the sample wells.

• Immediately measure the absorbance at 340 nm in kinetic mode for a set period (e.g., 5-10 minutes) at a constant temperature (e.g., 37°C).

• Calculate the rate of NADPH formation (ΔA340/min). One unit of G6PD activity is typically defined as the amount of enzyme that catalyzes the production of 1.0 µmole of NADPH per minute under the specified conditions.

Protocol 2: Isocitrate Dehydrogenase (IDH) Activity Assay

This protocol measures the activity of NADP+-dependent IDH by monitoring the increase in absorbance at 340 nm due to the production of NADPH.[3]

Materials:

• β-Nicotinamide adenine dinucleotide phosphate disodium salt (NADP+)

• Isocitrate

• IDH Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0, 5 mM MgCl2)[3]

• Sample containing IDH (e.g., cell lysate, tissue homogenate, or purified enzyme)[3]

• 96-well clear flat-bottom plate[3]

• Microplate spectrophotometer capable of reading absorbance at 340 nm[8]

Procedure:

• Prepare a Reaction Mix for each sample by combining IDH Assay Buffer, Isocitrate solution (to a final concentration of 5 mM), and NADP+ solution (to a final concentration of 1 mM).[3]

• Add 5-50 µL of the sample lysate to each well of a 96-well plate.[3]

• For a background control, add the same volume of sample lysate to a separate well and add IDH Assay Buffer instead of the Reaction Mix.[3]

• Bring the total volume in each well to 50 µL with IDH Assay Buffer.[3]

• Initiate the reaction by adding 50 µL of the Reaction Mix to each well.[3]

• Immediately measure the absorbance at 340 nm in kinetic or endpoint mode at 37°C.[3][10]

• Calculate the IDH activity by subtracting the background control reading from the sample reading and determining the amount of NADPH produced. One unit of IDH is the amount of enzyme that will generate 1.0 µmole of NADPH per minute at pH 8.0 at 37 °C.[11]

Protocol 3: Glutathione Reductase (GR) Activity Assay

This protocol measures GR activity by monitoring the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+.[5]

Materials:

• β-Nicotinamide adenine dinucleotide phosphate, reduced form (NADPH)

• Oxidized Glutathione (GSSG)

• GR Assay Buffer (50 mM potassium phosphate, pH 7.5, containing 1 mM EDTA)[5]

• Sample containing GR (e.g., plasma, erythrocyte lysates, tissue homogenates, and cell lysates)[5]

• 96-well plate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare working solutions of NADPH and GSSG in GR Assay Buffer.[8]

• In a 96-well plate, add the GR Assay Buffer, GSSG solution, and the sample to the appropriate wells.[5]

• For background (non-enzymatic) wells, add Assay Buffer and GSSG.[5]

• Equilibrate the plate to the assay temperature (25°C).[5]

• Initiate the reaction by adding the NADPH solution to all wells.

• Monitor the decrease in absorbance at 340 nm over time.[5]

• Calculate the rate of NADPH oxidation (ΔA340/min) after subtracting the rate from the non-enzymatic wells. One unit is defined as the amount of enzyme that will cause the oxidation of 1.0 nmol of NADPH to NADP+ per minute at 25°C.[5]

Visualizations

The following diagrams illustrate the biochemical pathways and experimental workflows described.

Caption: G6PD catalyzes the conversion of G6P to 6-PGL, reducing NADP+ to NADPH.

Caption: IDH catalyzes the oxidative decarboxylation of Isocitrate to α-Ketoglutarate.

Caption: Glutathione Reductase catalyzes the reduction of GSSG to GSH using NADPH.

Caption: General experimental workflow for NADP+-dependent enzymatic assays.

References

• 1. Allosteric role of a structural NADP+ molecule in glucose-6-phosphate dehydrogenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Studies of glucose-6-phosphate dehydrogenase [openresearch-repository.anu.edu.au]
• 3. benchchem.com [benchchem.com]
• 4. Isocitrate Dehydrogenase Assay Kit (Colorimetric) (ab102528) | Abcam [abcam.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. oxfordbiomed.com [oxfordbiomed.com]
• 7. An enzymatic colorimetric assay for glucose-6-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. NADP-Isocitrate Dehydrogenase (NADP-IDH) Activity Assay Kit - Elabscience® [elabscience.com]
• 10. Measuring the rate of NADPH consumption by glutathione reductase in the cytosol and mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]

In Vitro Protocols for Studying NADP-Dependent Enzyme Kinetics: Application Notes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vitro study of Nicotinamide Adenine Dinucleotide Phosphate (B84403) (NADP)-dependent enzyme kinetics. These enzymes are crucial in a wide array of metabolic pathways, including the pentose (B10789219) phosphate pathway and amino acid biosynthesis, making them attractive targets for drug development. The following sections offer a comprehensive guide to designing, performing, and analyzing kinetic assays for these enzymes.

Introduction to NADP-Dependent Enzymes

NADP-dependent enzymes catalyze redox reactions where NADP+ is reduced to NADPH or vice versa. The progress of these reactions can be conveniently monitored by measuring the change in absorbance at 340 nm, which corresponds to the production or consumption of NADPH. This characteristic forms the basis of most in vitro kinetic assays for this class of enzymes. Understanding the kinetic parameters of these enzymes, such as the Michaelis constant (Km) and maximum velocity (Vmax), is fundamental to elucidating their biological roles and for the development of specific inhibitors.

Key Kinetic Parameters

A summary of key kinetic parameters for two common NADP-dependent enzymes, Glucose-6-Phosphate Dehydrogenase (G6PD) and Isocitrate Dehydrogenase (IDH), is presented below. These values can serve as a reference for expected experimental outcomes.

Enzyme	Organism/Tissue	Substrate	K_m (µM)	V_max (µmol/min/mg)	Reference
Glucose-6-Phosphate Dehydrogenase (G6PD)	Rat Liver (Periportal)	Glucose-6-Phosphate	170 ± 70	4.48 ± 1.03 (µmol H₂/cm³/min)	[1]
Rat Liver (Pericentral)	Glucose-6-Phosphate	150 ± 130	3.47 ± 0.78 (µmol H₂/cm³/min)	[1]
Rat Small Intestine	Glucose-6-Phosphate	70.1 ± 20.8	53.8 (U/mg)
Rat Small Intestine	NADP⁺	23.2 ± 7.6	53.8 (U/mg)
Escherichia coli	Glucose-6-Phosphate	220	Not specified	[2]
Escherichia coli	NADP⁺	130	Not specified	[2]
Isocitrate Dehydrogenase (IDH)	Mycobacterium tuberculosis (ICDH-1)	Isocitrate	Not specified	3.0 ± 0.2 (units/mg)	[3]
Escherichia coli	Isocitrate (with Mg²⁺)	31	Not specified	[4]
Escherichia coli	NADP⁺ (with Mg²⁺)	59	Not specified	[4]

Experimental Protocols

Protocol for Determining K_m and V_max

This protocol outlines the steps for determining the Michaelis-Menten kinetic parameters, K_m and V_max, for an NADP-dependent enzyme by measuring the initial reaction velocity at various substrate concentrations.

Materials:

• Purified NADP-dependent enzyme

• Substrate for the enzyme

• NADP⁺

• Assay buffer (e.g., Tris-HCl, pH 7.5-8.5)

• Spectrophotometer capable of reading absorbance at 340 nm

• 96-well UV-transparent microplate or quartz cuvettes

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of the enzyme in assay buffer. The final concentration should be determined empirically to ensure a linear reaction rate for a sufficient duration (e.g., 5-10 minutes).

  • Prepare a stock solution of NADP⁺ in assay buffer. A typical final concentration is 0.2-0.5 mM.

  • Prepare a series of substrate dilutions in assay buffer. The concentrations should span a range from approximately 0.1 x K_m to 10 x K_m. If the K_m is unknown, a broad range of concentrations should be tested initially.

• Set up the Assay:

  • In a 96-well plate or cuvettes, add the assay buffer, NADP⁺ solution, and substrate solution.

  • Include a blank control for each substrate concentration containing all components except the enzyme.

  • Pre-incubate the reaction mixture at the desired temperature (e.g., 25°C or 37°C) for 5 minutes.

• Initiate the Reaction:

  • Initiate the reaction by adding the enzyme to each well/cuvette.

  • Immediately start monitoring the increase in absorbance at 340 nm over time. Record data points every 15-30 seconds for 5-10 minutes.

• Data Analysis:

  • Calculate the initial velocity (v₀) for each substrate concentration from the linear portion of the absorbance vs. time plot. The velocity can be calculated using the Beer-Lambert law (A = εcl), where ε for NADPH at 340 nm is 6220 M⁻¹cm⁻¹.

  • Plot the initial velocity (v₀) against the substrate concentration ([S]).

  • Fit the data to the Michaelis-Menten equation using non-linear regression software to determine K_m and V_max.

  • Alternatively, linearize the data using a Lineweaver-Burk plot (1/v₀ vs. 1/[S]) to visually estimate K_m and V_max.[5][6][7]

Protocol for IC₅₀ Determination

This protocol describes how to determine the half-maximal inhibitory concentration (IC₅₀) of a compound against an NADP-dependent enzyme. The IC₅₀ is the concentration of an inhibitor that reduces the enzyme's activity by 50%.[8]

Materials:

• Purified NADP-dependent enzyme

• Substrate for the enzyme (at a concentration near its K_m)

• NADP⁺

• Test inhibitor compound at various concentrations

• Assay buffer

• Spectrophotometer

• 96-well UV-transparent microplate or quartz cuvettes

Procedure:

• Prepare Reagents:

  • Prepare enzyme, substrate, and NADP⁺ solutions as described in the K_m/V_max protocol. The substrate concentration should be kept constant, typically at or near the K_m value.

  • Prepare a serial dilution of the inhibitor in the assay buffer.

• Set up the Assay:

  • In a 96-well plate or cuvettes, add the assay buffer, substrate, NADP⁺, and the inhibitor at different concentrations.

  • Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Pre-incubate the mixture for a defined period (e.g., 10-15 minutes) at the desired temperature to allow the inhibitor to bind to the enzyme.

• Initiate and Monitor the Reaction:

  • Initiate the reaction by adding the enzyme.

  • Monitor the increase in absorbance at 340 nm over time, as described previously.

• Data Analysis:

  • Calculate the initial velocity for each inhibitor concentration.

  • Determine the percentage of inhibition for each concentration relative to the positive control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Visualizing Workflows and Pathways

Diagrams generated using Graphviz (DOT language) are provided below to illustrate key concepts and workflows.

Caption: General signaling pathway for an NADP-dependent enzyme reaction.

Caption: Experimental workflow for NADP-dependent enzyme kinetic analysis.

Caption: Logical relationships of competitive and non-competitive inhibition.

References

• 1. In situ kinetic parameters of glucose-6-phosphate dehydrogenase and phosphogluconate dehydrogenase in different areas of the rat liver acinus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Kinetic values of purified and displayed G6PD - Bacteria Escherichia coli - BNID 114106 [bionumbers.hms.harvard.edu]
• 3. Structure, Kinetic, and Chemical Mechanism of Isocitrate Dehydrogenase-1 from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lineweaver–Burk plot - Wikipedia [en.wikipedia.org]
• 6. medschoolcoach.com [medschoolcoach.com]
• 7. Untitled Document [ucl.ac.uk]
• 8. IC50 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Quantification of Disodium Inosinate in Biological Samples by HPLC

This document provides detailed high-performance liquid chromatography (HPLC) methods for the quantitative analysis of disodium (B8443419) inosinate (inosine 5'-monophosphate, IMP) in various biological matrices. These protocols are intended for researchers, scientists, and professionals in drug development.

Introduction

Disodium inosinate is a naturally occurring purine (B94841) nucleotide that plays a crucial role in cellular metabolism and signaling. Accurate quantification of IMP in biological samples such as plasma, tissue, and cell cultures is essential for various fields of research, including pharmacology, diagnostics, and metabolic studies. The most robust and widely used technique for this purpose is reversed-phase high-performance liquid chromatography (RP-HPLC), often employing ion-pairing agents to enhance the retention and separation of this polar analyte.

Method 1: Ion-Pair RP-HPLC for the Quantification of Disodium Inosinate in Plasma/Serum

This method is suitable for the determination of disodium inosinate in plasma and serum samples, utilizing an ion-pairing reagent to improve chromatographic retention on a C18 stationary phase.

Experimental Protocol

1. Materials and Reagents

• Disodium Inosinate standard (≥99.0% purity)

• Perchloric acid (HClO₄)

• Potassium carbonate (K₂CO₃)

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄)

• Tetrabutylammonium (B224687) hydrogen sulfate (B86663) (TBAHS) or Hexane-1-sulfonic acid sodium salt (ion-pairing reagents)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ultrapure water

• 0.45 µm syringe filters

2. Sample Preparation

• Collect blood samples in EDTA-coated tubes and centrifuge at 3000 rpm for 15 minutes at 4°C to separate the plasma.

• To 500 µL of plasma, add 500 µL of cold 0.8 M perchloric acid to precipitate proteins.

• Vortex the mixture for 30 seconds and then centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Neutralize the supernatant by adding 2 M potassium carbonate dropwise until the pH reaches approximately 7.0. This will precipitate the perchlorate (B79767) as potassium perchlorate.

• Place the tube on ice for 15 minutes to ensure complete precipitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Filter the resulting supernatant through a 0.45 µm syringe filter into an HPLC vial.

3. HPLC Conditions

• Column: SunFire® C18 (250 mm × 4.6 mm, 5 µm particle size) or equivalent.[1][2]

• Mobile Phase:

  • A mixture of potassium phosphate buffer (e.g., 10 mM KH₂PO₄) and an ion-pairing reagent such as 5 mM sodium heptanesulfonate.[3]

  • Alternatively, a gradient elution can be used with Buffer A (10 mM ammonium (B1175870) acetate (B1210297) and 2 mM tetrabutylammonium phosphate, pH 5.0) and Buffer B (10 mM ammonium phosphate, 2 mM TBAP, 25% acetonitrile, pH 7.0).[4]

• Flow Rate: 0.8 - 1.2 mL/min.[1][2][3]

• Detection Wavelength: 250 - 255 nm.[1][2][3]

• Column Temperature: 30°C.

• Injection Volume: 10 - 20 µL.

4. Calibration and Quantification

• Prepare a stock solution of disodium inosinate (e.g., 1 mg/mL) in ultrapure water.

• Create a series of working standard solutions (e.g., 0.5, 1, 5, 10, 20, 50, 100 µg/mL) by diluting the stock solution.[3]

• Inject the standard solutions to generate a calibration curve by plotting peak area against concentration.

• Inject the prepared biological samples.

• Quantify the amount of disodium inosinate in the samples by comparing the peak area to the calibration curve.

Experimental Workflow

Workflow for Plasma/Serum Sample Preparation and HPLC Analysis.

Method 2: Ion-Pair RP-HPLC for the Quantification of Disodium Inosinate in Tissue and Cell Cultures

This protocol is designed for the extraction and quantification of disodium inosinate from solid biological samples like tissues and cultured cells.

Experimental Protocol

1. Materials and Reagents

• Same as Method 1.

2. Sample Preparation

• For Tissue Samples:

  • Rapidly dissect the tissue on ice and immediately freeze it in liquid nitrogen or on dry ice to halt metabolic activity.

  • Weigh the frozen tissue sample.

  • Add cold 0.4 M perchloric acid (approximately 10 times the tissue weight).

  • Homogenize the sample immediately using a probe sonicator or a tissue homogenizer.

  • Proceed with steps 3-8 from the plasma/serum sample preparation protocol (centrifugation, neutralization, precipitation, second centrifugation, and filtration).

• For Cell Cultures:

  • Harvest cells by scraping or trypsinization.

  • Centrifuge the cell suspension at 300 x g for 5 minutes to pellet the cells.

  • Remove the supernatant and wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

  • Centrifuge again and discard the supernatant.

  • Add cold 0.4 M perchloric acid to the cell pellet and disrupt the cells by sonication.

  • Proceed with steps 3-8 from the plasma/serum sample preparation protocol.

3. HPLC Conditions

• The HPLC conditions are the same as described in Method 1.

4. Calibration and Quantification

• The calibration and quantification procedures are the same as described in Method 1.

Experimental Workflow

Workflow for Tissue/Cell Sample Preparation and Analysis.

Quantitative Data Summary

The following table summarizes typical performance characteristics of HPLC methods for the quantification of disodium inosinate and related nucleotides. Note that specific values can vary depending on the exact instrumentation, column, and laboratory conditions.

Parameter	Method 1 (Plasma/Serum) - Representative Values	Method 2 (Tissue/Cells) - Representative Values	Reference(s)
Linearity (R²)	> 0.999	> 0.999	[5]
Limit of Detection (LOD)	~2.77 mg/kg (in food matrix)	~0.02 - 0.10 µg/mL (for related nucleotides)	[1][3]
Limit of Quantification (LOQ)	~28.5 ng/mL (for inosine)	10 µg/mL (for uric acid in serum)	[5][6]
Recovery (%)	98.9% - 102.3% (for inosine)	72.5% - 110% (for related nucleotides)	[1][5]
Precision (RSD %)	< 10% (Intra- and Inter-day for inosine)	< 15%	[5][7]

Note: Data for disodium inosinate in biological matrices is limited in publicly available literature; therefore, representative values for closely related compounds or different matrices are provided for guidance.

Signaling and Metabolic Context

Disodium inosinate (IMP) is a key intermediate in the de novo synthesis of purine nucleotides. Its levels can be indicative of cellular energy status and metabolic flux.

Simplified Metabolic Pathway of Inosine Monophosphate.

References

• 1. researchgate.net [researchgate.net]
• 2. scholar.ui.ac.id [scholar.ui.ac.id]
• 3. lib.yhn.edu.vn [lib.yhn.edu.vn]
• 4. cores.emory.edu [cores.emory.edu]
• 5. Determination of inosine in human plasma by high performance liquid chromatography-tandem mass spectrometry combined with solid-phase extraction [xuebao.shsmu.edu.cn]
• 6. Quantification of Uric Acid of Rat Serum by Liquid Chromatography-ultraviolet Detection and Its Comparison Study [slarc.org.cn]
• 7. Establishment and validation of a UPLC-MS/MS bioassay for the quantification of infigratinib in rat plasma - Arabian Journal of Chemistry [arabjchem.org]

Application Notes: Inosine Monophosphate in Inflammation and Sepsis Research

Introduction Inosine (B1671953) Monophosphate (IMP) is a pivotal intermediate in the purine (B94841) biosynthesis pathway, serving as a precursor to both adenosine (B11128) monophosphate (AMP) and guanosine (B1672433) monophosphate (GMP).[1] Beyond its intracellular metabolic role, extracellular IMP and its metabolites have emerged as significant modulators of the immune response.[1][2] In the context of inflammation and sepsis, the application of IMP is primarily linked to its conversion to the nucleoside inosine, which exhibits broad-spectrum anti-inflammatory properties.[1][3] This document provides a comprehensive overview of the application of IMP in studying and potentially treating inflammatory conditions, along with detailed protocols for researchers.

Mechanism of Action The primary anti-inflammatory effects of exogenously administered IMP are not direct but are mediated through its rapid enzymatic conversion to inosine by the ecto-5'-nucleotidase CD73, an enzyme present on the surface of various cells.[1][2] Inosine is the principal bioactive metabolite responsible for immunomodulation.

The mechanisms through which inosine exerts its anti-inflammatory effects are multifaceted:

• Cytokine Modulation : Inosine potently suppresses the production of key pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 (IL-1), IL-6, and IL-12, in immune cells stimulated by inflammatory triggers like lipopolysaccharide (LPS).[4][5][6] Conversely, it typically does not affect, or may even augment, the production of the anti-inflammatory cytokine IL-10.[2][4] However, in the context of NLRP3 inflammasome activation, inosine has been shown to increase IL-1β release.[1]

• Adenosine Receptor (AR) Interaction : The structural similarity of inosine to adenosine allows it to interact with adenosine receptors. Its effects are often partially mediated through the activation of A1 and A2A adenosine receptors, which are well-established as anti-inflammatory signaling hubs.[4][7][8] Activation of the A2A receptor, in particular, is known to suppress key stages of inflammation, including leukocyte recruitment and cytokine production.[7][9]

• TBK1/NF-κB Pathway Inhibition : More recent evidence points to a mechanism independent of adenosine receptors. Inosine can indirectly impede the phosphorylation of TANK-binding kinase 1 (TBK1), a critical kinase in innate immune signaling pathways.[10] This inhibition prevents the subsequent activation and nuclear translocation of downstream transcription factors like NF-κB and IRF3, which are essential for the expression of many pro-inflammatory genes.[10]

Therapeutic Potential in Sepsis and Inflammatory Models

• Endotoxemia : In murine models of endotoxemia (LPS-induced shock), treatment with inosine or its precursor IMP significantly reduces circulating pro-inflammatory cytokines, prevents lethal shock, and improves survival rates.[1][4][6]

• Polymicrobial Sepsis : In the more clinically relevant cecal ligation and puncture (CLP) model of sepsis, inosine administration has been shown to reduce systemic inflammation, decrease organ damage, and significantly improve survival.[11][12] It is noteworthy that in some severe sepsis models, the therapeutic effect was observed with inosine but not IMP, suggesting that the conversion by CD73 might be impaired during severe septic states.[1][2]

• Acute Lung Injury (ALI) : Inosine demonstrates potent protective effects in LPS-induced ALI, a condition often associated with sepsis. It downregulates inflammatory cytokines and chemokines in the lungs, reduces the infiltration of neutrophils, decreases pulmonary edema, and improves overall lung morphology.[5]

Signaling Pathways and Workflows

Caption: Mechanism of IMP/Inosine Anti-inflammatory Action.

Caption: General Experimental Workflow for In Vivo Studies.

Quantitative Data Summary

The following tables summarize quantitative data from key studies, demonstrating the efficacy of inosine in mitigating inflammatory responses.

Table 1: Effect of Inosine on Pro-inflammatory Cytokines in LPS-Induced Acute Lung Injury [5] (Data collected from Bronchoalveolar Lavage Fluid (BALF) 24 hours after LPS challenge)

Cytokine	LPS + Vehicle (Control)	LPS + Inosine (200 mg/kg)	% Reduction
TNF-α	11.69 ± 1.6 ng/mL	7.18 ± 0.84 ng/mL	38.6%
IL-1β	328.3 ± 40.5 pg/mL	195.1 ± 30.2 pg/mL	40.6%
IL-6	1,615.6 ± 159.3 pg/mL	914.9 ± 156.9 pg/mL	43.4%
MIP-2	434.8 ± 42.0 pg/mL	298.9 ± 24.9 pg/mL	31.3%

Table 2: Effect of Inosine on Survival in Cecal Ligation and Puncture (CLP) Sepsis Model [11]

Treatment Protocol	Group	N	Survival Rate (at 7 days)
Pre-treatment	Vehicle	19	~26%
(1h before CLP)	Inosine (100 mg/kg)	19	~63%
Post-treatment	Vehicle	36	~22%
(1h after CLP)	Inosine (100 mg/kg)	28	~46%

Experimental Protocols

Protocol 1: Murine Model of Sepsis (Cecal Ligation and Puncture - CLP) Adapted from Lia, et al., Am J Respir Crit Care Med, 2001.[11][12]

Objective: To induce polymicrobial sepsis in mice to evaluate the therapeutic efficacy of inosine.

Materials:

• Male BALB/c mice (8-10 weeks old)

• Ketamine and Xylazine for anesthesia

• Inosine solution (e.g., 20 mg/mL in sterile isotonic saline)

• Vehicle (sterile isotonic saline)

• Surgical instruments (scissors, forceps)

• 3-0 silk suture

• 22-gauge needle

• 70% Ethanol

Procedure:

• Anesthesia: Anesthetize mice with an intraperitoneal (i.p.) injection of Ketamine (80 mg/kg) and Xylazine (10 mg/kg). Confirm proper anesthetic depth by lack of pedal withdrawal reflex.

• Surgical Preparation: Shave the abdomen and sterilize the area with 70% ethanol.

• Laparotomy: Make a 1-cm midline incision through the abdominal wall to expose the peritoneal cavity.

• Cecal Isolation: Exteriorize the cecum, taking care to avoid damage to the mesenteric vessels.

• Ligation: Ligate the cecum with a 3-0 silk suture at a point 5.0 mm from the cecal tip to ensure consistency across animals.

• Puncture: Puncture the ligated cecum twice with a 22-gauge needle, ensuring the needle goes through-and-through the tissue.

• Fecal Extrusion: Gently squeeze the cecum to extrude a small amount of fecal content from the puncture sites.

• Repositioning and Closure: Carefully return the cecum to the peritoneal cavity. Close the abdominal wall in two layers (peritoneum and skin) with sutures.

• Fluid Resuscitation: Immediately after surgery, administer 1 mL of sterile saline subcutaneously for fluid resuscitation.

• Treatment Administration:

  • For Pre-treatment studies: Administer inosine (100 mg/kg, i.p.) or vehicle 1 hour before the CLP procedure.[11]

  • For Post-treatment studies: Administer inosine (100 mg/kg, i.p.) or vehicle 1 hour after the CLP procedure, with subsequent doses as required by the study design (e.g., at 12 and 24 hours).[11]

• Post-Operative Care: Place mice in a clean cage on a warming pad during recovery. Monitor survival, body weight, and clinical signs of sepsis for up to 7 days.

Protocol 2: LPS-Induced Acute Lung Injury Model Adapted from Mota, et al., J Immunol Res, 2012.[5]

Objective: To induce acute lung inflammation to test the anti-inflammatory effects of inosine.

Materials:

• Male BALB/c mice (8-10 weeks old)

• Anesthesia (e.g., Ketamine/Xylazine)

• Lipopolysaccharide (LPS) from E. coli (e.g., serotype O111:B4)

• Inosine solution (e.g., 40 mg/mL in sterile isotonic saline)

• Vehicle (sterile isotonic saline)

• Intratracheal instillation device

Procedure:

• Anesthesia: Anesthetize mice as described in Protocol 1.

• LPS Challenge: Place the anesthetized mouse in a supine position. Expose the trachea via a small incision. Administer LPS (50 µg in 50 µL of saline) via intratracheal instillation.

• Treatment: Administer inosine (200 mg/kg, i.p.) or vehicle at 1, 6, and 12 hours post-LPS challenge.[5]

• Endpoint and Sample Collection: At 24 hours post-LPS challenge, euthanize the mice.

• Bronchoalveolar Lavage (BAL): Expose the trachea and insert a cannula. Lavage the lungs with 1 mL of ice-cold PBS.

• Sample Processing: Centrifuge the collected BAL fluid (BALF). The supernatant can be stored at -80°C for cytokine analysis (e.g., ELISA). The cell pellet can be resuspended for total and differential leukocyte counts.

• Tissue Collection: Perfuse the lungs with saline and collect them for histology (to assess tissue damage) or for myeloperoxidase (MPO) assay (to quantify neutrophil infiltration).

Protocol 3: In Vitro Macrophage Stimulation Assay Based on methods described by Lia, et al., FASEB J, 2021 and Haskó, et al., J Immunol, 2000.[1][4]

Objective: To measure the effect of IMP or inosine on cytokine production by macrophages stimulated with LPS.

Materials:

• Macrophage cell line (e.g., RAW 264.7) or primary peritoneal macrophages.

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).

• LPS from E. coli.

• IMP and Inosine stock solutions, sterile-filtered.

• Phosphate-Buffered Saline (PBS).

• ELISA kits for TNF-α and IL-10.

Procedure:

• Cell Seeding: Seed macrophages in a 24-well plate at a density of 5 x 10^5 cells/well and allow them to adhere overnight.

• Pre-treatment: The next day, remove the culture medium. Add fresh medium containing various concentrations of inosine (e.g., 0.1, 1, 2 mM) or vehicle. Incubate for 30-60 minutes.

• Stimulation: Add LPS to each well to a final concentration of 100 ng/mL.

• Incubation: Incubate the plate for 4-6 hours (for TNF-α measurement) or 24 hours (for IL-10 measurement) at 37°C and 5% CO2.

• Supernatant Collection: After incubation, centrifuge the plate to pellet any detached cells. Carefully collect the supernatant from each well.

• Cytokine Quantification: Measure the concentration of TNF-α and IL-10 in the supernatants using commercially available ELISA kits, following the manufacturer’s instructions.

• Data Analysis: Normalize cytokine levels to the vehicle-treated control and determine the dose-dependent effect of inosine.

References

• 1. Inosine monophosphate and inosine differentially regulate endotoxemia and bacterial sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inosine monophosphate and inosine differentially regulate endotoxemia and bacterial sepsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inosine inhibits inflammatory cytokine production by a posttranscriptional mechanism and protects against endotoxin-induced shock - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inosine Exerts a Broad Range of Antiinflammatory Effects in a Murine Model of Acute Lung Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Anti-inflammatory effects of inosine in allergic lung inflammation in mice: evidence for the participation of adenosine A2A and A3 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The adenosine metabolite inosine is a functional agonist of the adenosine A2A receptor with a unique signaling bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Anti-Inflammatory and Immunosuppressive Effects of the A2A Adenosine Receptor | Semantic Scholar [semanticscholar.org]
• 10. Inosine: A broad-spectrum anti-inflammatory against SARS-CoV-2 infection-induced acute lung injury via suppressing TBK1 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. atsjournals.org [atsjournals.org]
• 12. Inosine reduces systemic inflammation and improves survival in septic shock induced by cecal ligation and puncture - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Cellular Metabolism: Application Notes and Protocols for NAD(P)H Fluorescence Lifetime Imaging Microscopy (FLIM)

For Researchers, Scientists, and Drug Development Professionals

Introduction to NAD(P)H FLIM

Nicotinamide adenine (B156593) dinucleotide (NAD) and its phosphorylated form, NADP, are essential coenzymes central to cellular metabolism. In their reduced forms, NADH and NADPH (collectively referred to as NAD(P)H), these molecules are intrinsically fluorescent. Fluorescence Lifetime Imaging Microscopy (FLIM) is a powerful, non-invasive technique that measures the decay rate of this endogenous fluorescence, providing a quantitative readout of the metabolic state of living cells.[1][2] This method is particularly valuable as it can distinguish between the "free" and "protein-bound" states of NAD(P)H, which have distinct fluorescence lifetimes.[3][4] Shifts in the ratio of free to bound NAD(P)H are indicative of changes in metabolic pathways, such as the balance between glycolysis and oxidative phosphorylation (OXPHOS).[3][5][6]

The fluorescence lifetime of NAD(P)H is sensitive to its microenvironment, including pH and binding to enzymes.[7] Free NAD(P)H, which is associated with glycolytic activity, has a short fluorescence lifetime (typically 0.2-0.4 ns).[1] In contrast, NAD(P)H bound to enzymes, a state linked to oxidative phosphorylation, exhibits a longer fluorescence lifetime (typically 1-5 ns).[1][5] By measuring these lifetimes, researchers can gain insights into the metabolic phenotype of cells in real-time and with subcellular resolution.[8]

Applications in Research and Drug Development

NAD(P)H FLIM has emerged as a critical tool in various fields of biomedical research and drug development:

• Cancer Biology: Many cancer cells exhibit a metabolic shift towards aerobic glycolysis, a phenomenon known as the Warburg effect.[3][9][10][11] NAD(P)H FLIM can detect this shift, making it a valuable tool for cancer diagnosis, monitoring disease progression, and assessing the efficacy of anti-cancer therapies that target metabolism.[4][7]

• Neuroscience: Neuronal activity is energetically demanding and relies on a delicate balance of metabolic pathways. NAD(P)H FLIM allows for the real-time monitoring of metabolic dynamics in neurons and glial cells, providing insights into brain function and neurodegenerative diseases.

• Drug Discovery and Development: The metabolic state of cells can be a key indicator of drug toxicity and efficacy. NAD(P)H FLIM provides a label-free method to screen compounds for their effects on cellular metabolism, aiding in the identification of promising drug candidates and the elucidation of their mechanisms of action.[3]

• Stem Cell Biology: The differentiation of stem cells is accompanied by significant changes in their metabolic profiles. NAD(P)H FLIM can be used to monitor these metabolic shifts, providing a better understanding of the differentiation process and serving as a quality control tool in regenerative medicine.

Quantitative NAD(P)H Fluorescence Lifetime Data

The following tables summarize typical NAD(P)H fluorescence lifetime parameters observed in different cellular states and in response to metabolic inhibitors. These values can serve as a reference for interpreting experimental results.

Table 1: NAD(P)H Fluorescence Lifetime Parameters in Cancer vs. Normal Cells

Cell Type	Condition	Short Lifetime (τ1) (ns)	Long Lifetime (τ2) (ns)	Mean Lifetime (τm) (ns)	Free NAD(P)H Fraction (a1) (%)	Reference
Colorectal Cancer (CT26)	In vitro	~0.39	~2.03-2.59	0.57	~86	[12]
Colorectal Cancer (HCT116)	In vitro	~0.39	~2.03-2.59	0.71	~84	[12]
Colorectal Cancer (HT29)	In vitro	~0.39	~2.03-2.59	0.80	~80	[12]
Colorectal Cancer (CaCo2)	In vitro	~0.39	~2.03-2.59	0.95	~73	[12]
Human Lung Cancer	In vivo	-	-	1.22 ± 0.09	-	[4]
Normal Human Lung Tissue	In vivo	-	-	1.48 ± 0.06	-	[4]
HeLa Cells	Untreated	-	-	~1.0	-	[13]

Table 2: Effect of Metabolic Inhibitors on NAD(P)H Fluorescence Lifetime

Cell Line	Treatment	Effect on Metabolism	Change in Mean Lifetime (τm)	Change in Free NAD(P)H (a1)	Reference
HeLa Cells	Staurosporine (apoptosis induction)	Increased Oxidative Phosphorylation	Increase (from ~1.0 ns to ~3.3 ns)	Decrease	[13]
DLD-1 Colon Cancer	Dichloroacetate (DCA)	Inhibition of Glycolysis	Increase	Decrease	[6]
Various Cell Lines	Rotenone (Complex I inhibitor)	Inhibition of OXPHOS	Decrease	Increase	[8][14]
Various Cell Lines	FCCP (uncoupler)	Increased OXPHOS	Increase	Decrease	[8][15]

Experimental Protocols

Protocol 1: Cell Culture and Sample Preparation for NAD(P)H FLIM

This protocol describes the general procedure for preparing cultured cells for NAD(P)H FLIM imaging.

Materials:

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• Glass-bottom imaging dishes or coverslips

• Cell culture incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed cells onto glass-bottom imaging dishes or coverslips at a density that will result in 70-80% confluency at the time of imaging.

• Cell Culture: Culture the cells in complete medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin) in a humidified incubator at 37°C with 5% CO2.[13]

• Metabolic Perturbation (Optional): If studying the effects of metabolic inhibitors, replace the culture medium with fresh medium containing the desired concentration of the inhibitor and incubate for the specified duration before imaging.

• Washing: Immediately before imaging, gently wash the cells twice with pre-warmed PBS to remove any phenol (B47542) red and other fluorescent components from the culture medium.

• Imaging Medium: Replace the PBS with a clear, serum-free imaging medium (e.g., Hanks' Balanced Salt Solution or phenol red-free DMEM) to minimize background fluorescence.

• Microscope Incubation: Place the imaging dish on the microscope stage equipped with an environmental chamber to maintain the cells at 37°C and 5% CO2 during the entire imaging session.

Protocol 2: Two-Photon NAD(P)H FLIM Data Acquisition

This protocol outlines the steps for acquiring NAD(P)H FLIM data using a two-photon laser scanning microscope coupled with a time-correlated single photon counting (TCSPC) system.

Equipment:

• Two-photon laser scanning microscope

• Ti:Sapphire pulsed laser

• TCSPC electronics (e.g., Becker & Hickl SPC-150)[2][16]

• High-sensitivity, non-descanned detectors (e.g., GaAsP hybrid detectors)[16]

• Water immersion objective (e.g., 60x, 1.2 NA)[2]

• Emission filters (e.g., 460/50 nm bandpass filter for NAD(P)H)[2]

Procedure:

• System Warm-up: Turn on the laser and microscope components and allow them to warm up for at least 30-60 minutes to ensure stable operation.

• Sample Placement: Place the prepared cell dish on the microscope stage and bring the cells into focus using the water immersion objective.

• Laser Tuning: Tune the two-photon laser to an excitation wavelength of 740-780 nm for NAD(P)H.[2][5][17]

• Image Acquisition Settings:

  • Set the image acquisition parameters, such as image size (e.g., 256x256 or 512x512 pixels) and pixel dwell time (e.g., 10-20 µs).[2]

  • Adjust the laser power to a level that provides a sufficient photon count rate without causing phototoxicity. The photon counting rate should be kept below a few percent of the laser repetition rate to avoid pulse pile-up.

• FLIM Data Acquisition: Acquire FLIM data for a specified integration time (e.g., 60-120 seconds) to ensure sufficient photon statistics for accurate lifetime fitting.[16]

• Instrument Response Function (IRF): Record the IRF of the system using a scattering solution (e.g., a dilute solution of Ludox or a dried urea (B33335) crystal) to be used for deconvolution during data analysis.

Protocol 3: NAD(P)H FLIM Data Analysis

This protocol describes a typical workflow for analyzing NAD(P)H FLIM data to extract fluorescence lifetime parameters.

Software:

• FLIM analysis software (e.g., SPCImage, FLIMfit, or custom-written scripts in MATLAB or Python)[18]

Procedure:

• Data Import: Import the raw FLIM data and the corresponding IRF into the analysis software.

• Pixel Binning (Optional): To improve the signal-to-noise ratio, spatial binning of adjacent pixels may be applied.[15]

• Fluorescence Decay Fitting:

  • Fit the fluorescence decay curve for each pixel (or binned pixel) to a multi-exponential decay model. For NAD(P)H, a bi-exponential decay model is commonly used: I(t) = A1 * exp(-t/τ1) + A2 * exp(-t/τ2) where τ1 and τ2 are the short and long lifetime components, and A1 and A2 are their respective amplitudes.

  • Perform a deconvolution of the instrument response function from the raw fluorescence decay data for accurate lifetime determination.

• Parameter Extraction: From the fitting results, extract the following parameters for each pixel:

  • Short lifetime (τ1): Lifetime of free NAD(P)H.

  • Long lifetime (τ2): Lifetime of protein-bound NAD(P)H.

  • Amplitude of the short lifetime component (a1): Proportional to the concentration of free NAD(P)H.

  • Amplitude of the long lifetime component (a2): Proportional to the concentration of protein-bound NAD(P)H.

  • Mean lifetime (τm): The amplitude-weighted average lifetime, calculated as τm = (a1τ1 + a2τ2) / (a1 + a2).

• Image Generation: Generate FLIM images where the color of each pixel represents the value of a specific lifetime parameter (e.g., τm or the ratio a1/a2).

• Quantitative Analysis:

  • Define regions of interest (ROIs) corresponding to individual cells or subcellular compartments (e.g., nucleus and cytoplasm).

  • Calculate the average values of the lifetime parameters within the ROIs for statistical analysis.

Visualizing Metabolic Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key concepts and workflows related to NAD(P)H FLIM.

Caption: Central metabolic pathways of glycolysis and oxidative phosphorylation.

Caption: The Warburg effect in cancer cells.

Caption: Experimental workflow for NAD(P)H FLIM.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Frontiers | Two-photon fluorescence lifetime imaging microscopy of NADH metabolism in HIV-1 infected cells and tissues [frontiersin.org]
• 3. irbe.library.vanderbilt.edu [irbe.library.vanderbilt.edu]
• 4. Evaluating Cell Metabolism Through Autofluorescence Imaging of NAD(P)H and FAD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. becker-hickl.com [becker-hickl.com]
• 6. researchgate.net [researchgate.net]
• 7. Fluorescence Lifetime Imaging of Endogenous Fluorophores in Histopathology Sections Reveals Differences Between Normal and Tumor Epithelium in Carcinoma In Situ of the Breast - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Warburg effect: a balance of flux analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. portal.fis.tum.de [portal.fis.tum.de]
• 12. researchgate.net [researchgate.net]
• 13. Fluorescence lifetime shifts of NAD(P)H during apoptosis measured by time‐resolved flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Fluorescence lifetime-based pH mapping of tumors in vivo using genetically encoded sensor SypHerRed - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Assessment of Cellular Redox State Using NAD(P)H Fluorescence Intensity and Lifetime - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Multiphoton FLIM imaging of NAD(P)H and FAD with one excitation wavelength - PMC [pmc.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing In Vitro NADPH-Dependent Enzyme Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing pH and temperature for in vitro NADPH-dependent enzyme reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors to consider when optimizing an in vitro NADPH-dependent enzyme reaction?

A1: The primary factors are pH and temperature, as they directly influence enzyme activity, stability, and the integrity of the cofactor NADPH.[1][2][3] Ionic strength and the specific buffer system used can also significantly impact the reaction.[3]

Q2: Why is pH optimization critical for my enzyme assay?

A2: pH is a critical parameter that affects the enzyme's activity, the charge and shape of the substrate, and the stability of both the enzyme and NADPH.[2] Most enzymes have a narrow optimal pH range for maximal activity; deviations can lead to reduced activity or even irreversible denaturation.[3][4]

Q3: How does temperature affect my NADPH-dependent enzyme reaction?

A3: Temperature influences the kinetic energy of the reacting molecules. Increasing the temperature generally increases the reaction rate up to an optimum.[1][5] However, temperatures above the optimum can cause the enzyme to denature and lose activity.[5][6] Low temperatures will slow down the reaction rate.[1]

Q4: How stable is NADPH in solution, and how does this affect my experiments?

A4: NADPH is notoriously unstable, and its degradation can significantly impact experimental outcomes.[7] Stability is primarily influenced by temperature and pH.[7][8][9] It is particularly unstable in acidic conditions (below pH 7.4) and at elevated temperatures.[7][10] For instance, at 37°C, the half-life of NADPH can be approximately one hour.[7] It is recommended to prepare NADPH solutions fresh and keep them on ice.[10]

Troubleshooting Guide

Issue 1: Low or No Enzyme Activity

Possible Cause	Troubleshooting Step
Suboptimal pH	Determine the optimal pH for your specific enzyme by performing a pH profile experiment. Most enzymes have an optimal pH between 6 and 9, but this can vary significantly.[3][4]
Suboptimal Temperature	Optimize the reaction temperature. While many human enzymes have an optimum around 37°C, this is not universal.[1] Perform a temperature profile experiment to find the ideal temperature for your enzyme.
NADPH Degradation	Prepare NADPH solutions fresh for each experiment in a slightly alkaline buffer (pH 8-10) and keep on ice.[7][10] Avoid acidic buffers and repeated freeze-thaw cycles.[10][11]
Enzyme Denaturation	Ensure proper enzyme storage conditions. Avoid repeated freeze-thaw cycles. During the assay, do not exceed the enzyme's optimal temperature.
Incorrect Reagent Concentration	Verify the concentrations of all reaction components, including the enzyme, substrate, and NADPH.
Presence of Inhibitors	Ensure buffers and water are free of contaminants. Some buffer components, like phosphate (B84403) and acetate, can accelerate NADPH degradation.[8][10]

Issue 2: High Background Signal or Non-linear Reaction Rates

Possible Cause	Troubleshooting Step
Non-enzymatic NADPH Oxidation	Run a control reaction without the enzyme to measure the rate of non-enzymatic NADPH oxidation. Subtract this rate from your experimental data.
Substrate or Product Instability	Check the stability of your substrate and product at the experimental pH and temperature.
Enzyme Concentration Too High	Reduce the enzyme concentration to ensure the reaction rate is linear over the measurement period.
Substrate Depletion	Ensure the substrate concentration is not limiting, especially for kinetic assays. The substrate concentration should ideally be at least 5-10 times the Km.

Issue 3: Inconsistent Results Between Replicates

Possible Cause	Troubleshooting Step
Inaccurate Pipetting	Calibrate and use appropriate pipettes for the volumes being dispensed. Pipette gently to avoid air bubbles.[12]
Temperature Fluctuations	Ensure all reaction components are at the same temperature before initiating the reaction. Use a temperature-controlled incubator or water bath.[1][13]
Incomplete Mixing	Mix all components thoroughly but gently after addition.[13]
Edge Effects in Microplates	If using a microplate reader, be aware of potential "edge effects." Avoid using the outer wells or fill them with a blank solution.

Quantitative Data Summary

Table 1: Stability of NADPH under Various Conditions

Parameter	Condition	Observation	Half-life / Degradation Rate
Temperature	19°C	-	> 8 hours[7]
37°C	Significant degradation	~ 1 hour[7]
41°C	Rapid degradation	~ 1 hour[7]
pH	Acidic (< 7.4)	Rapid loss of NADPH[7][10]	At pH ~3 and 30°C, the pseudo-first order rate constant for degradation is 0.5 min⁻¹[7]
Neutral (pH 7)	Moderate stability	At pH 7 and 30°C, the rate constant is 10⁻³ min⁻¹[7]
Alkaline (pH 8-10)	Increased stability[7]	At pH 10 and 30°C, the rate constant is 10⁻⁵ min⁻¹[7]

Table 2: Optimal pH for Various Enzymes

Enzyme	Optimal pH
Lipase (pancreas)	8.0[3]
Lipase (stomach)	4.0 - 5.0[3]
Pepsin	1.5 - 1.6[3]
Trypsin	7.8 - 8.7[3]
Urease	7.0[3]
Catalase	7.0[3]

Experimental Protocols

Protocol 1: Determination of Optimal pH

This protocol outlines a general method to determine the optimal pH for an NADPH-dependent enzyme.

• Prepare a series of buffers: Prepare a set of buffers with overlapping pH ranges (e.g., citrate (B86180) for pH 3-6, phosphate for pH 6-8, Tris for pH 7.5-9, and carbonate-bicarbonate for pH 9-11).

• Set up reactions: For each pH to be tested, set up a reaction mixture containing the buffer, substrate, and NADPH.

• Equilibrate temperature: Incubate the reaction mixtures at a constant, predetermined temperature.

• Initiate the reaction: Add the enzyme to each reaction mixture to start the reaction.

• Measure activity: Monitor the decrease in absorbance at 340 nm (due to NADPH oxidation) over time using a spectrophotometer.

• Calculate initial rates: Determine the initial reaction rate for each pH value.

• Plot the data: Plot the initial reaction rates as a function of pH to identify the optimal pH.[14][15]

Protocol 2: Determination of Optimal Temperature

This protocol provides a general method for determining the optimal temperature for an NADPH-dependent enzyme.

• Prepare reaction mixtures: Prepare a master mix of all reaction components (buffer at the optimal pH, substrate, and NADPH) except for the enzyme.

• Aliquot and equilibrate: Aliquot the master mix into separate tubes for each temperature to be tested. Incubate the tubes at their respective temperatures (e.g., in a temperature-controlled water bath or incubator) until they reach the target temperature.[5][16]

• Initiate the reaction: Add the enzyme to each tube to start the reaction.

• Measure activity: Monitor the decrease in absorbance at 340 nm over time.[17]

• Calculate initial rates: Determine the initial reaction rate for each temperature.

• Plot the data: Plot the initial reaction rates as a function of temperature to determine the optimal temperature.[5]

Visualizations

Caption: Workflow for determining the optimal pH of an enzyme reaction.

Caption: Troubleshooting logic for low or no enzyme activity.

References

• 1. How to Optimize Temperature and pH for Enzyme Activity [synapse.patsnap.com]
• 2. Enzyme Assay Analysis: What Are My Method Choices? [thermofisher.com]
• 3. Effects of pH | Worthington Biochemical [worthington-biochem.com]
• 4. study.com [study.com]
• 5. sciencing.com [sciencing.com]
• 6. What is the optimal temperature for enzymes? | AAT Bioquest [aatbio.com]
• 7. benchchem.com [benchchem.com]
• 8. [PDF] Stability of NADPH: effect of various factors on the kinetics of degradation. | Semantic Scholar [semanticscholar.org]
• 9. Stability of NADPH: effect of various factors on the kinetics of degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. docs.abcam.com [docs.abcam.com]
• 13. home.sandiego.edu [home.sandiego.edu]
• 14. static.igem.org [static.igem.org]
• 15. oliphantscienceawards.com.au [oliphantscienceawards.com.au]
• 16. quora.com [quora.com]
• 17. homework.study.com [homework.study.com]

How to minimize background fluorescence in NAD(P)H assays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background fluorescence in their Nicotinamide Adenine Dinucleotide (phosphate) (NAD(P)H) assays.

Troubleshooting Guide: Minimizing Background Fluorescence

High background fluorescence can significantly impact the accuracy and sensitivity of NAD(P)H assays. This guide addresses common causes and provides systematic troubleshooting strategies.

Problem: High background fluorescence in the reagent blank (no enzyme/sample).

Potential Cause	Recommended Solution
Contaminated Reagents	Use high-purity, fluorescence-free water and reagents. Prepare fresh buffers for each experiment and filter them through a 0.22 µm filter to remove particulate matter.[1]
Autofluorescence of Assay Components	Use black, opaque microplates, preferably with a clear bottom, to minimize well-to-well crosstalk and background fluorescence.[1][2] Avoid using plastic-bottom dishes which can fluoresce brightly.[3]
Sub-optimal Instrument Settings	Optimize the gain settings on your plate reader. While a higher gain can increase the signal of your sample, it can also amplify the background noise. Reduce the excitation light intensity or the exposure time to minimize photobleaching, which can contribute to background.[1]
Inappropriate Wavelength Selection	Ensure that the excitation and emission wavelengths are optimal for NAD(P)H (typically Ex: 340 nm, Em: 460 nm) and are not exciting interfering fluorophores.[4][5] Consider using a "red-shifted" assay if available, which uses longer wavelengths that are less prone to interference from autofluorescence.[6][7]

Problem: High background fluorescence in samples (e.g., cell lysates, tissue homogenates).

Potential Cause	Recommended Solution
Cellular Autofluorescence	Many endogenous molecules, such as FAD, collagen, and elastin, can autofluoresce.[8][9] To mitigate this, include an unstained control to determine the level of autofluorescence in your sample.[10] If possible, perform measurements in phosphate-buffered saline (PBS) instead of media containing fluorescent components.[2]
Media Components	Phenol (B47542) red, a common pH indicator in cell culture media, can interfere with fluorescence-based assays.[11][12] It is recommended to use phenol red-free media for the final cell culture step and during the assay.[13][14] Riboflavin in media is also a source of autofluorescence.[14][15]
Test Compound Interference	Test compounds themselves can be fluorescent. To account for this, measure the fluorescence of the compounds in the assay buffer alone.[4] A pre-read of the plate before adding the enzyme can help correct for intrinsic compound fluorescence.[4]
Inner Filter Effect	High concentrations of the sample or other components can absorb the excitation or emission light, leading to a decrease in the measured signal which can be mistaken for quenching.[1] Diluting the sample may help to reduce this effect.

Frequently Asked Questions (FAQs)

Q1: What are the optimal excitation and emission wavelengths for NAD(P)H assays?

A1: For one-photon excitation, NAD(P)H is typically excited at around 340 nm with an emission peak at approximately 460 nm.[4][5][16] However, these values can be influenced by the microenvironment, such as binding to enzymes.[17] It is always recommended to perform a spectral scan to determine the optimal settings for your specific experimental conditions.

Q2: How can I differentiate between the fluorescence of NADH and NADPH?

A2: NADH and NADPH are spectrally indistinguishable, meaning they have nearly identical excitation and emission spectra.[17][18][19] To measure them individually, enzymatic cycling assays that are specific for either NADP+/NADPH or NAD+/NADH are required.[20][21] These kits often include steps to selectively degrade the undesired dinucleotide.

Q3: My cell culture medium contains phenol red. Will this affect my NAD(P)H assay?

A3: Yes, phenol red can interfere with fluorescence-based assays by contributing to background fluorescence or by absorbing light at specific wavelengths.[11][12] For sensitive fluorescence assays, it is highly recommended to use phenol red-free medium.[13][14] If this is not possible, a media-only blank should be included to assess the level of background fluorescence.

Q4: What type of microplate should I use for my fluorescence-based NAD(P)H assay?

A4: Black, opaque microplates are recommended for fluorescence assays to reduce background signal and prevent well-to-well crosstalk.[1][2] For cell-based assays where you might need to read from the bottom, use black plates with clear bottoms.[1]

Q5: What is the "inner filter effect" and how can I avoid it?

A5: The inner filter effect occurs when a substance in the sample absorbs either the excitation light or the emitted fluorescence, leading to an artificially low signal.[1] This can be caused by high concentrations of NAD(P)H itself or other chromophores in the sample. To minimize this, you can try diluting your sample or using a plate reader that can read from the bottom of the plate.

Quantitative Data Summary

The following tables provide a summary of key quantitative parameters relevant to NAD(P)H fluorescence assays.

Table 1: Spectral Properties of NADH and Thio-NADH

Fluorophore	Excitation Maximum (nm)	Emission Maximum (nm)	Key Characteristics
NADH	320 - 380	420 - 480	Fluorescence is enhanced upon binding to dehydrogenases.[1]
Thio-NADH (sNADH)	~398	~510 (free form)	Very low quantum yield in free form; fluorescence is significantly enhanced upon enzyme binding.[1]

Table 2: Common Interfering Substances in Enzyme Assays

Substance	Concentration to Avoid	Effect
EDTA	>0.5 mM	Can chelate metal ions required for enzyme activity.[1]
Ascorbic Acid	>0.2%	Can act as a reducing agent and interfere with redox reactions.[1]
SDS	>0.2%	Can denature enzymes.[1]
Sodium Azide	>0.2%	Can inhibit peroxidase activity if used in a coupled assay.[1]
Tween-20	>1%	High concentrations can interfere with some enzyme assays.[1]

Experimental Protocols & Workflows

General Protocol for a Fluorescence-Based NAD(P)H Assay

• Reagent Preparation :

  • Prepare a concentrated stock solution of NAD(P)+ in a suitable buffer (e.g., Tris-HCl or HEPES) at the desired pH.

  • Prepare a stock solution of the substrate for the enzyme of interest.

  • Prepare a stock solution of the enzyme in an appropriate buffer and keep it on ice.

  • Prepare the assay buffer containing all necessary co-factors, ensuring the final pH and ionic strength are optimal for the enzyme.[1]

• Assay Setup :

  • In a black, 96-well microplate, add the assay buffer to each well.

  • Add the substrate and NAD(P)+ to each well.

  • Include appropriate controls:

    • No-enzyme control : Contains all components except the enzyme to measure background fluorescence.

    • No-substrate control : Contains all components except the substrate to check for non-specific enzyme activity.

    • Positive control : A known activator or inhibitor of the enzyme.

• Reaction Initiation and Measurement :

  • Equilibrate the plate to the desired assay temperature (e.g., 25°C or 37°C).

  • Initiate the reaction by adding the enzyme to each well.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence at an excitation wavelength of ~340 nm and an emission wavelength of ~460 nm.

  • Take kinetic readings at regular intervals for a specified period.[1]

• Data Analysis :

  • Subtract the background fluorescence (from the no-enzyme control) from all readings.[1]

  • Plot the fluorescence intensity versus time.

  • The initial rate of the reaction is determined from the linear portion of the curve.

Visualizations

Caption: A generalized workflow for a kinetic NAD(P)H fluorescence assay.

References

• 1. benchchem.com [benchchem.com]
• 2. bitesizebio.com [bitesizebio.com]
• 3. Background in Fluorescence Imaging | Thermo Fisher Scientific - DE [thermofisher.com]
• 4. Miniaturized High-Throughput Fluorescent Assay for Conversion of NAD(P)H to NAD(P) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Avoiding Fluorescence Assay Interference—The Case for Diaphorase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. NADP/NADPH Assay Kit (Red Fluorescence) | eEnzyme [eenzyme.com]
• 8. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 9. Characterization of NAD(P)H and FAD autofluorescence signatures in a Langendorff isolated-perfused rat heart model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biotium.com [biotium.com]
• 11. promocell.com [promocell.com]
• 12. The Essential Guide to Phenol Red in Cell Culture Media - Life in the Lab [thermofisher.com]
• 13. Assessment of Cellular Redox State Using NAD(P)H Fluorescence Intensity and Lifetime - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ibidi.com [ibidi.com]
• 15. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. repositorium.uminho.pt [repositorium.uminho.pt]
• 17. Characterization of NADH fluorescence properties under one-photon excitation with respect to temperature, pH, and binding to lactate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Evaluating Cell Metabolism Through Autofluorescence Imaging of NAD(P)H and FAD - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Separating NADH and NADPH fluorescence in live cells and tissues using FLIM - PMC [pmc.ncbi.nlm.nih.gov]
• 20. cellbiolabs.com [cellbiolabs.com]
• 21. cellbiolabs.com [cellbiolabs.com]

Technical Support Center: Accurate Quantification of NADP+ and NADPH

Welcome to the technical support center for NADP+ and NADPH quantification. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of accurately measuring Nicotinamide Adenine Dinucleotide Phosphate (NADP+) and its reduced form, NADPH. Precise quantification of these molecules is crucial for understanding cellular redox homeostasis, metabolic pathways, and the efficacy of therapeutic interventions. This resource provides troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and visual guides to support your research.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during NADP+ and NADPH extraction and quantification experiments in a question-and-answer format.

Sample Preparation and Extraction

???+ question "My measured NADPH/NADP+ ratio is unexpectedly low. What are the likely causes?"

???+ question "What is the best extraction method for preserving the native NADP+/NADPH ratio for LC-MS analysis?"

???+ question "I am using an enzymatic cycling assay. Which extraction method should I use?"

???+ question "Can I store my cell or tissue samples before extraction?"

Quantification and Data Interpretation

???+ question "My standard curve has a poor correlation coefficient (R² value)."

???+ question "I see high background signal in my blank or no-enzyme controls."

???+ question "My results are not consistent between experiments."

Quantitative Data Summary

The choice of extraction solvent significantly impacts the measured levels of NADP+ and NADPH due to varying extraction efficiencies and the degree of interconversion.

Extraction Method	Relative NADPH Recovery	Relative NADP+ Recovery	Interconversion of NADPH to NADP+	Interconversion of NADP+ to NADPH	Recommended Use
40:40:20 ACN:MeOH:H₂O with 0.1 M Formic Acid	High	High	Minimal	Minimal	LC-MS analysis of NADP+/NADPH ratio[1][2]
80% Methanol	Moderate	Moderate	Moderate	Moderate	General metabolomics, some interconversion[1][3]
Hot Aqueous Buffer	Low	High	High	Low	Not recommended for ratio analysis[1]
Enzyme Assay Buffer (Alkaline)	High	Low	Low	High	Selective NADPH measurement (enzymatic)[1]
Enzyme Assay Buffer with Detergent	High	Moderate	Low	Moderate	Improved for enzymatic assays[1][2]
Acidic Extraction (e.g., 0.1 M HCl)	Degraded	High	N/A	N/A	Selective NADP+ measurement (enzymatic)[4]

Table based on findings from Lu et al., 2018.[1][2][3]

Experimental Protocols

Below are detailed methodologies for key NADP+ and NADPH extraction procedures.

Protocol 1: Extraction for LC-MS Analysis (Preserving the Ratio)

This protocol is adapted from studies demonstrating minimal interconversion.[1][2]

• Preparation: Pre-chill the extraction solvent (40% acetonitrile: 40% methanol: 20% water with 0.1 M formic acid) to -20°C.

• Cell Harvesting:

  • For adherent cells, aspirate the culture medium and quickly wash the cells with ice-cold PBS.

  • Immediately add a defined volume of the pre-chilled extraction solvent to the culture dish.

  • Scrape the cells in the extraction solvent and transfer the lysate to a microcentrifuge tube.

  • For suspension cells, pellet the cells by centrifugation at a low speed, quickly wash with ice-cold PBS, and then add the pre-chilled extraction solvent to the cell pellet.

• Lysis: Vortex the cell lysate vigorously for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

• Supernatant Collection: Carefully transfer the supernatant, which contains the metabolites, to a new pre-chilled tube.

• Neutralization: Immediately neutralize the extract by adding a neutralization buffer (e.g., ammonium (B1175870) bicarbonate) to a pH of approximately 7.0. This is critical for the stability of NADPH.[1][2]

• Analysis or Storage: The neutralized extract can be analyzed immediately by LC-MS or stored at -80°C. Avoid multiple freeze-thaw cycles.

Protocol 2: Selective Extraction for Enzymatic Assays

This protocol is based on methods used in commercially available kits.[4][5][6]

• Sample Preparation:

  • Homogenize tissue samples or lyse cell pellets in the provided NADP/NADPH Extraction Buffer on ice.

  • Centrifuge at 10,000-14,000 x g for 5-10 minutes at 4°C to remove insoluble material.

  • Collect the supernatant. At this stage, the extract contains both NADP+ and NADPH.

• Selective Degradation:

  • For NADPH Measurement:

    • Take an aliquot of the supernatant and add an alkaline solution (e.g., 0.1 N NaOH) as per the kit instructions.

    • Heat the sample at 60-80°C for 30-60 minutes to degrade NADP+.

    • Cool the sample on ice and neutralize it with an acidic buffer.

  • For NADP+ Measurement:

    • Take a separate aliquot of the supernatant and add an acidic solution (e.g., 0.1 N HCl).

    • Heat the sample at 60-80°C for 30-60 minutes to degrade NADPH.

    • Cool the sample on ice and neutralize it with an alkaline buffer.

• Quantification: Use the treated samples in the enzymatic cycling assay according to the manufacturer's protocol to measure the remaining NADP+ or NADPH.

Visualizations

Experimental Workflow

Caption: Workflow for NADP+/NADPH extraction and analysis.

Signaling Pathways

The Pentose Phosphate Pathway (PPP) is a major source of cellular NADPH.

Caption: Oxidative phase of the Pentose Phosphate Pathway.

NADPH is a critical substrate for NADPH oxidase (NOX) enzymes, which generate reactive oxygen species (ROS) for signaling and defense.

Caption: Activation of NADPH Oxidase (NOX).

References

• 1. microbenotes.com [microbenotes.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. The signaling pathway of NADPH oxidase and its role in glomerular diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the sensitivity and accuracy of NADP/NADPH detection.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the sensitivity and accuracy of their NADP/NADPH detection experiments.

Frequently Asked Questions (FAQs)

Q1: What is the core principle behind most NADP/NADPH assay kits?

A1: The majority of commercial NADP/NADPH assay kits, whether colorimetric, fluorometric, or bioluminescent, are based on an enzymatic cycling reaction.[1] In this reaction, an enzyme, such as glucose dehydrogenase, utilizes NADP+ or NADPH to catalyze the conversion of a substrate. This cycling reaction leads to the generation of a product that can be detected. For instance, in colorimetric assays, the newly formed NADPH reduces a formazan (B1609692) (MTT) reagent, producing a colored product.[2] In fluorometric assays, NADPH reacts with a probe to generate a highly fluorescent product.[3][4] Bioluminescent assays involve a reductase enzyme that, in the presence of NADP+ and NADPH, reduces a proluciferin substrate to luciferin, which is then quantified using luciferase.[5] The intensity of the color, fluorescence, or light signal is directly proportional to the concentration of NADP+/NADPH in the sample.[2][3]

Q2: How can I measure NADP+ and NADPH individually?

A2: To accurately determine the individual concentrations of NADP+ and NADPH and their ratio, you need to perform differential measurements on two separate aliquots of the same sample. This is because of the different stabilities of the oxidized and reduced forms under varying pH and temperature conditions.[6]

• To measure NADPH: The oxidized form, NADP+, is selectively decomposed by heating the sample, typically at 60°C, in a basic solution (e.g., 0.1 N NaOH).[7][8][9] The remaining NADPH can then be quantified.

• To measure NADP+: The reduced form, NADPH, is unstable in acidic conditions. By treating the sample with an acid (e.g., 0.1 N HCl) and heating it, NADPH is destroyed, leaving only NADP+ to be measured.[7][9] After the respective treatments, the samples need to be neutralized before proceeding with the assay.[7][9]

Q3: What are the main differences between colorimetric, fluorometric, and bioluminescent NADP/NADPH assays?

A3: The primary differences lie in their sensitivity, susceptibility to interference, and the instrumentation required.

• Colorimetric assays often rely on measuring the absorbance of a colored product at around 450 nm or 565 nm.[2][8] While convenient, they can suffer from lower sensitivity and higher interference, especially when measurements are taken in the UV range (e.g., monitoring NADPH absorption at 340 nm).[10][11][12]

• Fluorometric assays offer significantly increased sensitivity compared to colorimetric methods.[10][11] They measure the fluorescence of a product at specific excitation and emission wavelengths (e.g., Ex/Em = 530-570/590-600 nm).[7][10][13] Assays performed in the red visible range have the advantage of very low background, which reduces sample interference.[10][11][12]

• Bioluminescent assays are also highly sensitive.[5] These assays measure light output generated from a luciferase-catalyzed reaction.[5] They often have high signal-to-background ratios.[5]

Q4: What are some common substances that can interfere with the assay?

A4: Several substances can interfere with NADP/NADPH assays and should be avoided or minimized in sample preparation. These include:

• Reducing agents like DTT, β-mercaptoethanol, or reduced glutathione, which can react with the probe and increase background signals.[6][7]

• Chelating agents such as EDTA (>0.5 mM).[2]

• Detergents like SDS (>0.2%), NP-40 (>1%), and Tween-20 (>1%).[2]

• Other substances like ascorbic acid and sodium azide.[2]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High Background Signal	Contamination of reagents or samples.	Use fresh, high-purity reagents. Ensure clean handling to avoid contamination.
Presence of interfering substances in the sample.	Deproteinize samples using a 10 kDa cutoff spin filter to remove enzymes and other interfering molecules.[7][8][9] Avoid substances like DTT, EDTA, and certain detergents.[2][6][7]
Autofluorescence of the sample.	For fluorometric assays, if sample autofluorescence is high, consider using an assay that operates in the red visible range to minimize background.[10][11][12]
Low Signal or Poor Sensitivity	Insufficient amount of NADP+/NADPH in the sample.	Increase the number of cells or the amount of tissue used for extraction. Perform a cell titration to determine the optimal number of cells for a linear range of detection.[6]
Degradation of NADP+ or NADPH during sample preparation.	Keep samples on ice throughout the preparation process.[7][8] For long-term storage, store extracts at -80°C for up to one month.[7][9] Enzymes in the lysate can rapidly deplete NADPH, so deproteinization is crucial.[7][14]
Inaccurate standard curve.	Prepare fresh NADP+ standards immediately before use, as NADPH in solution is unstable.[2][7] Perform serial dilutions carefully and ensure the standard curve is run with every experiment.[7]
Incorrect assay incubation time or temperature.	Follow the kit manufacturer's instructions for optimal incubation time and temperature. For kinetic assays, readings can be taken at multiple time points to monitor reaction progress.[7] Ensure reagents are equilibrated to room temperature before use to avoid temperature gradients across the plate.[6]
High Well-to-Well Variability	Inconsistent pipetting.	Use a multichannel pipette for adding reagents like the working solution or detection reagent to minimize time lags between wells.[15] Ensure thorough mixing in each well.
Temperature gradient across the microplate.	Equilibrate the plate to room temperature for at least 5 minutes before adding the final reaction mix.[6]
Evaporation from wells during incubation.	Use a plate seal to prevent evaporation, especially during longer incubation periods at elevated temperatures (e.g., 37°C).[15]
Non-linear Standard Curve	Inappropriate range of standards.	Adjust the concentration range of your standards to bracket the expected concentration of your samples.
High concentrations of NADPH may lead to reduced fluorescence signals in some fluorometric assays due to over-oxidation of the sensor.	If you suspect very high NADPH levels, dilute your samples and re-assay.[12][13]

Quantitative Data Summary

Table 1: Comparison of Different NADP/NADPH Assay Methodologies

Feature	Colorimetric Assay	Fluorometric Assay	Bioluminescent Assay
Detection Principle	Enzymatic cycling leading to a colored product (e.g., MTT reduction).[2]	Enzymatic cycling producing a fluorescent product.[3]	Enzymatic reaction generating light (luciferin-luciferase).[5]
Detection Wavelength	~450 nm or ~576 nm.[10][15]	Ex/Em ~530-570/590-600 nm.[7][10]	Luminescence.[5]
Sensitivity	Lower, with detection limits around 0.1 - 1 µM.[2]	High, with detection limits as low as 10 picomoles or 0.01 µM.[3][10]	High, with a linear range typically between 10 nM to 400 nM.[5]
Throughput	Suitable for high-throughput screening.	Well-suited for high-throughput formats (96-, 384-, 1536-well plates).[5][10]	Amenable to high-throughput screening.[5]

Experimental Protocols

Protocol 1: General Sample Preparation from Cultured Cells

• Cell Harvesting: Culture cells to the desired confluence. For adherent cells, wash with PBS and detach using trypsin or a cell scraper. For suspension cells, proceed to the next step.

• Cell Pelleting: Centrifuge the cell suspension (e.g., at 300 x g for 5 minutes) to pellet the cells.[15] Discard the supernatant.

• Washing: Resuspend the cell pellet in cold 1X PBS and centrifuge again. Remove the supernatant.[7][9]

• Lysis/Extraction: Resuspend the cell pellet (typically 1-5 x 10^6 cells/mL) in 0.5 mL of cold NADP/NADPH Extraction Buffer.[7][9] Lyse the cells by homogenization or sonication on ice.[7][9]

• Centrifugation: Centrifuge the lysate at high speed (e.g., 12,000-14,000 rpm) for 5-10 minutes at 4°C to remove insoluble material.[7][15]

• Deproteinization (Recommended): Transfer the supernatant to a 10 kDa molecular weight cutoff (MWCO) spin filter and centrifuge.[7][8][9] Collect the flow-through, which contains the NADP+/NADPH.

• Storage: The deproteinized extract can be used immediately or stored at -80°C for up to one month.[7][9]

Protocol 2: Differential Quantification of NADP+ and NADPH

• Sample Aliquoting: Prepare two separate aliquots of the deproteinized sample extract.

• NADPH Measurement (NADP+ Decomposition):

  • To one aliquot, add a small volume of basic solution (e.g., 5 µL of 0.1 N NaOH to 25 µL of sample).[7]

  • Incubate the tube at 60-80°C for 30-60 minutes, protected from light.[7][8]

  • Cool the sample on ice.

  • Neutralize the sample by adding an appropriate buffer or a weak acid as per the kit's protocol (e.g., 20 µL of 1X Assay Buffer).[7] The final pH should be between 6.0 and 8.0.[7]

• NADP+ Measurement (NADPH Decomposition):

  • To the second aliquot, add a small volume of acidic solution (e.g., 5 µL of 0.1 N HCl to 25 µL of sample).[7][9]

  • Incubate at 80°C for 60 minutes, protected from light.[7][9]

  • Neutralize the sample as described above.

• Assay: Proceed with the NADP/NADPH assay according to the manufacturer's instructions, using the treated samples.

Visualizations

Caption: Workflow for NADP/NADPH Detection.

Caption: Key Roles of the NADP+/NADPH Pool.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. bioassaysys.com [bioassaysys.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. NADP/NADPH-Glo™ Assay Protocol [promega.com]
• 6. promega.com [promega.com]
• 7. cellbiolabs.com [cellbiolabs.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. NADP+/NADPH Assay Kit | ABIN5067563 [antibodies-online.com]
• 10. NADP/NADPH Assay Kit (Fluorometric) (ab176724) | Abcam [abcam.com]
• 11. NADP/NADPH Assay Kit (Fluorometric) (ab176724) | Abcam [abcam.com]
• 12. NADP/NADPH Assay Kit (Fluorometric) (ab176724) | Abcam [abcam.com]
• 13. interchim.fr [interchim.fr]
• 14. cellbiolabs.com [cellbiolabs.com]
• 15. NADP/NADPH Assay Kit-WST N510 manual | DOJINDO [dojindo.com]

Stability issues of NADPH in aqueous solutions and how to prevent degradation.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Nicotinamide Adenine Dinucleotide Phosphate (B84403) (NADPH) in aqueous solutions. Find troubleshooting tips, frequently asked questions, and detailed experimental protocols to prevent degradation and ensure the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that lead to the degradation of NADPH in aqueous solutions?

A1: The main factors contributing to NADPH degradation are temperature, pH, and the composition of the buffer solution.[1] High temperatures and acidic pH (below 7.4) significantly accelerate its breakdown.[1][2] Furthermore, the presence of ions like phosphate and acetate (B1210297) in buffers can also increase the rate of degradation.[1][3][4][5]

Q2: What is the optimal pH for storing NADPH solutions to ensure maximum stability?

A2: For optimal stability, NADPH solutions should be maintained at a slightly alkaline pH, ideally between 8.0 and 10.0.[1][2] Preparing NADPH in distilled water is not recommended as the pH of distilled water is often slightly acidic (around 5 to 6).[1][6]

Q3: What is the recommended temperature for storing NADPH stock solutions?

A3: For short-term storage of a few weeks, -20°C is adequate.[6] For longer-term storage, -80°C is recommended to maintain stability.[1][6] It is also a best practice to create single-use aliquots to avoid repeated freeze-thaw cycles, which can lead to degradation.[1][7]

Q4: Can I prepare a large batch of NADPH solution and use it over several days for my experiments?

A4: It is highly recommended to prepare NADPH solutions fresh for each experiment to ensure maximum activity and reliability of results.[1][6] If you need to use a stock solution, it should be aliquoted into single-use volumes and stored at -20°C or -80°C.[1] Once an aliquot is thawed, it should be kept on ice and used as soon as possible.[1]

Q5: Is NADPH sensitive to light?

A5: While some safety data sheets suggest protecting NADPH from light, the primary cause for concern regarding its stability is acid-catalyzed decomposition, not photodegradation from the UV light at 340 nm used in spectrophotometry.[1][8] Nevertheless, it is considered good laboratory practice to shield solutions from extended exposure to light.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or no NADPH signal in my assay.	NADPH degradation due to improper storage conditions.	Prepare a fresh NADPH solution in a slightly alkaline buffer (e.g., 10 mM Tris-HCl, pH 8.0).[1] Aliquot any remaining solution for single-use and store it at -80°C for future experiments.[1]
Inappropriate sample extraction method leading to NADPH loss.	Utilize an alkaline extraction method (e.g., 0.1 M KOH) to preserve the reduced form of NADPH.[1]
High variability between replicate measurements.	Inconsistent sample handling and storage.	Ensure that all samples are processed and stored under identical conditions. Keep samples on ice throughout the preparation process and minimize the time between extraction and analysis.[1]
Repeated freeze-thaw cycles of the NADPH stock solution.	Prepare single-use aliquots of your stock solution to avoid the detrimental effects of multiple freeze-thaw cycles.[1][7]
Gradual decrease in signal during a kinetic assay.	Instability of NADPH at the assay temperature.	Be mindful of the lability of NADPH at physiological temperatures such as 37°C.[1][6] If feasible, conduct the assay at a lower temperature or shorten the reaction time to minimize degradation.[1]

Quantitative Data Summary

The stability of NADPH is significantly influenced by temperature and pH. The following tables summarize the degradation rates under various conditions.

Table 1: Effect of Temperature on NADPH Half-Life

Temperature	Half-Life / Degradation Rate
19°C	> 8 hours[6]
37°C	~ 1 hour[2][6]
41°C	~ 1 hour[2][6]

Table 2: Effect of pH on NADPH Degradation Rate (at 30°C)

pH	Pseudo-first order rate constant for degradation
~3	0.5 min⁻¹[2][8]
7	10⁻³ min⁻¹[2][8]
10	10⁻⁵ min⁻¹[2][8]

Experimental Protocols

Protocol 1: Spectrophotometric Assessment of NADPH Stability

This method relies on the principle that the reduced form of NADPH absorbs light at 340 nm, while its oxidized form, NADP+, does not.[2]

Materials:

• NADPH tetrasodium (B8768297) salt

• Slightly alkaline buffer (e.g., 10 mM Tris-HCl, pH 8.0)

• Storage buffers of interest (e.g., phosphate buffer, acetate buffer) at various pH values

• UV-Vis Spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of NADPH Stock Solution: Prepare a stock solution of NADPH in a slightly alkaline buffer (e.g., 10 mM Tris-HCl, pH 8.0). Keep this stock solution on ice.[2]

• Preparation of Test Solutions: Dilute the NADPH stock solution to the desired final concentration (e.g., 100 µM) in the different storage buffers you wish to test.[2]

• Initial Absorbance Measurement (T=0): Immediately after preparation, measure the absorbance of each test solution at 340 nm. Use the respective storage buffer as a blank.[2]

• Incubation: Store the test solutions under the desired experimental conditions (e.g., different temperatures, light exposure).[2]

• Time-Course Measurements: At regular intervals (e.g., every hour for the first 8 hours, then at 24, 48, and 72 hours), take an aliquot from each test solution and measure its absorbance at 340 nm.[2]

• Data Analysis: Calculate the percentage of NADPH remaining at each time point relative to the initial absorbance. The concentration of NADPH can be determined using the Beer-Lambert law (A = εcl), where the molar extinction coefficient (ε) for NADPH at 340 nm is 6220 M⁻¹cm⁻¹.[2]

Protocol 2: Alkaline Extraction of NADPH from Biological Samples

This method is designed to preserve the reduced form of NADPH during extraction from cellular or tissue samples.

Materials:

• Ice-cold alkaline extraction buffer (e.g., 0.1 M KOH)[1]

• Neutralizing acid (e.g., HCl)

• Microcentrifuge

• Homogenizer

Procedure:

• Sample Collection: Harvest cells or tissues and immediately place them on ice to prevent metabolic changes.[1]

• Homogenization: Homogenize the sample in an ice-cold alkaline extraction buffer.[1]

• Heating (Optional but Recommended): To inactivate enzymes that can degrade NADPH, heat the extract. For instance, heating at 60°C for 30 minutes in the dark can be used to destroy the oxidized form while preserving the reduced form.[1]

• Neutralization: Following extraction (and heating), neutralize the sample with an appropriate acid to a pH suitable for your downstream assay. This step should be performed on ice.[1]

• Centrifugation: Centrifuge the neutralized extract at high speed (e.g., 16,000 x g) for 5-10 minutes at 4°C to pellet any cell debris.[1]

• Supernatant Collection: Carefully collect the supernatant, which contains the extracted NADPH, for immediate analysis.[1]

Visualizations

Caption: Simplified pathways of NADPH degradation.

Caption: Workflow for assessing NADPH stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 3. researchgate.net [researchgate.net]
• 4. Spectrophotometric assays for measuring redox biomarkers in blood and tissues: the NADPH network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure elucidation of the thermal degradation products of the nucleotide cofactors NADH and NADPH by nano-ESI-FTICR-MS and HPLC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Extraction and Quantitation of Nicotinamide Adenine Dinucleotide Redox Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Troubleshooting unexpected results in NADP/NADPH-Glo™ Assays.

Welcome to the technical support center for the NADP/NADPH-Glo™ Assay. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected results and answering frequently asked questions related to this assay.

Troubleshooting Guide

This guide addresses common issues encountered during the NADP/NADPH-Glo™ Assay in a question-and-answer format.

High Background Luminescence

Question: Why is my background luminescence signal excessively high?

Answer: High background luminescence can obscure the signal from your experimental samples, leading to reduced assay sensitivity and a smaller dynamic range. The primary causes and their solutions are outlined below.

• Contaminated Reagents or Samples: The presence of reducing agents, such as Dithiothreitol (DTT), in your sample can directly react with the Reductase Substrate, causing a non-specific increase in luminescence.[1][2] Similarly, contamination in cell cultures or samples can introduce external enzymes or substances that interfere with the assay's chemistry.

  • Solution: Ensure you use high-purity water and reagents. When preparing samples, avoid introducing any reducing agents. Maintain sterile techniques when handling all reagents and samples to prevent contamination.[2][3]

• Presence of Chelating Agents: The luciferase reaction is dependent on the divalent magnesium cation (Mg2+), which is included in the Luciferin (B1168401) Detection Reagent.[1] Chelating agents like EDTA can sequester these ions, interfering with the reaction.

  • Solution: Avoid including chelating agents such as EDTA in your sample preparation buffers.[1][2]

• Inappropriate Plate Choice: The color of the assay plate can significantly impact background signal.

  • Solution: For luminescence assays, it is recommended to use white, opaque-walled plates to maximize light reflection and signal output.[4] Black plates will absorb some of the luminescent signal.[4]

Low or No Luminescence Signal

Question: My luminescence signal is very low or absent. What are the possible reasons?

Answer: A weak or non-existent signal can prevent accurate quantification. The following are common causes and their respective solutions.

• Suboptimal Reagent Concentration or Quality: The integrity and concentration of the assay components, particularly NADPH, enzymes, and substrates, are crucial for a strong signal. NADPH can degrade with improper storage and multiple freeze-thaw cycles.[5]

  • Solution: Prepare fresh NADPH solutions for each experiment and store stock solutions in single-use aliquots at -20°C or lower.[5] Ensure that all assay reagents have been stored correctly and have not expired. Perform an enzyme titration to determine the optimal concentration for a linear reaction rate.[5]

• Incorrect Assay Conditions: Environmental factors such as pH and temperature play a significant role in enzyme activity and the stability of NADPH.[5]

  • Solution: The recommended pH for samples is between 7 and 8.[1] It is also critical to ensure that the assay plate and reagents are equilibrated to room temperature before use to prevent temperature gradients across the plate.[1][3]

• Insufficient Cell Number or Low NADP+/NADPH Levels: The signal generated is proportional to the amount of NADP+ and NADPH in the sample.[1] If the cell number is too low, the concentration of these dinucleotides may be below the assay's detection limit.

  • Solution: Perform a cell titration experiment to determine the optimal number of cells per well that yields a robust signal within the linear range of the assay.[1]

High Signal Variability Between Replicates

Question: I am observing high variability in the luminescence readings between my replicate wells. What could be causing this?

Answer: Inconsistent results between replicates can compromise the reliability of your data. The following factors can contribute to high variability.

• Inconsistent Pipetting: Pipetting errors, especially with the small volumes used in 96- and 384-well plates, can lead to significant variations in the final concentrations of reagents and samples.

  • Solution: Ensure your pipettes are properly calibrated. When preparing reagents for multiple wells, create a master mix to minimize well-to-well variations.

• Inadequate Mixing: Incomplete mixing of the reagent and sample can result in a non-uniform reaction within the well.

  • Solution: After adding the NADP/NADPH-Glo™ Detection Reagent, mix the contents of the wells thoroughly by orbital shaking for a brief period.

• Temperature Gradients: As mentioned previously, temperature differences across the assay plate can lead to variable reaction rates.

  • Solution: Always allow the assay plate and reagents to equilibrate to room temperature before starting the assay.[1][3]

Frequently Asked Questions (FAQs)

Q1: What is the principle of the NADP/NADPH-Glo™ Assay?

A1: The NADP/NADPH-Glo™ Assay is a bioluminescent method for detecting and quantifying total NADP+ and NADPH. The assay utilizes a specific NADP Cycling Enzyme to convert NADP+ to NADPH. In the presence of NADPH, a Reductase enzyme reduces a proluciferin substrate to luciferin. The generated luciferin is then quantified using Ultra-Glo™ Recombinant Luciferase, and the resulting light output is directly proportional to the total amount of NADP+ and NADPH in the sample.[1]

Q2: Can I measure NADP+ and NADPH levels separately with this assay?

A2: Yes, an accessory protocol is available to differentiate between NADP+ and NADPH. This protocol takes advantage of the differential stability of the oxidized and reduced forms in acidic and basic conditions. NADPH is degraded in acidic conditions, while NADP+ is degraded in basic conditions. By treating parallel samples with either acid or base, you can selectively measure the remaining dinucleotide.[1]

Q3: What is the linear range of the NADP/NADPH-Glo™ Assay?

A3: The assay has a linear range of 10 nM to 400 nM NADP+.[1]

Q4: What types of plates are compatible with this assay?

A4: The NADP/NADPH-Glo™ Assay is compatible with 96-, 384-, low-volume 384-, and 1536-well plates.[1] For optimal results, white opaque plates are recommended to maximize the luminescent signal.[4]

Q5: What substances are known to interfere with the assay?

A5: Reducing agents like DTT can react with the Reductase Substrate and increase background luminescence.[1] Chelating agents such as EDTA can interfere with the magnesium-dependent luciferase reaction.[1] The assay is compatible with up to 10% DMSO.[1]

Data Presentation

Table 1: Troubleshooting Summary

Issue	Potential Cause	Recommended Solution
High Background	Reagent/Sample Contamination	Use high-purity reagents and sterile techniques. Avoid reducing agents.
Presence of Chelating Agents	Avoid EDTA in sample preparation.
Incorrect Plate Choice	Use white, opaque-walled plates for luminescence.
Low/No Signal	Degraded Reagents	Prepare fresh NADPH standards and use reagents within their expiry.
Suboptimal Assay Conditions	Maintain sample pH between 7-8 and ensure temperature equilibration.
Insufficient Analyte	Optimize cell number per well through titration.
High Variability	Pipetting Inaccuracy	Calibrate pipettes and use master mixes.
Inadequate Mixing	Mix plates thoroughly after reagent addition.
Temperature Gradients	Equilibrate plates and reagents to room temperature.

Experimental Protocols

Protocol for Determining Total NADP+ and NADPH

• Prepare your samples (e.g., cultured cells) in a 96-well plate. Include control wells with media only for background measurement.

• Equilibrate the plate and the NADP/NADPH-Glo™ Detection Reagent to room temperature.

• Add a volume of the Detection Reagent equal to the volume of your sample in each well (1:1 ratio).

• Mix the contents of the plate on an orbital shaker for 30-60 seconds to induce cell lysis and initiate the enzymatic reactions.

• Incubate the plate at room temperature for 30 to 60 minutes.

• Measure the luminescence using a plate-reading luminometer.

Protocol for Differentiating NADP+ and NADPH

This protocol requires treating two separate sets of samples.

• For NADPH Measurement (Base Treatment):

  • Add 50 µL of 0.4 N NaOH to each 100 µL sample.

  • Heat the samples at 60°C for 15 minutes to degrade NADP+.

  • Cool the samples to room temperature.

  • Add 50 µL of 0.4 N HCl/0.5 M Tris buffer to neutralize the samples.

  • Proceed with the addition of the NADP/NADPH-Glo™ Detection Reagent as described in the total measurement protocol.

• For NADP+ Measurement (Acid Treatment):

  • Add 50 µL of 0.4 N HCl to each 100 µL sample.

  • Incubate at room temperature for 30 minutes to degrade NADPH.

  • Add 50 µL of 0.5 M Trizma base to neutralize the samples.

  • Proceed with the addition of the NADP/NADPH-Glo™ Detection Reagent.

Visualizations

Caption: Signaling pathway of the NADP/NADPH-Glo™ Assay.

Caption: A logical workflow for troubleshooting common assay issues.

References

• 1. promega.com [promega.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. promegaconnections.com [promegaconnections.com]
• 5. benchchem.com [benchchem.com]

How to differentiate between NADH and NADPH fluorescence signals.

Welcome to the technical support center for differentiating NADH and NADPH fluorescence signals. This guide provides detailed answers, troubleshooting protocols, and technical data for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in differentiating NADH and NADPH fluorescence?

The core challenge lies in the fact that NADH and NADPH are spectrally identical.[1][2][3] Both molecules possess the same fluorescent component, the nicotinamide (B372718) ring.[4] Consequently, their excitation and emission spectra are nearly indistinguishable, making it impossible to separate their signals using standard fluorescence intensity-based methods.[1][2][5] Both cofactors exhibit a broad fluorescence emission peak between 440 nm and 470 nm when excited by UV light (around 330-360 nm).[5][6][7]

Q2: Can I distinguish the signals using their spectral properties alone?

While difficult, minor spectral shifts can occur when the cofactors bind to different enzymes. For instance, NADH bound to lactate (B86563) dehydrogenase (LDH) can exhibit a blue-shift of about 25-30 nm.[3] However, in a cellular environment containing a complex mixture of enzymes, these subtle shifts are averaged out, making spectral deconvolution highly complex and often unreliable for quantitative differentiation. For most practical purposes, NADH and NADPH are considered spectrally identical.[1][3]

Q3: What are the key differences in their fluorescence lifetime and how can this be used for differentiation?

Fluorescence lifetime, the average time a molecule spends in the excited state, is the most powerful tool for distinguishing NADH and NADPH in live cells.[1][2][4] While their lifetimes are identical when free in solution (~0.4 ns), they exhibit distinct lifetimes when bound to enzymes.[4][5][6] NADPH generally has a significantly longer fluorescence lifetime when enzyme-bound compared to NADH.[1][8] This difference allows for their quantitative separation using Fluorescence Lifetime Imaging Microscopy (FLIM).[1][2][4]

Data Summary: Fluorescence Properties of NADH and NADPH

Property	NADH	NADPH	Notes
Excitation Max	~335-340 nm	~335-340 nm	Nearly identical spectra.[5][6][7]
Emission Max	~445-460 nm	~445-460 nm	Nearly identical spectra.[4][5][6]
Lifetime (Free)	~0.4 ns	~0.4 ns	Identical in aqueous solution.[5][6]
Lifetime (Enzyme-Bound)	~1.5 - 2.0 ns	~4.1 - 5.7 ns	Lifetimes are distinct and depend on the specific enzyme.[4][5][8][9]

Troubleshooting Guides & Experimental Protocols

Guide 1: Differentiating NADH and NADPH using Fluorescence Lifetime Imaging Microscopy (FLIM)

FLIM is a robust method that measures the fluorescence decay rate at each pixel of an image, allowing for the separation of fluorophores with different lifetimes.

Detailed Experimental Protocol:

• Sample Preparation:

  • Culture cells or prepare tissue slices according to standard laboratory protocols.

  • Ensure the sample is mounted on a microscope-compatible dish or slide suitable for live-cell imaging.

  • Maintain physiological conditions (temperature, CO2) throughout the experiment using a stage-top incubator.

• Instrumentation & Setup:

  • Use a multiphoton microscope equipped with a Ti:Sapphire laser for excitation, typically tuned to ~740-760 nm for two-photon excitation of NAD(P)H.

  • The detection system should consist of a high-sensitivity detector (e.g., a GaAsP PMT) and time-correlated single photon counting (TCSPC) electronics.

  • Use an emission filter appropriate for NAD(P)H fluorescence, such as a 460/50 nm bandpass filter.

• Data Acquisition:

  • Acquire a series of images, collecting enough photons per pixel to generate a reliable fluorescence decay curve (typically 60-120 seconds per frame).

  • Measure the instrument response function (IRF) using a known short-lifetime fluorophore (e.g., urea (B33335) crystals) to deconvolve it from the measured decay.

• Data Analysis:

  • Fit the fluorescence decay data using a multi-exponential decay model. A two-component fit is common, representing the short-lifetime (free NAD(P)H) and long-lifetime (enzyme-bound NAD(P)H) species.

  • By fixing the known lifetimes for bound NADH and bound NADPH, the relative contributions (amplitudes) of each can be calculated, providing a quantitative measure of their respective signals.[1][8]

Guide 2: Indirect Measurement using Specific Enzymatic Assays

This biochemical approach uses enzymes that selectively consume either NADH or NADPH, allowing for their concentration to be determined by subtraction. This method is suitable for cell or tissue lysates.

Logical Workflow Diagram

Workflow for differentiating NADH and NADPH using a specific enzymatic assay.

Detailed Experimental Protocol:

• Sample Preparation:

  • Prepare cell or tissue lysates using an appropriate buffer. It is critical to deproteinize samples, often with a spin filter (10 kDa cutoff), as enzymes in the lysate can rapidly deplete the cofactors.[10][11]

  • Split the final lysate into two aliquots for separate NADH and total NAD(P)H measurement.

• Total NAD(P)H Measurement:

  • To one aliquot, add your reaction buffer.

  • Measure the baseline fluorescence using an excitation wavelength of ~340 nm and an emission wavelength of ~460 nm. This value represents the total signal from both NADH and NADPH.

• Specific Depletion & Measurement:

  • To the second aliquot, add an enzyme that specifically consumes one of the cofactors. For example, add NADH oxidase to deplete NADH.

  • Incubate the reaction according to the enzyme manufacturer's instructions to ensure complete degradation.

  • Measure the fluorescence of this aliquot again. The remaining signal corresponds to the cofactor that was not degraded (e.g., NADPH).

• Calculation:

  • Subtract the fluorescence value from step 3 from the total fluorescence value from step 2. The difference represents the signal from the cofactor that was enzymatically depleted (e.g., NADH).

  • Commercially available colorimetric or fluorometric assay kits often provide optimized reagents and protocols for this purpose.[10][11][12]

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Characterization of NADH fluorescence properties under one-photon excitation with respect to temperature, pH, and binding to lactate dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Separating NADH and NADPH fluorescence in live cells and tissues using FLIM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluating Cell Metabolism Through Autofluorescence Imaging of NAD(P)H and FAD - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biorxiv.org [biorxiv.org]
• 10. cellbiolabs.com [cellbiolabs.com]
• 11. NAD+/NADH Assay Kit | ABIN5067559 [antibodies-online.com]
• 12. bioassaysys.com [bioassaysys.com]

Technical Support Center: Optimizing IMP Analysis by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing sample preparation for the analysis of inosine (B1671953) monophosphate (IMP) by mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What are the biggest challenges in preparing biological samples for IMP analysis?

A1: The primary challenges stem from IMP's high polarity, which can lead to poor retention on traditional reversed-phase liquid chromatography (LC) columns and significant matrix effects. Additionally, its relatively low intracellular concentration and susceptibility to enzymatic degradation require careful and rapid sample handling. Key challenges include:

• Matrix Effects: Co-eluting substances from complex biological matrices like plasma or cell lysates can suppress or enhance the ionization of IMP, leading to inaccurate quantification.[1]

• Low Retention: Due to its polar nature, IMP is poorly retained on standard C18 columns, necessitating alternative chromatographic techniques like Hydrophilic Interaction Liquid Chromatography (HILIC).[2][3][4][5]

• Analyte Stability: IMP can be rapidly metabolized by cellular enzymes. Therefore, swift quenching of metabolic activity and proper sample storage are crucial to prevent its degradation.

• Extraction Efficiency: Achieving high and reproducible recovery of a polar metabolite like IMP from a complex sample matrix requires an optimized extraction protocol.

Q2: What is the recommended method for extracting IMP from cell cultures?

A2: A common and effective method for extracting polar metabolites like IMP from cultured cells involves rapid quenching of metabolism followed by solvent-based extraction. A widely used approach is as follows:

• Aspirate the culture medium and quickly wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any extracellular contaminants.

• Immediately quench metabolic activity by adding liquid nitrogen directly to the culture dish.

• Add a pre-chilled extraction solvent, typically a mixture of methanol (B129727), acetonitrile, and water, to the frozen cells. A common ratio is 80% methanol in water.

• Scrape the cells and transfer the cell lysate into a microcentrifuge tube.

• Vortex the lysate thoroughly to ensure complete cell lysis and protein precipitation.

• Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet the precipitated proteins and cell debris.

• Carefully collect the supernatant, which contains the extracted metabolites, for subsequent LC-MS analysis.[6][7][8]

Q3: How can I minimize matrix effects in my IMP analysis?

A3: Minimizing matrix effects is critical for accurate quantification. Several strategies can be employed:

• Effective Sample Preparation: Utilize techniques like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) to remove interfering matrix components.[9]

• Chromatographic Separation: Optimize your LC method to separate IMP from co-eluting matrix components. HILIC is often preferred for polar analytes.[2]

• Use of Internal Standards: A stable isotope-labeled internal standard (SIL-IS) for IMP is highly recommended. Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will be similarly affected by matrix effects, allowing for accurate correction during data analysis.

• Matrix-Matched Calibration Curves: Prepare your calibration standards in a blank matrix that is as similar as possible to your actual samples. This helps to compensate for any consistent matrix effects.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby mitigating their effect on IMP ionization. However, ensure that the diluted IMP concentration remains above the limit of quantification (LOQ).

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No IMP Signal	1. Inefficient extraction. 2. IMP degradation during sample preparation. 3. Poor ionization efficiency. 4. Insufficient retention on the LC column.	1. Optimize the extraction solvent and procedure. Consider different solvent ratios or a different extraction technique (e.g., SPE). 2. Ensure rapid quenching of metabolism and keep samples on ice or at -80°C throughout the preparation process.[6] 3. Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature). 4. Switch to a HILIC column for better retention of polar compounds.[2][3]
Poor Peak Shape (Tailing or Fronting)	1. Column overload. 2. Incompatible injection solvent. 3. Secondary interactions with the stationary phase. 4. Column degradation.	1. Dilute the sample or inject a smaller volume. 2. Ensure the injection solvent is compatible with the initial mobile phase conditions. For HILIC, a high organic content is generally required. 3. Adjust the mobile phase pH or ionic strength. 4. Replace the column with a new one.
High Variability in Results (Poor Precision)	1. Inconsistent sample preparation. 2. Variable matrix effects between samples. 3. Instability of IMP in the autosampler. 4. Fluctuations in the LC-MS system.	1. Standardize the sample preparation protocol and ensure consistent timing and temperature for all steps. 2. Use a stable isotope-labeled internal standard for every sample to correct for variability. 3. Keep the autosampler at a low temperature (e.g., 4°C). 4. Perform system suitability tests to ensure the LC-MS is performing consistently.
Retention Time Shifts	1. Changes in mobile phase composition. 2. Column temperature fluctuations. 3. Column equilibration issues. 4. Column aging.	1. Prepare fresh mobile phase and ensure accurate composition. 2. Use a column oven to maintain a stable temperature. 3. Ensure the column is adequately equilibrated before each injection. 4. Monitor column performance and replace it when retention times begin to shift significantly.

Quantitative Data Summary

The following tables provide a template for summarizing key quantitative parameters for your IMP analysis. Actual values will need to be determined experimentally during method validation.

Table 1: Recovery and Matrix Effect

Parameter	Calculation	Typical Acceptance Criteria
Recovery (%)	(Peak Area in Pre-extraction Spike / Peak Area in Post-extraction Spike) x 100	> 80%
Matrix Effect (%)	(Peak Area in Post-extraction Spike / Peak Area in Neat Solution) x 100	80-120%

Recovery assesses the efficiency of the extraction process, while the Matrix Effect quantifies the extent of ion suppression or enhancement.[10][11]

Table 2: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Description	Method of Determination
LOD	The lowest concentration of IMP that can be reliably detected.	Signal-to-noise ratio of ≥ 3.[12][13][14]
LOQ	The lowest concentration of IMP that can be accurately and precisely quantified.	Signal-to-noise ratio of ≥ 10, with acceptable precision and accuracy.[12][13][14]

These values are crucial for defining the working range of the analytical method.

Experimental Protocols

Protocol 1: IMP Extraction from Plasma

• Protein Precipitation:

  • To 100 µL of plasma in a microcentrifuge tube, add 400 µL of ice-cold methanol containing the internal standard.

  • Vortex vigorously for 1 minute to precipitate the proteins.

• Centrifugation:

  • Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new tube.

• Evaporation and Reconstitution:

  • Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a solvent compatible with your LC mobile phase (e.g., 90% acetonitrile/10% water for HILIC).

Visualizations

Caption: The central role of IMP in the de novo purine biosynthesis pathway.

Caption: A general workflow for preparing biological samples for IMP analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. hpst.cz [hpst.cz]
• 3. agilent.com [agilent.com]
• 4. opus.lib.uts.edu.au [opus.lib.uts.edu.au]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. Preparation of cell samples for metabolomics | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 7. uthsc.edu [uthsc.edu]
• 8. wp.uthscsa.edu [wp.uthscsa.edu]
• 9. opentrons.com [opentrons.com]
• 10. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 11. biotage.com [biotage.com]
• 12. 9. LoD and LoQ – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 13. biopharminternational.com [biopharminternational.com]
• 14. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]

Addressing matrix effects in the quantification of Disodium Inosinate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Disodium Inosinate (IMP).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the quantification of Disodium Inosinate?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting compounds in the sample matrix.[1][2] This can lead to either signal suppression or enhancement, resulting in inaccurate quantification of Disodium Inosinate.[3][4] In food matrices, complex components like fats, proteins, and other small molecules can interfere with the analysis.[5]

Q2: What is the recommended analytical method for quantifying Disodium Inosinate in complex matrices?

A2: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a widely used and robust method for the quantification of Disodium Inosinate.[6][7] For higher sensitivity and selectivity, especially in very complex matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique.[3][8]

Q3: What are the common sample preparation techniques to reduce matrix effects for Disodium Inosinate analysis?

A3: Common techniques include:

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): Suitable for a wide range of food matrices.[9]

• Solid-Phase Extraction (SPE): Offers high selectivity and is effective for cleaning up complex samples.[9]

• Liquid-Liquid Extraction (LLE): A conventional method for separating analytes from interfering matrix components.[9]

• Dilution: A simple approach, effective if the concentration of Disodium Inosinate is high enough to remain above the limit of quantification after dilution.[8][10]

Q4: How can I evaluate the extent of matrix effects in my assay?

A4: The post-extraction spike method is a common technique to quantify matrix effects.[10][11] This involves comparing the response of an analyte spiked into a blank matrix extract with the response of the analyte in a neat solvent. The matrix effect can be calculated as follows:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.[2]

Q5: What is the role of an internal standard in mitigating matrix effects?

A5: An internal standard (IS) is a compound with similar physicochemical properties to the analyte, added to the sample before preparation. A stable isotope-labeled (SIL) internal standard of Disodium Inosinate is the ideal choice as it co-elutes with the analyte and experiences similar matrix effects, thus providing a more accurate quantification.[12][13][14]

Troubleshooting Guides

HPLC-UV Analysis: Common Issues and Solutions

Problem	Possible Cause	Suggested Solution
Peak Tailing	Secondary interactions with the stationary phase.	Adjust mobile phase pH; use a high-purity silica (B1680970) column; add an ion-pairing agent.[15]
Ghost Peaks	Contamination in the injector or column; late eluting compounds from a previous injection.	Flush the injector and column with a strong solvent between runs.[16]
Baseline Drift or Noise	Mobile phase not properly degassed; contaminated detector cell; temperature fluctuations.	Degas the mobile phase; flush the detector cell; use a column oven for temperature control.[4][17]
Irreproducible Retention Times	Inconsistent mobile phase composition; column degradation; fluctuating temperature.	Prepare fresh mobile phase daily; use a guard column to protect the analytical column; ensure consistent column temperature.[4][18]

LC-MS/MS Analysis: Addressing Matrix-Specific Interferences

Issue	Potential Cause	Troubleshooting Step
Ion Suppression	Co-eluting matrix components competing for ionization.	Improve sample cleanup using SPE or QuEChERS; optimize chromatographic separation to resolve the analyte from interferences; dilute the sample if sensitivity allows.[8][10]
Poor Reproducibility	Variable matrix effects across different samples.	Utilize a stable isotope-labeled internal standard for Disodium Inosinate; employ matrix-matched calibration standards.[12][13]
Clogged ESI Source	High concentration of non-volatile matrix components.	Enhance sample preparation to remove salts and other non-volatile materials; perform regular source cleaning and maintenance.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect using Post-Extraction Spike

• Prepare a Blank Matrix Extract: Extract a sample known to be free of Disodium Inosinate using your established sample preparation method.

• Prepare a Neat Standard Solution: Dissolve a known amount of Disodium Inosinate analytical standard in the mobile phase solvent.

• Prepare a Post-Extraction Spiked Sample: Add a known amount of Disodium Inosinate analytical standard to the blank matrix extract. The final concentration should be the same as the neat standard solution.

• Analyze Samples: Inject both the neat standard solution and the post-extraction spiked sample into the LC-MS/MS system.

• Calculate Matrix Effect: Use the peak areas obtained to calculate the percentage of matrix effect as described in FAQ 4.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Homogenization: Homogenize the food sample with an appropriate extraction solvent (e.g., a mixture of water and acetonitrile).

• Centrifugation: Centrifuge the homogenate to pellet solid particles.

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., a C18 or ion-exchange cartridge) with methanol (B129727) followed by water.

• Sample Loading: Load the supernatant from the centrifugation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent to remove interfering matrix components.

• Elution: Elute the Disodium Inosinate from the cartridge using a stronger solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for analysis.

Quantitative Data Summary

The following table summarizes illustrative recovery data for Disodium Inosinate using different sample preparation techniques in a chicken soup matrix.

Sample Preparation Method	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Matrix Effect (%)
Dilute and Shoot	85.2	12.5	65 (Suppression)
Protein Precipitation (Acetonitrile)	92.1	8.3	78 (Suppression)
Solid-Phase Extraction (C18)	98.5	4.1	95 (Minimal Effect)
QuEChERS	95.7	6.2	88 (Suppression)

Note: The data presented in this table is for illustrative purposes and may not represent actual experimental results.

Visualizations

References

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. HPLC Troubleshooting Guide [scioninstruments.com]
• 5. Effect of the food matrix on the capacity of flavor enhancers in intensifying salty taste - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. media.sciltp.com [media.sciltp.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. What is matrix effect and how is it quantified? [sciex.com]
• 12. waters.com [waters.com]
• 13. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 14. scispace.com [scispace.com]
• 15. hplc.eu [hplc.eu]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. lcms.cz [lcms.cz]
• 18. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]

Calibration and standardization for quantitative NAD(P)H imaging.

Welcome to the technical support center for quantitative NAD(P)H imaging. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on calibration, standardization, and troubleshooting for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind quantitative NAD(P)H imaging?

A1: Quantitative NAD(P)H imaging leverages the autofluorescence of the reduced form of nicotinamide (B372718) adenine (B156593) dinucleotide (NADH) and its phosphorylated counterpart (NADPH).[1][2] Both NAD(P)H molecules are excited by UV light (around 340-350 nm) and emit fluorescence at approximately 460 nm.[1][2][3] The intensity and fluorescence lifetime of NAD(P)H are sensitive to the cellular metabolic state. This is because NAD(P)H exists in two main states: a free, unbound form and a protein-bound form.[4][5] The fluorescence lifetime of free NAD(P)H is short (around 0.4 ns), while the lifetime of protein-bound NAD(P)H is longer and varies depending on the enzyme it is bound to (typically 1-7 ns).[5][6][7] A shift towards glycolysis is often associated with an increase in the proportion of free NAD(P)H, leading to a shorter average fluorescence lifetime.[7][8] Conversely, a shift towards oxidative phosphorylation (OxPhos) is associated with a higher proportion of protein-bound NAD(P)H and a longer average fluorescence lifetime.[8][9]

Q2: What is the Optical Redox Ratio and how is it calculated?

A2: The optical redox ratio is a ratiometric measurement that provides an indication of the relative balance between oxidative phosphorylation and glycolysis. It is typically calculated as the fluorescence intensity of FAD (flavin adenine dinucleotide) divided by the fluorescence intensity of NAD(P)H.[3] An alternative and often preferred calculation is FAD / (NAD(P)H + FAD), which helps to normalize the data and can be more robust against tissue scattering effects.[4] A lower redox ratio is generally indicative of increased glycolysis (the Warburg effect in cancer cells), while a higher ratio suggests a more oxidative metabolic state.[4]

Q3: Can I distinguish between NADH and NADPH using fluorescence intensity imaging?

A3: No, NADH and NADPH are spectrally identical, meaning they have the same excitation and emission spectra.[2][10][11] Therefore, fluorescence intensity-based measurements will capture the combined signal from both molecules, referred to as NAD(P)H.

Q4: How can I differentiate between NADH and NADPH signals?

A4: Fluorescence Lifetime Imaging Microscopy (FLIM) is the primary method used to distinguish between NADH and NADPH contributions to the total NAD(P)H signal.[1][2][10][12] While their fluorescence lifetimes in solution are identical, when bound to enzymes within the cell, they exhibit different lifetime characteristics.[13][14] Specifically, enzyme-bound NADPH is associated with a significantly longer fluorescence lifetime (around 4.4 ns) compared to enzyme-bound NADH (around 1.5 ns).[13][14] By analyzing the fluorescence decay with a multi-exponential model, it is possible to estimate the relative contributions of NADH and NADPH.[11]

Q5: Why is calibration of my imaging system important?

A5: Calibration is crucial for obtaining quantitative and reproducible data. For intensity-based measurements, calibration with a standard fluorophore, such as Rhodamine B, allows for the correction of day-to-day variations in laser power and detector sensitivity.[3] This normalization enables meaningful comparisons of NAD(P)H intensity levels across different experiments and time points. For FLIM, calibration with a known lifetime standard is essential to verify the accuracy of the lifetime measurements and to account for the instrument response function (IRF).[15]

Troubleshooting Guides

Issue 1: Low NAD(P)H Signal-to-Noise Ratio

Possible Causes and Solutions:

• Low Quantum Yield of NAD(P)H: NAD(P)H has a significantly lower quantum yield compared to common fluorescent dyes.[4]

  • Solution: Optimize your microscope settings. Use a high numerical aperture (NA) objective to maximize light collection.[10] Ensure your detectors are highly sensitive. For two-photon microscopy, ensure the laser is tuned to the optimal excitation wavelength for NAD(P)H (around 740-750 nm).

• Photobleaching and Phototoxicity: High laser power can lead to photobleaching of the NAD(P)H signal and cause cellular damage, altering the metabolic state you are trying to measure.[10]

  • Solution: Use the lowest possible laser power that still provides a detectable signal. Acquire images as rapidly as possible to minimize exposure time. Consider using more sensitive detectors that require less excitation light.

• Sub-optimal Emission Filter: Using an incorrect or wide-band emission filter can allow light from other sources to contaminate the NAD(P)H signal.

  • Solution: Use a narrow-band emission filter centered around the NAD(P)H emission peak (e.g., 460/50 nm).[1]

Issue 2: Inaccurate or Inconsistent Fluorescence Lifetime Measurements

Possible Causes and Solutions:

• Incorrect Instrument Response Function (IRF): The measured fluorescence decay is a convolution of the true fluorescence decay and the instrument's response. An inaccurate IRF will lead to incorrect lifetime calculations.

  • Solution: Carefully measure the IRF daily using a scattering solution (e.g., colloidal silica) or a very short-lifetime fluorescent standard.[15] Ensure the IRF is measured under the same conditions as your sample.

• Pile-up Artifacts (in TCSPC systems): If the photon detection rate is too high, the system may miss subsequent photons, distorting the measured decay curve.

  • Solution: Keep the photon counting rate to less than 1-5% of the laser repetition rate. Reduce laser power or use neutral density filters if necessary.

• Inappropriate Fitting Model: Using a mono-exponential decay model for NAD(P)H fluorescence will yield inaccurate results, as the decay is multi-exponential.

  • Solution: Use a bi-exponential or multi-exponential decay model to fit the NAD(P)H fluorescence decay data.[11] This will allow you to distinguish between the short-lifetime (free) and long-lifetime (bound) components. Alternatively, use phasor analysis, which does not require a priori assumptions about the decay model.[8]

Issue 3: Variability in Optical Redox Ratio Measurements

Possible Causes and Solutions:

• Spectral Bleed-through: The emission spectra of NAD(P)H and FAD can overlap.

  • Solution: Use appropriate and high-quality bandpass filters to isolate the fluorescence of each fluorophore. Perform control experiments with pure NAD(P)H and FAD solutions to confirm the absence of bleed-through.

• Changes in Light Scattering: In deep tissue imaging, scattering can affect the measured intensities of NAD(P)H and FAD differently.

  • Solution: The redox ratio calculation FAD / (NAD(P)H + FAD) is generally less sensitive to scattering effects than a simple FAD/NAD(P)H ratio.[4]

• Physiological Fluctuations: Hemodynamic changes in highly perfused tissues can affect light absorption and alter the measured fluorescence intensities.[4]

  • Solution: Be aware of the potential for physiological artifacts. If possible, use imaging techniques that can simultaneously monitor blood flow or oxygenation.

Quantitative Data Summary

Parameter	Typical Values	Significance
NAD(P)H Excitation Maximum	~340-350 nm (one-photon)[2][3]	Optimal wavelength for exciting NAD(P)H fluorescence.
NAD(P)H Emission Maximum	~460 nm[2][3]	Wavelength at which to collect NAD(P)H fluorescence.
FAD Excitation Maximum	~450 nm[3]	Optimal wavelength for exciting FAD fluorescence.
FAD Emission Maximum	~535 nm[3]	Wavelength at which to collect FAD fluorescence.
Free NAD(P)H Fluorescence Lifetime (τ₁)	~0.4 ns[6][8]	Associated with a glycolytic metabolic state.
Protein-Bound NAD(P)H Fluorescence Lifetime (τ₂)	1.5 - 7 ns[5][7]	Associated with oxidative phosphorylation.
Protein-Bound NADH Lifetime	~1.5 ns[13][14]	Allows for differentiation from NADPH via FLIM.
Protein-Bound NADPH Lifetime	~4.4 ns[13][14]	Allows for differentiation from NADH via FLIM.

Experimental Protocols

Protocol 1: Calibration of NAD(P)H Intensity Measurements

• Prepare a Standard Solution: Prepare a solution of Rhodamine B in distilled water (e.g., 5.8 x 10⁻⁵ g/ml).[3]

• Image the Standard: On each imaging day, before and after your experiments, acquire an image of the Rhodamine B standard.

• Use Identical Settings: It is critical to use the exact same imaging settings (laser power, detector gain, objective, etc.) for the standard as for your experimental samples.[3]

• Calculate the Correction Factor: Determine the average fluorescence intensity of the Rhodamine B standard for each imaging session. Use this value to normalize the NAD(P)H fluorescence intensities from your samples, allowing for comparison across different days.

Protocol 2: Induction of Metabolic Shifts for System Validation

This protocol can be used to validate that your imaging system can detect expected metabolic changes.

• Cell Preparation: Culture cells on coverslips suitable for microscopy.

• Baseline Imaging: Acquire baseline NAD(P)H intensity and/or FLIM images of the cells in their normal culture medium.

• Induce Oxidative Stress (Inhibition of Electron Transport Chain):

  • Add an inhibitor of Complex I of the electron transport chain, such as rotenone (B1679576) (e.g., 5 µM final concentration).[1]

  • This should cause an increase in the NADH/NAD+ ratio, leading to an increase in NAD(P)H fluorescence intensity and a longer average lifetime.[1]

• Induce Uncoupling of Oxidative Phosphorylation:

  • Add an uncoupler such as FCCP (carbonyl cyanide-p-trifluoromethoxyphenylhydrazone) (e.g., 1 µM final concentration).[1]

  • This will stimulate the electron transport chain, leading to rapid oxidation of NADH. You should observe a decrease in NAD(P)H fluorescence intensity and a shorter average lifetime.[1]

• Image Acquisition: Acquire images at regular intervals after the addition of each compound to observe the dynamic changes in NAD(P)H fluorescence.

Visualizations

References

• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. en.bio-protocol.org [en.bio-protocol.org]
• 3. Multiphoton Redox Ratio Imaging for Metabolic Monitoring in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluating Cell Metabolism Through Autofluorescence Imaging of NAD(P)H and FAD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence lifetime shifts of NAD(P)H during apoptosis measured by time‐resolved flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Fluorescence lifetime imaging of NAD(P)H upon oxidative stress in Kluyveromyces marxianus [frontiersin.org]
• 7. m.youtube.com [m.youtube.com]
• 8. How to Quantify Changes in the Metabolic Status of Single Cells | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 9. NAD(P)H Autofluorescence Lifetime Imaging Enables Single Cell Analyses of Cellular Metabolism of Osteoblasts in vitro and in vivo via Two-photon Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessment of Cellular Redox State Using NAD(P)H Fluorescence Intensity and Lifetime - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. bio-protocol.org [bio-protocol.org]
• 13. Monitoring cell metabolism with NAD(P)H fluorescence lifetime imaging - UCL Discovery [discovery.ucl.ac.uk]
• 14. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 15. Calibration approaches for fluorescence lifetime applications using time-domain measurements - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the metabolic roles of NADH and NADPH in cellular respiration.

An essential guide for researchers, scientists, and drug development professionals on the distinct metabolic roles of Nicotinamide Adenine (B156593) Dinucleotide (NADH) and its phosphorylated counterpart, Nicotinamide Adenine Dinucleotide Phosphate (B84403) (NADPH).

In the intricate landscape of cellular metabolism, the coenzymes NADH and NADPH are pivotal electron carriers, yet they play fundamentally different roles. While both are central to redox reactions, their metabolic functions are segregated, with NADH primarily driving catabolic energy production and NADPH fueling anabolic processes and antioxidant defense. This guide provides a comprehensive comparison of their metabolic roles in cellular respiration, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways.

Core Functional Distinctions: Catabolism vs. Anabolism

The primary distinction between NADH and NADPH lies in their metabolic specialization. NADH is a key player in catabolic reactions, where it accepts electrons from the breakdown of glucose and fatty acids and donates them to the electron transport chain to generate ATP.[1][2][3] In contrast, NADPH is the primary reducing equivalent for anabolic reactions, providing the electrons necessary for the synthesis of fatty acids, cholesterol, and nucleotides.[1][2][3][4] Furthermore, NADPH is crucial for maintaining a reducing environment within the cell and protecting against oxidative stress by regenerating antioxidants like glutathione.[4][5]

The structural difference of a single phosphate group on the 2'-hydroxyl of the adenosine (B11128) ribose in NADPH is the key determinant of this functional divergence.[1] This phosphate group allows specific enzymes to distinguish between the two coenzymes, thereby enabling independent regulation of catabolic and anabolic pathways.[1]

Quantitative Comparison of NADH and NADPH

The distinct roles of NADH and NADPH are reflected in their cellular concentrations and redox states. The following tables summarize key quantitative data comparing these two vital coenzymes.

Parameter	NADH/NAD+	NADPH/NADP+	Primary Function
Cellular Ratio	High NAD+/NADH ratio (typically ~700 in the cytoplasm)[6]	Low NADP+/NADPH ratio (typically ~0.005)[6]	Favors NAD+ as an oxidizing agent for catabolism
Dominant Form	NAD+	NADPH	Favors NADPH as a reducing agent for anabolism
Primary Metabolic Pathways	Glycolysis, Pyruvate (B1213749) Dehydrogenase Complex, Citric Acid (TCA) Cycle, Beta-oxidation, Electron Transport Chain[1][2][6]	Pentose (B10789219) Phosphate Pathway, Malic Enzyme, Isocitrate Dehydrogenase (cytosolic and mitochondrial)[1][2][4]	Generation of ATP
Key Cellular Processes	ATP Production	Biosynthesis (fatty acids, steroids), Antioxidant Defense (glutathione regeneration)[1][3][4][5]	Energy currency of the cell

Cellular Compartment	NAD+ (mM)	NADH (mM)	NADP+ (μM)	NADPH (μM)
Cytosol	~0.3 (animal cells)[6]	Low (maintaining high NAD+/NADH ratio)	~26 (human erythrocytes)[1]	~16 (human erythrocytes)[1]
Mitochondria	Higher than cytosol (40-70% of total cellular NAD+)[6][7]	Higher than cytosol[1][7]	Lower than cytosol	Higher than cytosol

Note: Concentrations can vary significantly depending on cell type, metabolic state, and the specific measurement technique employed.

Metabolic Pathways and Regulation

The distinct metabolic pathways for the production and consumption of NADH and NADPH are central to their specialized roles.

NADH Production and Consumption

NADH is primarily generated during the breakdown of glucose and fatty acids. Key production pathways include:

• Glycolysis: Conversion of glyceraldehyde-3-phosphate to 1,3-bisphosphoglycerate.

• Pyruvate Dehydrogenase Complex: Conversion of pyruvate to acetyl-CoA.

• Citric Acid (TCA) Cycle: Multiple steps including the conversion of isocitrate to α-ketoglutarate, α-ketoglutarate to succinyl-CoA, and malate (B86768) to oxaloacetate.

• Fatty Acid Beta-Oxidation: Oxidation of fatty acyl-CoA.

The NADH generated in these pathways donates its electrons to Complex I of the electron transport chain, driving the production of a proton gradient that is ultimately used by ATP synthase to produce ATP.

Caption: Overview of NADH production and its role in ATP synthesis.

NADPH Production and Consumption

NADPH is primarily generated through the pentose phosphate pathway (PPP), with additional contributions from other enzymes. Key production pathways include:

• Pentose Phosphate Pathway (Oxidative Phase): Conversion of glucose-6-phosphate to 6-phosphoglucono-δ-lactone and 6-phosphogluconate to ribulose-5-phosphate.

• Malic Enzyme: Conversion of malate to pyruvate.

• Isocitrate Dehydrogenase (cytosolic and mitochondrial): Conversion of isocitrate to α-ketoglutarate.

The NADPH produced is then utilized in various reductive biosynthetic pathways and for antioxidant defense.

References

• 1. NAD(H) and NADP(H) Redox Couples and Cellular Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Research Portal [iro.uiowa.edu]
• 3. jinfiniti.com [jinfiniti.com]
• 4. NADPH—The Forgotten Reducing Equivalent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NAD+ metabolism: Bioenergetics, signaling and manipulation for therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nicotinamide adenine dinucleotide - Wikipedia [en.wikipedia.org]
• 7. The dynamic regulation of NAD metabolism in mitochondria - PMC [pmc.ncbi.nlm.nih.gov]

Validation of a novel fluorescent probe for real-time NADPH detection.

For Researchers, Scientists, and Drug Development Professionals

The accurate real-time detection of nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADPH) is crucial for understanding cellular metabolism, redox signaling, and the efficacy of therapeutic interventions. Fluorescent probes offer a powerful tool for monitoring NADPH dynamics in live cells with high spatiotemporal resolution. This guide provides an objective comparison of a novel fluorescent probe with existing alternatives, supported by experimental data and detailed protocols to aid in the selection of the most suitable tool for your research needs.

Performance Comparison of NADPH Fluorescent Probes

The selection of an appropriate fluorescent probe for NADPH detection depends on various factors, including the specific biological question, the experimental system, and the imaging setup. This table summarizes the key quantitative performance metrics of a novel probe alongside popular genetically encoded and small-molecule alternatives, as well as commercially available assay kits.

Feature	Novel Probe (Hypothetical)	iNap1 (Genetically Encoded)	CyQ-1 (Small Molecule)	Promega NADP/NADPH-Glo™	Cell Biolabs NADP+/NADPH Assay Kit (Fluorometric)
Probe Type	Small Molecule	Genetically Encoded Biosensor	Small Molecule	Enzymatic, Luminescence-based	Enzymatic, Fluorescence-based
Excitation Max.	~560 nm	420 nm / 485 nm[1][2]	~500 nm[2]	Not Applicable (Luminescence)	530-570 nm[3]
Emission Max.	~610 nm	~515 nm[2]	583 nm[2]	Not Applicable (Luminescence)	590-600 nm[3]
Quantum Yield (Φ)	0.65 (upon binding)	Not Reported	0.021 to 0.65 (upon binding)[4]	Not Applicable	Not Applicable
Detection Limit	15 nM	Not Applicable (ratiometric)	13.2 nM[2]	10 nM[5][6]	~0.8 nM[3]
Dynamic Range	>20-fold fluorescence increase	~900% ratiometric change[2][7]	~10-fold fluorescence increase[2]	>3 orders of magnitude	Not specified
Response Time	< 1 minute	< 1 second[7]	< 5 minutes[2]	30-60 minutes[6]	1-2 hours[3]
Selectivity	High for NADPH over NADH, NADP+, NAD+	High for NADPH; no response to NADH, NADP+, NAD+[2][7]	High for NAD(P)H over other cellular reductants[4]	Specific for NADP+/NADPH[8]	Specific for NADP+/NADPH; no detection of NAD+/NADH[3]
Photostability	High	Moderate (cpYFP-based)[7]	Good[4]	Not Applicable	Not Applicable
Live-Cell Imaging	Yes	Yes	Yes	No (Lysis required)	No (Lysis required)
pH Sensitivity	Low in physiological range	Ratiometric measurement is pH-resistant[1][2]	Low in physiological range[4]	Not Applicable	Not Applicable

Key Signaling Pathways and Experimental Workflows

To provide a better understanding of the biological context and experimental procedures, the following diagrams illustrate the central role of NADPH in cellular metabolism and a typical workflow for validating a novel fluorescent probe.

References

• 1. benchchem.com [benchchem.com]
• 2. Genetically encoded fluorescent sensors reveal dynamic regulation of NADPH metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. Live-cell imaging of cell signaling using genetically encoded fluorescent reporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NADP/NADPH-Glo™ Assay Protocol [worldwide.promega.com]
• 6. promega.com [promega.com]
• 7. mdpi.com [mdpi.com]
• 8. NAD/NADH-Glo™ and NADP/NADPH-Glo™ Assays [promega.com]

Cross-validation of different commercial NADP/NADPH assay kits.

For researchers, scientists, and drug development professionals, the accurate quantification of nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADP+) and its reduced form (NADPH) is critical for delineating metabolic pathways, understanding cellular redox states, and assessing the pharmacological effects of novel therapeutics. The cellular NADP+/NADPH ratio is a key indicator of anabolic processes and the cell's capacity to counteract oxidative stress. Consequently, the selection of a reliable and sensitive assay kit is paramount for generating robust and reproducible data.

This guide provides a comparative analysis of commercially available NADP/NADPH assay kits, focusing on their underlying principles, performance metrics, and experimental protocols. The objective is to equip researchers with the necessary information to make an informed decision based on their specific experimental needs, sample types, and available instrumentation.

Assay Principles: A Common Enzymatic Cycling Core

The majority of commercial NADP/NADPH assay kits, whether colorimetric, fluorometric, or bioluminescent, rely on an enzymatic cycling reaction to amplify the signal from NADP+ and NADPH.[1] In this reaction, a specific enzyme utilizes NADP+/NADPH as a cofactor to convert a substrate into a product. This process regenerates the NADP+ or NADPH, allowing it to participate in multiple cycles, thus amplifying the signal. The final detection method distinguishes the different types of assays.

• Colorimetric Assays: These assays produce a colored product that is measured using a spectrophotometer. The intensity of the color is directly proportional to the amount of NADP(H) in the sample.[2] Many kits utilize a formazan (B1609692) dye, such as WST-8 or MTT, which is reduced by NADPH to produce a yellow or purple product, respectively.[3][4]

• Fluorometric Assays: These kits employ a probe that becomes fluorescent upon reduction by NADPH. The resulting fluorescence is measured using a fluorometer. Fluorometric assays are generally more sensitive than their colorimetric counterparts, making them suitable for samples with low NADP(H) concentrations.[1][5]

• Bioluminescent Assays: These assays use a luciferase-based system where the light output is dependent on the amount of NADP(H). A reductase enzyme uses NADP(H) to convert a proluciferin substrate into luciferin, which is then used by luciferase to generate light.[6] This method offers high sensitivity and a broad dynamic range.

Performance Comparison of Selected NADP/NADPH Assay Kits

The choice of an assay kit often depends on the required sensitivity, the expected concentration of NADP(H) in the samples, and the available detection instrumentation. The following table summarizes the key performance characteristics of several commercially available kits.

Manufacturer	Kit Name	Detection Method	Detection Limit	Linear Range
Sigma-Aldrich	NADP/NADPH Assay Kit	Colorimetric	0.1 µM	0.1 - 10 µM[3]
Cell Biolabs, Inc.	NADP+/NADPH Assay Kit	Fluorometric	~0.8 nM	Not Specified[7]
Abbkine	CheKine™ NADP/NADPH Assay Kit	Colorimetric	0.1 µM	Up to 4 µM[2]
Promega	NADP/NADPH-Glo™ Assay	Bioluminescent	10 nM	10 - 400 nM[6]
Abcam	NADP/NADPH Assay Kit (Fluorometric)	Fluorometric	10 picomoles	Not Specified[5]
BioAssay Systems	EnzyFluo™ NADP/NADPH Assay Kit	Fluorometric	0.01 µM	Up to 1 µM[8]
Dojindo	NADP/NADPH Assay Kit-WST	Colorimetric	0.01 µM	0.01 - 1 µ0 µM[9]
Elabscience	NADP+/NADPH Colorimetric Assay Kit (WST-8)	Colorimetric	0.02 µM	0.02 - 5.0 µM[4]
AAT Bioquest	Amplite® Fluorimetric Total NADP and NADPH Assay Kit	Fluorometric	0.01 µM	0 - 3 µM[10]

Experimental Protocols: A Step-by-Step Guide for Cross-Validation

To ensure a fair and accurate comparison of different NADP/NADPH assay kits, a standardized experimental workflow is essential. The following protocol outlines the key steps for sample preparation and the general assay procedure.

I. Sample Preparation

The accurate measurement of NADP+ and NADPH requires proper sample preparation to preserve the in vivo ratio of the two forms. This typically involves cell lysis, deproteinization, and selective degradation of either NADP+ or NADPH.

• Cell Lysis:

  • Harvest cells and wash with cold PBS.

  • Resuspend the cell pellet in the extraction buffer provided with the kit. The volume will depend on the cell number, typically 1-5 x 10^6 cells/mL.[7][11]

  • Homogenize or sonicate the cells on ice to ensure complete lysis.[7][11]

  • Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 5-10 minutes at 4°C to pellet cellular debris.[7][12]

• Deproteinization:

  • Transfer the supernatant to a 10 kDa molecular weight cutoff (MWCO) spin filter.[7][11]

  • Centrifuge according to the filter manufacturer's instructions to collect the protein-free filtrate. This step is crucial as enzymes in the lysate can degrade NADP(H).

• Selective Measurement of NADP+ and NADPH:

  • To measure total NADP+ and NADPH: The deproteinized sample can be used directly in the assay.

  • To measure NADPH only: The oxidized form, NADP+, is selectively decomposed by heat treatment in an alkaline solution. Add a small volume of 0.1 N NaOH to the sample and incubate at 60-80°C for 30-60 minutes.[7][12] After incubation, neutralize the sample with an acidic buffer or 0.1 N HCl.

  • To measure NADP+ only: The reduced form, NADPH, is selectively decomposed by heat treatment in an acidic solution. Add a small volume of 0.1 N HCl to the sample and incubate at 60-80°C for 30-60 minutes.[7] Neutralize the sample with a basic buffer or 0.1 N NaOH after incubation.

II. Assay Procedure (General)

The specific volumes and incubation times will vary between kits, and it is essential to follow the manufacturer's instructions. However, the general workflow is as follows:

• Prepare Standards: Prepare a standard curve using the provided NADP+ or NADPH standard. A typical range might be from 0 to 10 µM.[3]

• Add Samples and Standards to a 96-well Plate: Pipette the prepared samples (total NADP(H), NADPH only, and NADP+ only) and standards into the wells of a 96-well plate.

• Add Reaction Mix: Add the kit's reaction mixture, containing the enzyme and the detection probe, to each well.

• Incubate: Incubate the plate at room temperature or 37°C for the time specified in the protocol (typically 30-60 minutes), protected from light.[3][11]

• Measure Signal: Read the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader at the recommended wavelength.[3][7]

• Calculate Concentrations: Determine the concentration of NADP(H) in the samples by comparing their readings to the standard curve. The concentration of NADP+ can be calculated by subtracting the NADPH concentration from the total NADP(H) concentration.

Visualizing Key Processes

To better understand the context and workflow of NADP/NADPH assays, the following diagrams illustrate the central role of these cofactors in cellular metabolism, the experimental workflow for kit comparison, and the logical relationships in the assay principle.

Caption: Role of NADP+/NADPH in key metabolic pathways.

Caption: Experimental workflow for cross-validation.

Caption: Logical relationship of the assay principle.

References

• 1. benchchem.com [benchchem.com]
• 2. How to choose appropriate NADP/NADPH Assay Kit? - Abbkine – Antibodies, proteins, biochemicals, assay kits for life science research [abbkine.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. NADP+/NADPH Colorimetric Assay Kit (WST-8) - Elabscience® [elabscience.com]
• 5. NADP/NADPH Assay Kit (Fluorometric) (ab176724) | Abcam [abcam.com]
• 6. NADP/NADPH-Glo™ Assay Protocol [promega.com]
• 7. cellbiolabs.com [cellbiolabs.com]
• 8. bioassaysys.com [bioassaysys.com]
• 9. NADP/NADPH Assay NADP/NADPH Assay Kit-WST Dojindo [dojindo.com]
• 10. What assay kits measure NADP/NADPH from cell samples? | AAT Bioquest [aatbio.com]
• 11. NADP+/NADPH Assay Kit | ABIN5067563 [antibodies-online.com]
• 12. NADP/NADPH Assay Kit-WST N510 manual | DOJINDO [dojindo.com]

A Researcher's Guide to Distinguishing Enzymatic Specificity for NAD⁺ versus NADP⁺

For researchers, scientists, and drug development professionals, understanding the nuances of coenzyme specificity is paramount for accurate enzyme characterization, assay development, and the design of targeted therapeutics. This guide provides a comprehensive comparison of the enzymatic specificity for Nicotinamide Adenine Dinucleotide (NAD⁺) and its phosphorylated counterpart, NADP⁺, supported by quantitative data, detailed experimental protocols, and illustrative diagrams.

The selective utilization of NAD⁺ and NADP⁺ by different enzymes is a fundamental principle of metabolic regulation. Generally, enzymes involved in catabolic pathways, such as glycolysis and the citric acid cycle, exhibit a preference for NAD⁺, which primarily functions as an oxidizing agent to accept electrons. Conversely, enzymes in anabolic pathways, including fatty acid and nucleotide biosynthesis, predominantly use NADP⁺, with its reduced form, NADPH, serving as a key reducing agent.[1] This metabolic channeling is reflected in the distinct intracellular ratios of the two coenzymes.

The structural basis for this high degree of specificity lies in the subtle yet critical difference between the two molecules: the presence of a phosphate (B84403) group on the 2'-hydroxyl of the adenosine (B11128) ribose in NADP⁺. This additional phosphate group introduces a negative charge and steric bulk that dictates the coenzyme's interaction with the enzyme's binding pocket. Enzymes that favor NADP⁺ typically possess a binding pocket with positively charged or hydrogen-bond-donating amino acid residues that can accommodate and interact with this phosphate group. In contrast, NAD⁺-dependent enzymes often have a negatively charged residue, such as aspartate or glutamate, in the equivalent position, which creates an electrostatic repulsion with the phosphate of NADP⁺, thereby preventing its binding.

Data Presentation: Comparative Enzyme Kinetics

The specificity of an enzyme for NAD⁺ versus NADP⁺ is quantitatively expressed through its kinetic parameters, primarily the Michaelis constant (Kₘ) and the catalytic constant (k_cat). The Kₘ value reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vₘₐₓ) and is an inverse measure of the enzyme's affinity for its substrate. A lower Kₘ indicates a higher affinity. The k_cat, or turnover number, represents the number of substrate molecules converted to product per enzyme molecule per unit of time when the enzyme is saturated with the substrate. The ratio of k_cat/Kₘ is a measure of the enzyme's catalytic efficiency.

The following table summarizes the kinetic parameters for several common oxidoreductases, highlighting their coenzyme preference.

Enzyme	EC Number	Organism	Coenzyme	Kₘ (µM)	k_cat (s⁻¹)	k_cat/Kₘ (M⁻¹s⁻¹)
Alcohol Dehydrogenase	1.1.1.1	Saccharomyces cerevisiae	NAD⁺	740	55	7.4 x 10⁴
NADP⁺	7700	2.6	3.4 x 10²
Glucose-6-Phosphate Dehydrogenase	1.1.1.49	Homo sapiens	NADP⁺	11	960	8.7 x 10⁷
NAD⁺	3300	2.9	8.8 x 10²
Isocitrate Dehydrogenase	1.1.1.42	Escherichia coli	NADP⁺	8.3	141	1.7 x 10⁷
NAD⁺	530	0.08	1.5 x 10²
Glutamate Dehydrogenase	1.4.1.3	Bos taurus	NAD⁺	1000	47	4.7 x 10⁴
NADP⁺	70	30	4.3 x 10⁵

Note: The kinetic values presented are approximate and can vary depending on the specific experimental conditions (e.g., pH, temperature, buffer composition).

Experimental Protocols

Determining the coenzyme specificity of an enzyme is a routine yet critical procedure in biochemical research. The most common method is a continuous spectrophotometric assay that monitors the change in absorbance at 340 nm. This wavelength is characteristic of the reduced forms of the coenzymes, NADH and NADPH, while the oxidized forms, NAD⁺ and NADP⁺, do not absorb light at this wavelength.

Detailed Protocol: Spectrophotometric Assay for Coenzyme Specificity of a Dehydrogenase

1. Principle:

The activity of a dehydrogenase is measured by monitoring the increase in absorbance at 340 nm as the coenzyme (NAD⁺ or NADP⁺) is reduced to NADH or NADPH, respectively. By performing the assay with varying concentrations of each coenzyme, the kinetic parameters (Kₘ and k_cat) can be determined.

2. Materials:

• Purified enzyme of interest

• Substrate for the enzyme (e.g., ethanol (B145695) for alcohol dehydrogenase)

• NAD⁺ stock solution (e.g., 100 mM)

• NADP⁺ stock solution (e.g., 100 mM)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• UV-Vis spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes (1 cm path length)

3. Procedure:

• Preparation of Reagents:

  • Prepare a series of dilutions of the NAD⁺ and NADP⁺ stock solutions in assay buffer to cover a range of concentrations around the expected Kₘ (e.g., 0.1x to 10x Kₘ).

  • Prepare a stock solution of the substrate at a saturating concentration (typically at least 10x the Kₘ for the substrate).

  • Dilute the purified enzyme in assay buffer to a concentration that will produce a linear rate of absorbance change over a few minutes.

• Assay Setup:

  • Set the spectrophotometer to 340 nm and equilibrate the temperature (e.g., 25°C or 37°C).

  • In a cuvette, combine the assay buffer, substrate solution, and a specific concentration of either NAD⁺ or NADP⁺.

  • Use a blank cuvette containing all components except the enzyme to zero the spectrophotometer.

• Measurement of Initial Velocity (v₀):

  • Initiate the reaction by adding a small volume of the diluted enzyme to the cuvette and mix quickly by inversion.

  • Immediately start recording the absorbance at 340 nm over time (e.g., for 3-5 minutes).

  • The initial linear portion of the absorbance versus time plot represents the initial velocity (v₀) of the reaction. Calculate the rate of change in absorbance per minute (ΔA₃₄₀/min).

• Data Analysis:

  • Convert the rate of absorbance change to the rate of reaction in terms of concentration per unit time using the Beer-Lambert law (A = εcl), where ε is the molar extinction coefficient for NADH and NADPH at 340 nm (6220 M⁻¹cm⁻¹).

  • Repeat the assay for each concentration of NAD⁺ and NADP⁺.

  • Plot the initial velocity (v₀) against the coenzyme concentration ([S]).

  • Fit the data to the Michaelis-Menten equation (v₀ = (Vₘₐₓ * [S]) / (Kₘ + [S])) using non-linear regression software to determine the Vₘₐₓ and Kₘ for each coenzyme.

  • Calculate the k_cat by dividing the Vₘₐₓ by the enzyme concentration ([E]ₜ).

  • Calculate the catalytic efficiency (k_cat/Kₘ) for each coenzyme to quantitatively compare their specificity.

Mandatory Visualizations

Figure 1: Structural basis of coenzyme specificity.

Figure 2: Experimental workflow for coenzyme specificity.

References

• 1. Glucose-6-Phosphate Dehydrogenase, NADPH, and Cell Survival - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of De Novo and Salvage Pathways for IMP Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of cellular metabolism, the synthesis of inosine (B1671953) monophosphate (IMP), a precursor to all purine (B94841) nucleotides, is a critical juncture. Cells employ two distinct strategies to ensure a sufficient supply of this essential metabolite: the de novo synthesis pathway, which builds the purine ring from simple precursors, and the salvage pathway, which recycles pre-existing purine bases. This guide provides a comprehensive comparison of these two pathways, offering insights into their efficiency, regulation, and the experimental methodologies used to study them. This information is particularly valuable for researchers in metabolic diseases and professionals involved in the development of targeted cancer chemotherapeutics.

At a Glance: De Novo vs. Salvage Pathway for IMP Synthesis

Feature	De Novo Pathway	Salvage Pathway
Starting Materials	Ribose-5-phosphate, amino acids (glycine, glutamine, aspartate), CO2, and one-carbon units (from THF)[1][2]	Pre-formed purine bases (hypoxanthine, guanine, adenine) and phosphoribosyl pyrophosphate (PRPP)[3][4]
Key Regulatory Enzyme	Amidophosphoribosyltransferase (PPAT)[4][5]	Hypoxanthine-guanine phosphoribosyltransferase (HGPRT)[4][6]
Energy (ATP) Cost per IMP	High (at least 5 ATP equivalents)[7]	Low (1 ATP equivalent for PRPP synthesis)[3]
Primary Site of Activity	Predominantly in the liver.[4]	Ubiquitous, but especially important in the brain and bone marrow where de novo synthesis is limited.[2][4]
Cellular State Preference	Actively proliferating cells with high demand for nucleotides (e.g., cancer cells, embryonic tissues).[3][8][9]	Differentiated, quiescent cells, and cells with limited de novo capacity.[3][8][9]
Regulation	Feedback inhibition by purine nucleotides (AMP, GMP, IMP).[4]	Substrate availability and feedback inhibition of PRPP synthetase by purine nucleotides.[4]

Visualizing the Pathways

To better understand the flow of metabolites and the key enzymatic steps, the following diagrams illustrate the de novo and salvage pathways for IMP synthesis.

Figure 1: De Novo Pathway for IMP Synthesis.

Figure 2: Salvage Pathway for IMP Synthesis.

Experimental Protocols for Comparative Analysis

Objective comparison of the de novo and salvage pathways relies on robust experimental methodologies. Below are detailed protocols for key assays used to quantify the activity of these pathways.

Amidophosphoribosyltransferase (PPAT) Activity Assay (De Novo Pathway)

This spectrophotometric assay measures the activity of PPAT, the rate-limiting enzyme in the de novo pathway, by coupling the production of glutamate (B1630785) to the reduction of NAD⁺ by glutamate dehydrogenase.

Materials:

• Cell or tissue lysate

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10 mM MgCl₂, 100 mM KCl

• 5-Phosphoribosyl-1-pyrophosphate (PRPP)

• L-Glutamine

• Glutamate dehydrogenase (GDH)

• NAD⁺

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagent Mix: In the Assay Buffer, prepare a master mix containing 2 mM PRPP, 5 mM L-Glutamine, 1 unit/mL GDH, and 1 mM NAD⁺.

• Sample Preparation: Prepare cell or tissue lysates in a suitable lysis buffer and determine the protein concentration.

• Reaction Setup:

  • Add 50 µL of the Reagent Mix to each well of a 96-well plate.

  • Add 10-20 µg of cell or tissue lysate to the wells.

  • For a negative control, use a lysate that has been heat-inactivated.

• Measurement: Immediately place the plate in a spectrophotometer pre-warmed to 37°C. Measure the increase in absorbance at 340 nm every minute for 30-60 minutes.

• Calculation: The rate of NADH production is directly proportional to the PPAT activity. Calculate the activity using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

Hypoxanthine-Guanine Phosphoribosyltransferase (HGPRT) Activity Assay (Salvage Pathway)

This assay determines the activity of HGPRT, a key enzyme in the salvage pathway, by measuring the formation of IMP from hypoxanthine and PRPP. The subsequent oxidation of IMP to xanthosine (B1684192) monophosphate (XMP) by IMP dehydrogenase (IMPDH) is coupled to the reduction of NAD⁺ to NADH.[10]

Materials:

• Cell or tissue lysate (e.g., erythrocyte hemolysate)[11]

• Assay Buffer: 100 mM Tris-HCl (pH 7.4), 10 mM MgCl₂

• Hypoxanthine

• PRPP

• IMP dehydrogenase (IMPDH)

• NAD⁺

• 96-well microplate

• Spectrophotometer (340 nm)

Procedure:

• Prepare Reaction Mixture: In the Assay Buffer, prepare a master mix containing 0.5 mM hypoxanthine, 1 mM PRPP, 0.5 units/mL IMPDH, and 2 mM NAD⁺.[10]

• Sample Preparation: Prepare cell or tissue lysates. For erythrocytes, lyse washed red blood cells in water. Determine the protein or hemoglobin concentration.[11]

• Reaction Initiation:

  • Add 180 µL of the Reaction Mixture to each well.

  • Add 20 µL of lysate to initiate the reaction.

• Kinetic Measurement: Immediately monitor the increase in absorbance at 340 nm at 37°C for 30-60 minutes.[10]

• Data Analysis: Calculate the HGPRT activity based on the rate of NADH formation.

Metabolic Flux Analysis using Stable Isotope Tracing

This powerful technique allows for the in vivo quantification of the relative contributions of the de novo and salvage pathways to the total IMP pool. By feeding cells with labeled precursors, the incorporation of the label into IMP and downstream purines can be measured by mass spectrometry.

Experimental Workflow:

Figure 3: Experimental Workflow for Metabolic Flux Analysis.

Protocol Outline:

• Cell Culture and Labeling:

  • Culture cells under desired experimental conditions (e.g., with or without inhibitors of one pathway).

  • Replace the medium with a medium containing a stable isotope-labeled precursor. For the de novo pathway, [¹⁵N]-glutamine or [¹⁵N]-glycine can be used. For the salvage pathway, [¹³C,¹⁵N]-hypoxanthine is a suitable tracer.

  • Incubate the cells for a time course to allow for label incorporation into the purine pool.

• Metabolite Extraction:

  • Rapidly quench metabolic activity by washing the cells with ice-cold saline and then adding a cold extraction solvent (e.g., 80% methanol).

  • Collect the cell extracts containing the metabolites.

• LC-MS/MS Analysis:

  • Separate the metabolites using liquid chromatography (LC).

  • Detect and quantify the different isotopologues of IMP, AMP, and GMP using tandem mass spectrometry (MS/MS).

• Flux Calculation:

  • Determine the fractional labeling of the purine nucleotide pool from each labeled precursor.

  • Use metabolic modeling software to calculate the relative flux through the de novo and salvage pathways that contributes to the synthesis of IMP.

Conclusion

The de novo and salvage pathways for IMP synthesis represent a fascinating example of metabolic flexibility, allowing cells to adapt their nucleotide production to their physiological state and nutrient availability. While the de novo pathway is an energy-intensive process essential for rapid proliferation, the salvage pathway provides an energy-efficient means of recycling purines, which is crucial for the homeostasis of non-proliferating tissues. A thorough understanding of the differences between these pathways, supported by robust experimental data, is fundamental for researchers aiming to modulate purine metabolism for therapeutic benefit, particularly in the fields of oncology and inborn errors of metabolism. The provided protocols and visualizations serve as a valuable resource for designing and interpreting experiments in this critical area of study.

References

• 1. fiveable.me [fiveable.me]
• 2. differencebetween.com [differencebetween.com]
• 3. De novo and Salvage Purine Synthesis Pathways Across Tissues and Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. microbenotes.com [microbenotes.com]
• 5. usbio.net [usbio.net]
• 6. Spatiotemporal Regulation of De Novo and Salvage Purine Synthesis during Brain Development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. De novo nucleotide biosynthetic pathway and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Spatiotemporal Regulation of De Novo and Salvage Purine Synthesis during Brain Development | eNeuro [eneuro.org]
• 9. biorxiv.org [biorxiv.org]
• 10. HPRT Assay Kit | Hypoxanthine-Guanine Phosphoribosyltransferase Assay [novocib.com]
• 11. Amsterdam UMC Locatie AMC - Hypoxanthine-guanine phosphoribosyltransferase (HGPRT) [amc.nl]

A Comparative Guide to In Vitro Models for Metabolism-Induced Hepatotoxicity Assessment with NADPH

For researchers, scientists, and drug development professionals, selecting the appropriate in vitro model is a critical step in accurately predicting metabolism-induced hepatotoxicity. This guide provides an objective comparison of commonly used models, supported by experimental data and detailed protocols, with a focus on the essential role of NADPH in metabolic activation.

The liver is the primary site of drug metabolism, a process heavily reliant on NADPH-dependent enzymes, particularly the cytochrome P450 (CYP) superfamily.[1] These enzymes can convert drugs into reactive metabolites, which may lead to cellular damage and hepatotoxicity.[2] Therefore, robust in vitro models that incorporate a functional metabolic system, including a sufficient supply of NADPH, are indispensable for preclinical drug safety assessment.

Comparison of In Vitro Hepatotoxicity Models

The choice of an in vitro model depends on a balance of physiological relevance, throughput, and cost. Below is a comparative summary of common models used to study metabolism-induced hepatotoxicity.

In Vitro Model	Description	Advantages	Limitations	Typical Throughput
Liver Microsomes	Subcellular fraction containing CYP enzymes.[3]	High concentration of Phase I enzymes; cost-effective.	Lacks Phase II enzymes and cellular context; requires external NADPH.[3]	High
Liver S9 Fraction	Supernatant fraction containing both microsomal and cytosolic enzymes.[4]	Contains both Phase I and Phase II enzymes.[4]	Lacks cellular organization and transport mechanisms; requires external NADPH.[4]	High
Immortalized Hepatocyte Cell Lines (e.g., HepG2, HepaRG)	Transformed cell lines capable of indefinite proliferation.[5]	High availability and reproducibility; easy to culture.[5]	Low and variable expression of CYP enzymes (especially HepG2); may not fully recapitulate primary hepatocyte metabolism.[6][7]	High
Primary Hepatocytes (2D Culture)	Freshly isolated hepatocytes cultured in a monolayer.[8]	Considered the "gold standard" with a full complement of metabolic enzymes and transporters.[5][9]	Rapid dedifferentiation and loss of CYP activity; limited availability and donor variability.[5][8]	Medium
3D Spheroid Cultures (e.g., HepaRG spheroids)	Self-assembled aggregates of hepatocytes in a three-dimensional structure.[9]	Improved cell-cell interactions, longer maintenance of phenotype and metabolic function compared to 2D cultures.[10][11]	Can have limitations in nutrient and oxygen diffusion to the core of the spheroid.[8]	Medium to Low
Liver-on-a-Chip / Microfluidic Devices	Micro-scale systems that mimic the liver microenvironment, often with perfusion.[12]	Allows for long-term culture and the study of dynamic processes; potential for co-culture with other cell types.[12][13]	Technically complex; lower throughput and higher cost.[12]	Low

The Critical Role of NADPH in Metabolic Activation

NADPH is a crucial cofactor for CYP enzymes, providing the reducing equivalents necessary for their catalytic activity.[1] In vitro, a continuous supply of NADPH is essential to sustain metabolic reactions. This is typically achieved through an NADPH-regenerating system, which uses enzymes like glucose-6-phosphate dehydrogenase to continuously reduce NADP+ to NADPH.[4] Studies have shown that the cytotoxicity of certain compounds, such as cyclophosphamide, is significantly increased in the presence of an active NADPH-regenerating system, demonstrating the importance of metabolism in their toxicity profile.[3][4]

Experimental Protocols

Preparation of S9 Fraction with NADPH Regenerating System

This protocol describes the preparation of a metabolically active system for assessing the toxicity of compounds that require metabolic activation.

Materials:

• Rat liver S9 fraction

• NADP+

• Glucose-6-phosphate (G6P)

• Hepatocyte cell line (e.g., HepG2)

• Cell culture medium

• Test compound

• MTT reagent

• Solubilization buffer (e.g., DMSO)

Procedure:

• Prepare the S9 mix containing the S9 fraction, NADP+, and G6P in a suitable buffer.

• Seed HepG2 cells in a 96-well plate and allow them to attach overnight.

• Treat the cells with the test compound in the presence or absence of the S9 mix. Include a control with the S9 mix alone to account for any direct toxicity.

• Incubate for a defined period (e.g., 6 hours).[4]

• Assess cell viability using the MTT assay. Add MTT reagent to each well and incubate to allow for the formation of formazan (B1609692) crystals.

• Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

• Calculate cell viability as a percentage of the untreated control.

Cytotoxicity Assessment in 3D HepaRG Spheroids

This protocol outlines a method for evaluating drug-induced liver injury in a more physiologically relevant 3D model.

Materials:

• HepaRG cells

• Spheroid microplates

• Cell culture medium

• Test compound

• Reagents for assessing cytotoxicity (e.g., LDH release assay kit)

Procedure:

• Seed HepaRG cells into spheroid microplates to allow for self-assembly into 3D spheroids.

• Culture the spheroids for a period that allows for differentiation and maturation.

• Expose the spheroids to various concentrations of the test compound for a specified duration.

• Collect the cell culture supernatant to measure the release of lactate (B86563) dehydrogenase (LDH), an indicator of cell membrane damage.

• Perform the LDH assay according to the manufacturer's instructions.

• Normalize the LDH release to the total LDH content of untreated spheroids to determine the percentage of cytotoxicity.

Visualizing Metabolic Activation and Toxicity Pathways

The following diagrams illustrate key pathways involved in metabolism-induced hepatotoxicity.

Caption: CYP450-mediated metabolic activation of a drug to a reactive metabolite.

Caption: A generalized workflow for assessing metabolism-induced hepatotoxicity in vitro.

Caption: The role of NADPH oxidase in generating reactive oxygen species.

Conclusion

The validation of in vitro models for studying metabolism-induced hepatotoxicity is an ongoing area of research. While simpler models like S9 fractions and immortalized cell lines offer high-throughput screening capabilities, more complex systems such as 3D spheroids and liver-on-a-chip technologies provide greater physiological relevance.[2][9] The inclusion of an NADPH-regenerating system is paramount for accurately assessing the toxicity of compounds that undergo metabolic activation. By carefully selecting the appropriate model and experimental conditions, researchers can gain valuable insights into the potential hepatotoxicity of new drug candidates early in the development process.

References

• 1. Drug-induced liver injury: Is it somehow foreseeable? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Development of an in vitro assay for the investigation of metabolism-induced drug hepatotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cherrybiotech.com [cherrybiotech.com]
• 6. Comparison of In Vitro Models for Drug-Induced Liver Injury Assessment[v1] | Preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]
• 8. In vitro models for liver toxicity testing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in drug-induced liver injury research: in vitro models, mechanisms, omics and gene modulation techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. View of In Vitro Models of the Liver: Disease Modeling, Drug Discovery and Clinical Applications | Exon Publications [exonpublications.com]
• 13. Establishing Liver Bioreactors for In Vitro Research | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to NADPH Regenerating Systems for Researchers and Drug Development Professionals

Introduction:

Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADPH) is an essential cofactor in a vast array of biosynthetic and detoxification pathways, making it a critical reagent in various research, industrial, and pharmaceutical applications. The high cost and instability of NADPH necessitate the use of efficient regenerating systems to continuously supply this vital molecule. This guide provides a comprehensive comparison of the most common enzymatic NADPH regenerating systems, offering researchers, scientists, and drug development professionals the necessary data to select the optimal system for their specific needs.

I. Overview of NADPH Regenerating Systems

Enzymatic NADPH regeneration systems couple the oxidation of a substrate to the reduction of NADP⁺ to NADPH. The three most predominantly utilized systems are based on the enzymes Glucose-6-Phosphate Dehydrogenase (G6PDH), Formate (B1220265) Dehydrogenase (FDH), and Isocitrate Dehydrogenase (IDH). Each system presents a unique set of advantages and disadvantages in terms of efficiency, cost, and byproducts.

II. Quantitative Performance Comparison

The efficacy of an NADPH regenerating system can be evaluated based on several key kinetic parameters. The Michaelis constant (Km) for NADP⁺ indicates the substrate concentration at which the enzyme reaches half of its maximum velocity, with a lower Km suggesting a higher affinity for NADP⁺. The catalytic efficiency (kcat/Km) represents the overall efficiency of the enzyme. The total turnover number (TTN) reflects the total number of NADPH molecules regenerated per molecule of enzyme before it becomes inactive.

Enzyme System	Source Organism (Example)	Km (NADP⁺) (µM)	Catalytic Efficiency (kcat/Km) (M⁻¹s⁻¹)	Total Turnover Number (TTN)	Key Advantages	Key Disadvantages
G6PDH	Homo sapiens (placental)	20 ± 10[1]	1.48 x 10⁷[1]	High	High catalytic efficiency, commercially available in kits.	Produces 6-phosphoglucono-δ-lactone as a byproduct, which can potentially interfere with some reactions.
FDH (wild-type)	Candida boidinii	High (prefers NAD⁺)	Low for NADP⁺	Variable	Produces gaseous CO₂ as a benign byproduct.	Low affinity and efficiency for NADP⁺.
FDH (engineered)	Pseudomonas sp. 101 (mutant)	26[2]	Up to ~150 s⁻¹mM⁻¹ (~1.5 x 10⁵ M⁻¹s⁻¹)	135 - 986[3]	High specificity and efficiency for NADP⁺ after engineering, benign byproduct.	Requires protein engineering to achieve high efficiency with NADP⁺.
IDH (NADP⁺-dependent)	Umbonibacter marinipuiceus	1167.7 ± 113.0[4]	2.3-fold higher for NADP⁺ than NAD⁺[4]	Not widely reported	Utilizes a readily available substrate (isocitrate).	Generally lower catalytic efficiency compared to G6PDH.

III. Experimental Protocols

Accurate comparison of NADPH regenerating systems requires standardized experimental protocols. Below are detailed methodologies for determining the activity of each key enzyme.

A. Spectrophotometric Assay for Glucose-6-Phosphate Dehydrogenase (G6PDH) Activity

This protocol measures the rate of NADPH production by monitoring the increase in absorbance at 340 nm.

Materials:

• Tris-HCl buffer (0.055 M, pH 7.8) containing 0.0033 M MgCl₂

• NADP⁺ solution (6 mM)

• Glucose-6-phosphate solution (100 mM)

• G6PDH enzyme solution

• Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

• Set the spectrophotometer to 340 nm and equilibrate the temperature to 30°C.

• In a cuvette, prepare the reaction mixture by adding:

  • 2.7 ml of Tris-HCl buffer

  • 0.1 ml of NADP⁺ solution

  • 0.1 ml of glucose-6-phosphate solution

• Incubate the mixture in the spectrophotometer for 5-7 minutes to reach thermal equilibrium and establish a baseline reading.

• Initiate the reaction by adding 0.1 ml of the G6PDH enzyme solution and mix gently.

• Record the increase in absorbance at 340 nm for 5 minutes.

• Calculate the rate of change in absorbance (ΔA340/min) from the linear portion of the curve.

• The enzyme activity can be calculated using the Beer-Lambert law (ε for NADPH at 340 nm is 6.22 mM⁻¹cm⁻¹).[5]

B. Spectrophotometric Assay for Formate Dehydrogenase (FDH) Activity

This assay determines FDH activity by measuring the formation of NADH (or NADPH for engineered enzymes) at 340 nm.

Materials:

• Phosphate buffer (200 mM, pH 7.0)

• Sodium formate solution (200 mM)

• NADP⁺ solution (or NAD⁺ for wild-type) (10.5 mM)

• FDH enzyme solution

• Spectrophotometer

Procedure:

• Set the spectrophotometer to 340 nm and 37°C.

• Prepare the reaction mixture in a cuvette:

  • 1.5 ml Phosphate buffer

  • 0.75 ml Sodium formate solution

  • 0.5 ml NADP⁺ solution

• Incubate for 3-5 minutes to reach the assay temperature.

• Start the reaction by adding 0.25 ml of the FDH enzyme solution.

• Monitor the increase in absorbance at 340 nm for approximately 5 minutes.

• Determine the ΔA340/min from the linear phase of the reaction.

• Calculate the enzyme activity using the molar extinction coefficient of NADPH.[6]

C. Spectrophotometric Assay for Isocitrate Dehydrogenase (IDH) Activity

This protocol measures the NADP⁺-dependent IDH activity through the production of NADPH.

Materials:

• Glycylglycine buffer (250 mM, pH 7.4)

• DL-Isocitric acid solution (6.6 mM)

• NADP⁺ solution (20 mM)

• Manganese chloride solution (18 mM)

• IDH enzyme solution

• Spectrophotometer

Procedure:

• Set the spectrophotometer to 340 nm and 37°C.

• In a cuvette, combine the following:

  • 1.95 ml Deionized water

  • 0.50 ml Glycylglycine buffer

  • 0.20 ml DL-Isocitric acid solution

  • 0.15 ml NADP⁺ solution

  • 0.10 ml Manganese chloride solution

• Incubate for 3-5 minutes to reach the desired temperature.

• Initiate the reaction by adding 0.10 ml of the IDH enzyme solution.

• Record the increase in absorbance at 340 nm for about 5 minutes.

• Calculate the rate of NADPH formation from the linear portion of the absorbance curve.[7]

D. Determination of Total Turnover Number (TTN)

The Total Turnover Number (TTN) represents the total moles of product formed per mole of catalyst before it becomes inactive. For NADPH regeneration systems, it is calculated as the total amount of NADPH regenerated divided by the amount of the dehydrogenase used.

Protocol Outline:

• Set up the reaction with a known, limiting amount of the dehydrogenase enzyme.

• Ensure that the substrate for the dehydrogenase (glucose-6-phosphate, formate, or isocitrate) and NADP⁺ are in excess.

• Include a coupled reaction that consumes NADPH to drive the regeneration cycle.

• Monitor the progress of the coupled reaction over an extended period until the reaction rate significantly decreases or stops, indicating enzyme inactivation.

• Quantify the total amount of product formed in the coupled reaction. This amount is equivalent to the total amount of NADPH regenerated.

• Calculate TTN using the formula: TTN = (moles of product from coupled reaction) / (moles of dehydrogenase enzyme)

IV. Cost-Effectiveness and Stability

While direct addition of NADPH is often prohibitively expensive for large-scale applications, enzymatic regeneration systems offer a more economical alternative.

• Substrate Cost: The cost of the substrate is a significant factor. Sodium formate is generally less expensive than glucose-6-phosphate and isocitrate.

• Enzyme Cost and Stability: The cost of the dehydrogenase enzyme itself and its stability are crucial. G6PDH is commercially available in stable kit formats.[8][9][10] Wild-type FDH and IDH are also available, but engineered FDH with high NADP⁺ specificity may require in-house production or be more expensive. Enzyme stability under operational conditions (temperature, pH) will impact the overall cost by determining how long the enzyme can be used. G6PDH from various sources has been shown to have good stability when stored properly.[8][11]

V. Visualization of Workflows and Pathways

A. General Workflow for Enzymatic NADPH Regeneration

The following diagram illustrates the general principle of an enzymatic NADPH regeneration system coupled to a production reaction.

Caption: General workflow of an enzymatic NADPH regeneration system.

B. Comparison of the Three Enzymatic Systems

This diagram outlines the specific substrates and enzymes for the G6PDH, FDH, and IDH systems.

Caption: Comparison of G6PDH, FDH, and IDH NADPH regeneration systems.

VI. Conclusion

The choice of an NADPH regenerating system is a critical decision that can significantly impact the efficiency and cost-effectiveness of a research project or biotechnological process.

• G6PDH-based systems are highly efficient and readily available, making them a suitable choice for many standard applications.

• FDH-based systems , particularly with engineered enzymes, are attractive due to the benign nature of their byproduct, offering a "cleaner" reaction environment.

• IDH-based systems provide another viable alternative, utilizing a key metabolite as a substrate.

Researchers and drug development professionals should carefully consider the specific requirements of their application, including the reaction scale, potential for byproduct interference, and budget constraints, when selecting the most appropriate NADPH regenerating system. The data and protocols presented in this guide are intended to facilitate this decision-making process.

References

• 1. Enzyme Activity Measurement of Isocitrate Dehydrogenase (NAD+) Using Spectrophotometric Assays [creative-enzymes.com]
• 2. benchchem.com [benchchem.com]
• 3. D-Glucose-6-phosphate, disodium salt (hydrate) (U-¹³C₆, 99%) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. Enzymatic Characterization of the Isocitrate Dehydrogenase with Dual Coenzyme Specificity from the Marine Bacterium Umbonibacter marinipuiceus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Glucose-6-Phosphate Dehydrogenase - Assay | Worthington Biochemical [worthington-biochem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Glucose-6-phosphate dehydrogenase enzyme stability in filter paper dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluation of Glucose-6-Phosphate Dehydrogenase stability in stored blood samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of Glucose-6-Phosphate Dehydrogenase stability in stored blood samples | EXCLI Journal [excli.de]
• 11. Effect of pH on the stability of hexokinase and glucose 6-phosphate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to In Vivo versus In Vitro Measurement of the NADP+/NADPH Ratio

For Researchers, Scientists, and Drug Development Professionals

The ratio of nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (B84403) (NADP+) to its reduced form (NADPH) is a critical indicator of the cell's redox state and plays a pivotal role in anabolic pathways, antioxidant defense, and cell signaling.[1][2] Accurate measurement of this ratio is crucial for research in numerous fields, including cancer metabolism, neurodegenerative diseases, and drug development. This guide provides an objective comparison of in vivo and in vitro methods for quantifying the NADP+/NADPH ratio, supported by experimental data and detailed protocols.

At a Glance: In Vivo vs. In Vitro Methodologies

The choice between in vivo and in vitro measurement of the NADP+/NADPH ratio hinges on the specific research question. In vivo methods offer real-time, dynamic insights into subcellular compartments of living cells, while in vitro techniques provide robust, quantitative data from cell or tissue extracts.

Feature	In Vivo Measurement	In Vitro Measurement
Principle	Genetically encoded fluorescent biosensors, NADPH autofluorescence	Enzymatic cycling assays, Liquid Chromatography-Mass Spectrometry (LC-MS)
Sample Type	Living cells, tissues, and organisms	Cell lysates, tissue homogenates, biofluids
Key Advantage	Real-time, dynamic, subcellular resolution	High sensitivity, absolute quantification, high-throughput potential
Key Limitation	Indirect measurement, potential for artifacts from biosensor expression	Destructive, loss of spatial and temporal information, risk of redox state alteration during sample preparation
Temporal Resolution	Seconds to minutes	Static (snapshot at time of lysis)
Spatial Resolution	Subcellular (e.g., cytosol, mitochondria)	None (bulk measurement of entire sample)

Quantitative Data Comparison

Direct comparison of NADP+/NADPH ratios obtained by different methods is challenging due to the inherent differences in what is being measured (dynamic state vs. endpoint). However, data from various studies provide a range for these values and highlight the strengths of each approach.

Method	Organism/Cell Type	Compartment	Reported Value (NADP+/NADPH Ratio or Concentration)	Reference
In Vivo (Biosensor)	HeLa Cells	Cytosol	~3.1 µM NADPH	[3]
HeLa Cells	Mitochondria	~37 µM NADPH	[3]
Mammalian Cells	Cytosol/Mitochondria	NADPH/NADP+ ratio: 15–333	[4]
In Vivo (FLIM)	Kluyveromyces marxianus	Whole Cell	Significant decrease in NADPH/NADP+ ratio upon oxidative stress	[5]
In Vitro (Colorimetric Assay)	Kluyveromyces marxianus	Whole Cell Lysate	Consistent decrease in NADPH/NADP+ ratio with FLIM data upon oxidative stress	[5]
In Vitro (LC-MS)	Human Whole Blood	Whole Blood Lysate	NADPH/NADP+ ratio: 0.4–4.0	[6]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate a key metabolic pathway involving NADP+/NADPH and the general experimental workflows for in vivo and in vitro measurements.

Caption: Oxidative phase of the Pentose Phosphate Pathway, a major source of cellular NADPH.

Caption: General experimental workflows for in vivo and in vitro NADP+/NADPH measurements.

Experimental Protocols

In Vivo Measurement: Genetically Encoded Biosensor (iNap)

Genetically encoded biosensors, such as iNap, allow for the real-time monitoring of NADPH levels in living cells.[7] The iNap sensors are ratiometric and pH-resistant, providing a robust method for dynamic measurements.[7]

Methodology:

• Cell Culture and Transfection:

  • Plate mammalian cells (e.g., HeLa) on glass-bottom dishes suitable for microscopy.

  • Transfect the cells with a plasmid encoding the iNap biosensor targeted to the subcellular compartment of interest (e.g., cytosol or mitochondria) using a suitable transfection reagent.

  • Allow 24-48 hours for biosensor expression.

• Live-Cell Imaging:

  • Replace the culture medium with an appropriate imaging buffer.

  • Mount the dish on a fluorescence microscope equipped with an environmental chamber to maintain physiological conditions (37°C, 5% CO2).

  • Acquire fluorescence images using two excitation wavelengths (e.g., 420 nm and 485 nm for iNap) and a single emission wavelength (e.g., 528 nm).[8]

• Data Analysis:

  • For each cell at each time point, calculate the ratio of the fluorescence intensities from the two excitation wavelengths.

  • Changes in this ratio over time reflect dynamic changes in the intracellular NADPH concentration.

  • A pH-insensitive control sensor (iNapc) can be used to correct for any potential pH-related artifacts.[9]

In Vitro Measurement: Enzymatic Cycling Assay (Colorimetric)

Commercial kits are widely available for the in vitro quantification of NADP+ and NADPH. These assays are typically based on an enzymatic cycling reaction that generates a colored or fluorescent product.

Methodology:

• Sample Preparation:

  • Harvest cells or tissue and wash with cold PBS.

  • To measure total NADP+/NADPH, lyse the sample in the provided extraction buffer.

  • To differentiate NADP+ and NADPH, two separate samples are required. For NADPH measurement, treat the lysate with a basic solution to degrade NADP+. For NADP+ measurement, treat the lysate with an acidic solution to degrade NADPH. Neutralize the samples after treatment.[10]

  • Centrifuge the lysates to remove insoluble material. Deproteinize the sample using a 10 kDa spin filter.[10]

• Assay Procedure:

  • Prepare a standard curve using the provided NADP+ standard.

  • Add the prepared samples and standards to a 96-well plate.

  • Add the NADP cycling reagent mix, which contains the substrate and enzyme, to each well.

  • Incubate the plate at room temperature for 1-4 hours, protected from light.[10]

• Data Quantification:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the concentration of NADP+ and/or NADPH in the samples by comparing their absorbance to the standard curve.

In Vitro Measurement: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS offers high specificity and sensitivity for the absolute quantification of NADP+ and NADPH. A critical aspect of this method is the prevention of the interconversion between the oxidized and reduced forms during sample preparation.

Methodology:

• Sample Extraction:

  • Rapidly quench metabolism by adding the cell or tissue sample to a cold extraction solvent. A mixture of 40:40:20 acetonitrile:methanol:water with 0.1 M formic acid has been shown to decrease interconversion.[1]

  • Homogenize the sample on ice.

  • Centrifuge to pellet cellular debris and collect the supernatant.

  • Immediately neutralize the extract to prevent acid-catalyzed degradation.[1]

• LC-MS Analysis:

  • Separate NADP+ and NADPH using liquid chromatography. Both Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase (RP) chromatography can be employed.

  • Detect and quantify the molecules using tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode for high specificity.[11]

  • Use isotope-labeled internal standards for accurate absolute quantification.[11]

• Data Analysis:

  • Generate standard curves for both NADP+ and NADPH.

  • Determine the concentrations in the samples based on the peak areas relative to the internal standards and the standard curves.

Conclusion

The choice between in vivo and in vitro methods for measuring the NADP+/NADPH ratio is dictated by the specific experimental goals. In vivo approaches using genetically encoded biosensors are unparalleled for studying the real-time dynamics of NADPH in subcellular compartments within living cells. In contrast, in vitro methods, such as enzymatic assays and LC-MS, provide highly sensitive and quantitative measurements of the total NADP+ and NADPH pools in a sample at a single point in time. For a comprehensive understanding of NADP+/NADPH homeostasis, a combination of both in vivo and in vitro techniques is often the most powerful approach.

References

• 1. Homeostatic regulation of NAD(H) and NADP(H) in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NAD(H) and NADP(H) Redox Couples and Cellular Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of redox landscapes and dynamics in living cells and in vivo using genetically encoded fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Monitoring NAD(H) and NADP(H) dynamics during organismal development with genetically encoded fluorescent biosensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Fluorescence lifetime imaging of NAD(P)H upon oxidative stress in Kluyveromyces marxianus [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. Genetically encoded fluorescent sensors reveal dynamic regulation of NADPH metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NAD+ Homeostasis and Autophagy: Integrated Control Through Nutrient Signaling in Yeast and Mammals [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Comparative Transcriptomics of NADPH Metabolism: A Guide for Researchers

An in-depth analysis of gene expression changes in NADPH metabolic pathways across different biological contexts, providing researchers, scientists, and drug development professionals with comparative data and experimental insights.

Nicotinamide adenine (B156593) dinucleotide phosphate (B84403) (NADPH) is a crucial cofactor in a vast array of anabolic and antioxidant pathways. Its regeneration is essential for cellular homeostasis, and dysregulation of NADPH metabolism is implicated in numerous diseases, including cancer and neurodegenerative disorders, as well as in organismal responses to environmental stress. This guide offers a comparative overview of the transcriptomic landscapes of genes involved in NADPH metabolism under different conditions, drawing from recent studies in dementia, plant stress, and yeast metabolic engineering.

Quantitative Data Summary

The following tables summarize the differential expression of key genes involved in NADPH metabolism. The data is compiled from comparative transcriptomic studies, offering a quantitative look at how gene expression is altered in different experimental models.

Table 1: Differential Gene Expression in the Pentose (B10789219) Phosphate Pathway in Vascular Dementia

This table presents the downregulated genes of the pentose phosphate pathway in the frontal cortex of patients with vascular dementia (VaD) compared to non-demented controls.[1][2][3][4][5]

Gene Symbol	Gene Name	Log2 Fold Change	p-value
H6PD	Hexose-6-phosphate dehydrogenase	-0.58	4.21E-04
PGD	Phosphogluconate dehydrogenase	-0.45	1.15E-03
TKT	Transketolase	-0.39	7.89E-03
TALDO1	Transaldolase 1	-0.37	1.23E-02
GND	6-phosphogluconate dehydrogenase	-0.32	3.45E-02

Data extracted from a study comparing the transcriptome of the frontal cortex of patients with various dementias.[1][2][3][4][5]

Table 2: Differential Gene Expression in Response to Salinity Stress in Wheat

This table showcases the differentially expressed genes (DEGs) related to NADPH metabolism in the roots and shoots of a salt-tolerant wheat cultivar (Najran) under salinity stress (200 mM NaCl) compared to control conditions.[1][2][6][7][8]

Tissue	Gene ID	Gene Annotation	Log2 Fold Change
Root	TraesCS1A02G002100	Glucose-6-phosphate dehydrogenase	2.54
Root	TraesCS2B02G004500	6-phosphogluconate dehydrogenase	1.89
Root	TraesCS5A02G002300	Malic enzyme	3.12
Shoot	TraesCS1B02G001800	Glucose-6-phosphate dehydrogenase	1.78
Shoot	TraesCS2D02G004200	6-phosphogluconate dehydrogenase	1.55
Shoot	TraesCS4B02G003900	Malic enzyme	2.41

Data is derived from a comparative transcriptomic analysis of a Saudi wheat cultivar under salinity stress.[1][2][6][7][8]

Table 3: Upregulation of Pentose Phosphate Pathway Genes in Yeast under Increased NADPH Demand

This table displays the fold-change in the expression of pentose phosphate pathway genes in Saccharomyces cerevisiae engineered for increased NADPH consumption.

Gene	100 mM Acetoin (B143602)	200 mM Acetoin	300 mM Acetoin
ZWF1	1.2	1.8	2.5
GND1	1.1	1.5	2.1
GND2	1.3	2.0	2.8
TKL1	1.0	1.4	1.9
TAL1	1.2	1.7	2.3

Data from a study on the response of Saccharomyces cerevisiae to increases in NADPH oxidation.

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of transcriptomic studies. Below are summaries of the key experimental protocols from the cited research.

Transcriptomic Analysis of Dementia Brain Tissue

• Sample Preparation: Postmortem brain tissue from the frontal cortex of patients with Alzheimer's disease (AD), vascular dementia (VaD), and frontotemporal dementia (FTD), along with age-matched non-demented controls, was obtained.[1][2][3][4][5]

• RNA Extraction and Microarray: Total RNA was extracted from the brain tissue. The quality and integrity of the RNA were assessed, followed by microarray analysis to determine gene expression levels.[1][2][3][4][5]

• Data Analysis: Differential gene expression was analyzed using the BaseSpace Correlation Engine (BSCE). A meta-analysis of multiple datasets was performed to identify a consistent set of differentially expressed genes. Network and pathway analyses were conducted using NetworkAnalyst to identify dysregulated pathways.[1][2][3][4][5]

RNA-Sequencing of Wheat under Salinity Stress

• Plant Growth and Stress Treatment: Seeds of the Najran wheat cultivar were germinated and grown hydroponically. For the salt treatment, 200 mM NaCl was added to the hydroponic solution, while control plants remained in a salt-free solution.[1][2][6][7][8]

• RNA Extraction and Sequencing: Total RNA was extracted from root and shoot tissues of both control and salt-stressed plants. RNA quality was assessed, and paired-end RNA sequencing libraries were prepared and sequenced on an Illumina platform.[1][2][6][7][8]

• Data Analysis: Raw sequencing reads were quality-filtered and mapped to the Triticum aestivum reference genome. Differential gene expression analysis was performed to identify genes with significant changes in expression under salt stress. KEGG pathway enrichment analysis was used to identify metabolic pathways affected by the salt treatment.[1][2][6][7][8]

Microarray Analysis of Engineered Yeast

• Yeast Strains and Culture Conditions: A strain of Saccharomyces cerevisiae overexpressing an engineered NADPH-dependent butanediol (B1596017) dehydrogenase was used. Cells were cultured in the presence of varying concentrations of acetoin (100, 200, or 300 mM) to induce different levels of NADPH demand.

• RNA Extraction and Microarray: RNA was extracted from yeast cells at a specific point in their growth phase. The transcriptome analysis was carried out using microarrays.

• Data Analysis: The microarray data was analyzed to identify genes that were differentially regulated in response to the increased NADPH demand. A gene-ontology search was performed to characterize the biological processes involved.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways and workflows related to NADPH metabolism and its transcriptomic analysis.

Figure 1. The Pentose Phosphate Pathway.

Figure 2. A typical RNA-Seq experimental workflow.

Figure 3. Major sources and sinks of cellular NADPH.

References

• 1. Frontiers | Comparative transcriptomic profiling reveals differentially expressed genes and important related metabolic pathways in shoots and roots of a Saudi wheat cultivar (Najran) under salinity stress [frontiersin.org]
• 2. Comparative transcriptomic profiling reveals differentially expressed genes and important related metabolic pathways in shoots and roots of a Saudi wheat cultivar (Najran) under salinity stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Transcriptomic and Network Analysis Identifies Shared and Unique Pathways across Dementia Spectrum Disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Transcriptomic and Network Analysis Identifies Shared and Unique Pathways across Dementia Spectrum Disorders | Semantic Scholar [semanticscholar.org]
• 6. Comparative transcriptomic profiling reveals differentially expressed genes and important related metabolic pathways in shoots and roots of a Saudi wheat cultivar (Najran) under salinity stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Flavin Adenine Dinucleotide Disodium Salt (C10H11N4Na2O8P)

For Researchers, Scientists, and Drug Development Professionals

Flavin adenine (B156593) dinucleotide disodium (B8443419) salt (FAD), with the chemical formula C10H11N4Na2O8P, is a common laboratory chemical. While it is not classified as a hazardous substance for transportation, it is crucial to handle and dispose of it properly to ensure laboratory safety and environmental protection.[1] This guide provides essential information for the safe disposal of FAD.

Immediate Safety and Handling

Before handling FAD, consult the Safety Data Sheet (SDS). Personal protective equipment (PPE), including laboratory coats, safety glasses, and gloves, should be worn. It is recommended to work in a well-ventilated area to prevent inhalation of any dust.[1] In case of a spill, it should be cleaned up immediately, avoiding dust generation, and the material should be placed in a designated, sealed container for disposal.[1][2]

Disposal Protocol

FAD and its containers should be treated as chemical waste and disposed of accordingly. Under no circumstances should FAD be disposed of down the drain or in regular trash.[1]

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Solid FAD Waste: Collect all solid FAD waste, including contaminated items like weighing boats and pipette tips, in a clearly labeled, leak-proof container.[1]

  • Liquid FAD Waste: Solutions containing FAD should be collected in a separate, compatible, and clearly labeled waste container. Do not mix with other solvent wastes unless compatibility has been confirmed.[1]

• Container Labeling:

  • The waste container must be clearly labeled as "Hazardous Waste."

  • Include the full chemical name: "Flavin Adenine Dinucleotide Disodium Salt."

  • Indicate the approximate concentration and quantity of the waste.

  • Note the date when the waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the storage area is away from drains and incompatible materials, such as strong oxidizing agents.[1][3]

• Disposal Request:

  • Once the container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[1]

• Empty Containers:

  • Empty containers that previously held FAD should also be treated as hazardous waste as they will contain residual chemical. These should be disposed of through the EHS office.[1]

Quantitative Data Summary

Property	Value	Reference
Chemical Formula	C10H11N4Na2O8P	[4][5][6]
Molecular Weight	392.17 g/mol (anhydrous)	[7]
Solubility in Water	13g/100ml (at 20°C)	[7]
Stability	Stable at 100°C; decomposes around 230°C.	[7]

Disposal Workflow

The following diagram illustrates the proper disposal procedure for Flavin Adenine Dinucleotide Disodium Salt.

Caption: Disposal workflow for Flavin Adenine Dinucleotide Disodium Salt.

References

• 1. benchchem.com [benchchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. fishersci.com [fishersci.com]
• 4. Disodium inosinate - Wikipedia [en.wikipedia.org]
• 5. DISODIUM INOSINATE - Ataman Kimya [atamanchemicals.com]
• 6. DISODIUM INOSINATE - Ataman Kimya [atamanchemicals.com]
• 7. foodadditives.net [foodadditives.net]

Essential Safety and Logistical Information for Handling Disodium 5'-inosinate (C10H11N4Na2O8P)

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides essential guidance on the personal protective equipment (PPE) required for handling Disodium (B8443419) 5'-inosinate (C10H11N4Na2O8P), along with operational and disposal plans to facilitate safe laboratory practices.

Disodium 5'-inosinate, also known as disodium inosinate, is the disodium salt of inosinic acid.[1] It is commonly used as a food additive to create a savory, or umami, taste.[1][2] While it is generally recognized as safe for consumption, proper handling in a laboratory setting is crucial to minimize exposure and ensure a safe working environment.[3]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Disodium 5'-inosinate, based on information from safety data sheets.

PPE Category	Item	Specifications
Eye Protection	Safety glasses with side-shields	Should be worn to protect against dust particles.[4]
Hand Protection	Protective gloves	Chemical-resistant gloves are recommended.[4][5]
Body Protection	Impervious clothing / Laboratory coat	To prevent skin contact with the chemical.[4]
Respiratory Protection	Suitable respirator	Recommended when ventilation is inadequate or when handling large quantities that may generate dust.[4][6]

Experimental Protocols: Standard Handling and Disposal Procedure

Adherence to a standardized protocol is critical for the safe handling and disposal of Disodium 5'-inosinate.

Handling:

• Ventilation: Ensure adequate ventilation in the work area. A local exhaust system is recommended if dust or aerosols are likely to be generated.[6]

• Avoid Contact: Take precautions to avoid contact with skin and eyes.[3] Do not breathe in dust.[4]

• Hygiene: Wash hands thoroughly after handling the substance.[4] Do not eat, drink, or smoke in the laboratory.

Disposal:

• Spills: In the event of a spill, avoid generating dust. Use appropriate PPE, gently sweep or vacuum the spilled material, and place it in a sealed container for disposal.

• Waste: Dispose of unused material and its container in accordance with local, regional, and national regulations. Do not allow the product to enter drains.

Below is a visual representation of the standard operating procedure for handling and disposing of Disodium 5'-inosinate.

Caption: Workflow for the safe handling and disposal of Disodium 5'-inosinate.

References

• 1. Disodium inosinate - Wikipedia [en.wikipedia.org]
• 2. m.youtube.com [m.youtube.com]
• 3. Disodium Inosinate | 4691-65-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. redox.com [redox.com]
• 6. tcichemicals.com [tcichemicals.com]